(2-Ethoxyethenyl)benzene

Core Science & Biosynthesis

Fundamental Properties and Synthetic Utility of (2-Ethoxyethenyl)benzene: A Comprehensive Technical Guide

Executive Summary

(2-Ethoxyethenyl)benzene—commonly known as styryl ethyl ether, β -ethoxystyrene, or 1-ethoxy-2-phenylethene—is a highly versatile enol ether that serves as a critical building block in advanced organic synthesis. As a styrene-ether hybrid molecule, it provides a unique electronic profile characterized by a highly nucleophilic β -carbon, making it an indispensable synthon for constructing complex aromatic ethers, functionalized styrene derivatives, and 3-aryl aldehydes. This whitepaper provides a rigorous, experience-driven analysis of its physicochemical properties, mechanistic pathways, and field-proven experimental protocols.

Physicochemical Profiling

Understanding the fundamental properties of (2-Ethoxyethenyl)benzene is the first step in predicting its behavior in complex reaction matrices. The electron-donating ethoxy group significantly alters the electron density of the styrene double bond, impacting both its physical constants and its reactivity profile.

Quantitative Data Summary

Below is a consolidated table of the fundamental properties of (2-Ethoxyethenyl)benzene, crucial for stoichiometric calculations and analytical validation 12.

Property	Value	Analytical Significance
IUPAC Name	[(E)-2-ethoxyethenyl]benzene	Dictates stereochemical considerations.
Molecular Formula	C₁₀H₁₂O	Baseline for mass spectrometry (MS).
Monoisotopic Mass	148.08882 Da	Exact mass targeting in HRMS.
Density	0.972 g/mL	Required for volumetric reagent dispensing.
Refractive Index	1.550	Quick purity check via refractometry.
Boiling Point	~89-92 °C (at 20 mmHg)	Guides vacuum distillation parameters.

Mechanistic Pathways for Synthesis

While various methods exist to synthesize enol ethers, the stoichiometric Wittig reaction remains the most direct and highly controlled protocol for generating (2-Ethoxyethenyl)benzene. As an application scientist, I prioritize this route because it allows for precise control over the stereochemical outcome (E/Z ratio) through the judicious selection of the phosphonium salt and base.

The Wittig Olefination Logic

The synthesis relies on the reaction between benzaldehyde and an (ethoxymethylene)triphenylphosphorane ylide.

• Causality in Reagent Selection: We utilize (ethoxymethyl)triphenylphosphonium chloride. The adjacent oxygen atom in the resulting ylide donates electron density, stabilizing the carbanion. This stabilization generally favors the formation of the thermodynamically more stable (E)-alkene 3.

• Base Selection: Sodium bis(trimethylsilyl)amide (NaHMDS) is preferred over n-Butyllithium (n-BuLi). NaHMDS is a strong, sterically hindered, non-nucleophilic base. It efficiently deprotonates the phosphonium salt without risking nucleophilic attack on the phosphorus center, which would otherwise degrade the precursor.

Diagram 1: Mechanistic workflow for the Wittig synthesis of (2-Ethoxyethenyl)benzene.

Reactivity and Downstream Applications

The value of (2-Ethoxyethenyl)benzene in drug development lies in its reactivity. The oxygen atom of the ethoxy group donates a lone pair of electrons into the π -system, creating a resonance structure that places a partial negative charge on the β -carbon (the carbon attached to the benzene ring). This makes the molecule highly susceptible to electrophilic attack.

Acid-Catalyzed Hydrolysis

One of the most critical transformations is its hydrolysis to phenylacetaldehyde , a valuable intermediate in the synthesis of pharmaceuticals and fragrances 4.

• Mechanistic Causality: The reaction is initiated by a rate-determining proton transfer from the acid catalyst to the β -carbon. This generates a highly stable alkoxycarbocation. Water rapidly attacks this carbocation to form a hemiacetal, which subsequently decomposes into phenylacetaldehyde and ethanol 3.

Diagram 2: Acid-catalyzed hydrolysis of (2-Ethoxyethenyl)benzene to phenylacetaldehyde.

Advanced Condensation Reactions

In specialized materials science, (2-Ethoxyethenyl)benzene is reacted with acetals to synthesize 1,7-dialdehyde tetraethyl acetals. These act as precursors for tetracarbocyanine dyes, which are utilized as fluorescent probes in biological imaging 5.

Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems . In-process controls (IPCs) are embedded to confirm success at each critical juncture.

Protocol A: Synthesis of (2-Ethoxyethenyl)benzene via Wittig Olefination

Objective: High-yield synthesis with a preference for the (E)-isomer.

Step-by-Step Methodology:

• Preparation of the Ylide:

  • Suspend 1.0 equivalent of (ethoxymethyl)triphenylphosphonium chloride in anhydrous Tetrahydrofuran (THF) under an inert Argon atmosphere. Causality: Argon prevents moisture from prematurely quenching the highly reactive ylide.

  • Cool the suspension to 0 °C using an ice bath.

  • Dropwise, add 1.05 equivalents of NaHMDS (1M in THF). The solution will transition to a deep red/orange color, serving as a visual self-validation that the ylide has successfully formed.

• Carbonyl Addition:

  • Stir the ylide solution for 30 minutes at 0 °C, then cool further to -78 °C using a dry ice/acetone bath. Causality: Lowering the temperature controls the exothermic addition of the aldehyde, minimizing side reactions and maximizing stereoselectivity.

  • Slowly add 0.95 equivalents of benzaldehyde (dissolved in a minimal amount of anhydrous THF).

• Reaction Maturation & Validation:

  • Allow the reaction mixture to slowly warm to room temperature over 4 hours.

  • Self-Validation: Monitor via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (9:1) eluent. The disappearance of the UV-active benzaldehyde spot and the emergence of a less polar spot confirms conversion.

• Workup and Purification:

  • Quench the reaction with saturated aqueous ammonium chloride ( NH4​Cl ) to neutralize excess base.

  • Extract the aqueous layer three times with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate ( Na2​SO4​ ).

  • Concentrate under reduced pressure. The byproduct, triphenylphosphine oxide, will largely precipitate.

  • Purify the crude product via silica gel column chromatography (Hexanes) to isolate pure (2-Ethoxyethenyl)benzene.

  • Final Validation: Confirm the E/Z ratio via 1 H NMR. The vinylic protons will appear as doublets between 5.5 and 7.0 ppm. A coupling constant ( J ) of ~12-14 Hz confirms the (E)-isomer, while J ~6-8 Hz indicates the (Z)-isomer.

Protocol B: Controlled Acid-Catalyzed Hydrolysis

Objective: Conversion of (2-Ethoxyethenyl)benzene to Phenylacetaldehyde.

Step-by-Step Methodology:

• Acidification: Dissolve (2-Ethoxyethenyl)benzene in a 1:1 mixture of THF and 1M aqueous Hydrochloric Acid (HCl). Causality: The biphasic/mixed solvent system ensures the organic substrate remains dissolved while providing the necessary aqueous acidic environment for the hydrolysis mechanism.

• Reaction Monitoring: Stir at room temperature. The reaction is typically rapid. Monitor via TLC (Hexanes/EtOAc 8:2). The enol ether spot will disappear, replaced by a more polar, highly UV-active spot corresponding to phenylacetaldehyde.

• Extraction: Dilute with water and extract with dichloromethane (DCM). Wash the organic layer with saturated sodium bicarbonate ( NaHCO3​ ) to neutralize residual acid, preventing the aldehyde from undergoing unwanted aldol condensation.

• Isolation: Dry the organic layer, concentrate, and purify via short-path vacuum distillation to yield pure phenylacetaldehyde.

Conclusion

(2-Ethoxyethenyl)benzene is far more than a simple ether; it is a meticulously balanced electronic system. By understanding the inductive and resonance effects governed by its ethoxy group, synthetic chemists can exploit its nucleophilic β -carbon to construct complex molecular architectures. The protocols provided herein ensure that researchers can harness this compound with high fidelity, translating fundamental physicochemical properties into tangible drug development success.

References

• (E)-1-ethoxy-2-phenylethene - Stenutz Source: stenutz.eu URL:1

• Ethyl styryl ether (C10H12O) - PubChemLite Source: uni.lu (Université du Luxembourg) URL:2

• 1-Chloro-2-[(E)-2-ethoxyethenyl]benzene (Mechanistic Properties) Source: Benchchem URL:3

• US2360301A - Process for producing phenylacetaldehyde Source: Google Patents URL:4

• Synthesis of Acetals of Phenylsubstituted 1,5- and 1,7-Dialdehydes (O. V. Kharitonova) Source: ResearchGate URL:5

Sources

• 1. (E)-1-ethoxy-2-phenylethene [stenutz.eu]
• 2. PubChemLite - Ethyl styryl ether (C10H12O) [pubchemlite.lcsb.uni.lu]
• 3. 1-Chloro-2-[(E)-2-ethoxyethenyl]benzene|RUO|Supplier [benchchem.com]
• 4. US2360301A - Process for producing phenylacetaldehyde - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

(E)- and (Z)-isomerism in beta-ethoxystyrene

An In-depth Technical Guide on the (E)- and (Z)-Isomerism in beta-Ethoxystyrene

For Researchers, Scientists, and Drug Development Professionals

Abstract

The spatial arrangement of atoms within a molecule, or its stereochemistry, is a cornerstone of modern chemistry, profoundly influencing a compound's physical, chemical, and biological properties. This technical guide provides a comprehensive exploration of (E)- and (Z)-isomerism as exemplified by beta-ethoxystyrene. We will delve into the fundamental principles governing the synthesis of these geometric isomers, the critical role of reaction conditions in dictating stereochemical outcomes, and the analytical methodologies essential for their unambiguous characterization. This document is intended to serve as a valuable resource for researchers and professionals in organic synthesis and drug development, offering both theoretical insights and practical, field-proven protocols.

Foundational Principles: Understanding (E)- and (Z)-Isomerism

Geometric isomerism in alkenes arises from restricted rotation about the carbon-carbon double bond. The (E)/(Z) notation provides an unambiguous system for designating the stereochemistry of disubstituted and more complex alkenes. This system is based on the Cahn-Ingold-Prelog (CIP) priority rules, which assign priorities to the substituents on each carbon of the double bond based on atomic number.

• (Z)-Isomer: The German word zusammen means "together." If the higher-priority substituents on each carbon are on the same side of the double bond, the isomer is designated as (Z).

• (E)-Isomer: The German word entgegen means "opposite." If the higher-priority substituents are on opposite sides of the double bond, the isomer is designated as (E).

In the case of beta-ethoxystyrene (C₆H₅CH=CHOCH₂CH₃), the substituents on the vinylic carbons are a phenyl group and a hydrogen on the alpha-carbon, and an ethoxy group and a hydrogen on the beta-carbon. According to the CIP rules, the phenyl group has a higher priority than hydrogen, and the ethoxy group has a higher priority than hydrogen. Consequently, the (Z)-isomer has the phenyl and ethoxy groups on the same side, while the (E)-isomer has them on opposite sides.

Synthetic Strategies and Stereochemical Control

The selective synthesis of either the (E)- or (Z)-isomer of beta-ethoxystyrene is a common challenge in organic synthesis. The choice of reaction and the precise control of reaction parameters are paramount in achieving the desired stereochemical outcome.

The Wittig Reaction: A Versatile Tool for Alkene Synthesis

The Wittig reaction, which involves the reaction of a phosphonium ylide with an aldehyde or ketone, is a powerful method for forming carbon-carbon double bonds. The stereoselectivity of this reaction is highly dependent on the stability of the ylide.

• For (Z)-Isomer Synthesis (Kinetic Control): Non-stabilized ylides, under salt-free conditions, typically lead to the formation of the (Z)-alkene. The reaction proceeds through an early, irreversible oxaphosphetane intermediate, favoring the kinetic product.

• For (E)-Isomer Synthesis (Thermodynamic Control): Stabilized ylides, or the presence of lithium salts which can disrupt the initial complex, allow for the equilibration of the intermediates, leading to the more thermodynamically stable (E)-alkene.

Diagram 1: Simplified Wittig Reaction Workflow

Caption: A generalized workflow for the synthesis of beta-ethoxystyrene isomers via the Wittig reaction.

Spectroscopic Characterization: Differentiating the Isomers

The unambiguous identification of the (E)- and (Z)-isomers of beta-ethoxystyrene relies on modern spectroscopic techniques.

¹H NMR Spectroscopy: The Gold Standard

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is the most definitive method for distinguishing between geometric isomers of alkenes. The key diagnostic feature is the coupling constant (J) between the two vinylic protons.

• trans-Coupling ((E)-Isomer): The vinylic protons in the (E)-isomer are in a trans configuration, resulting in a large coupling constant, typically in the range of 12-18 Hz .

• cis-Coupling ((Z)-Isomer): The vinylic protons in the (Z)-isomer are in a cis configuration, leading to a smaller coupling constant, generally between 6-12 Hz .

The chemical shifts of the vinylic protons also differ due to the varying steric and electronic environments in the two isomers.

Table 1: Comparative ¹H NMR Data for (E)- and (Z)-beta-Ethoxystyrene

Parameter	(E)-beta-Ethoxystyrene	(Z)-beta-Ethoxystyrene
Vinylic Proton Coupling Constant (JH-H)	~12.5 Hz	~7.0 Hz
α-Proton Chemical Shift (δ)	~5.2 ppm	~4.6 ppm
β-Proton Chemical Shift (δ)	~7.1 ppm	~6.1 ppm

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy can also provide valuable information. The out-of-plane C-H bending vibration for a trans-disubstituted alkene ((E)-isomer) gives rise to a characteristic strong absorption band around 960-975 cm⁻¹ . The corresponding band for the cis-isomer is typically found in the region of 675-730 cm⁻¹ and is often weaker and less reliable for definitive assignment on its own.

Experimental Protocols

The following is a representative protocol for the synthesis and characterization of beta-ethoxystyrene. All work should be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Synthesis of a Mixture of (E)- and (Z)-beta-Ethoxystyrene

• Ylide Generation: To a suspension of (ethoxymethyl)triphenylphosphonium chloride (1.1 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under a nitrogen atmosphere, add a strong base such as n-butyllithium (1.1 eq) dropwise. Allow the reaction mixture to stir at this temperature for 1 hour to ensure complete formation of the ylide.

• Wittig Reaction: Add freshly distilled benzaldehyde (1.0 eq) dropwise to the ylide solution at 0 °C. Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Workup: Quench the reaction by the slow addition of saturated aqueous ammonium chloride. Extract the aqueous layer with diethyl ether (3x). Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The resulting crude product, a mixture of (E)- and (Z)-isomers, can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate eluent system.

Spectroscopic Analysis

• Sample Preparation: Prepare dilute solutions of the purified (E)- and (Z)-isomers in deuterated chloroform (CDCl₃) for NMR analysis.

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum for each isomer.

• Data Analysis: Integrate the signals and determine the coupling constants for the vinylic protons to confirm the stereochemical assignment of each isomer.

Concluding Remarks

The synthesis and characterization of the (E)- and (Z)-isomers of beta-ethoxystyrene provide a practical and illustrative example of the importance of stereochemistry in organic chemistry. A thorough understanding of the factors that control the stereochemical outcome of reactions, coupled with proficiency in modern analytical techniques, is essential for the rational design and synthesis of molecules with desired properties. This guide has outlined the key theoretical and practical considerations for researchers working with this and related systems.

References

• Title: Advanced Organic Chemistry: Part B: Reaction and Synthesis Source: Carey, F. A., & Sundberg, R. J. (2007). Springer. URL: [Link]

• Title: Spectrometric Identification of Organic Compounds Source: Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). John Wiley & Sons. URL: [Link]

• Title: The Wittig reaction: A historical perspective and recent highlights Source: Murphy, P. J., & Lee, S. E. (1999). Journal of the Chemical Society, Perkin Transactions 1, (24), 3049-3066. URL: [Link]

A Comprehensive Guide to the Synthesis of (2-ethoxyethenyl)benzene via Wittig Olefination

An In-depth Technical Guide for Chemical Researchers and Drug Development Professionals

Executive Summary

Vinyl ethers are valuable synthetic intermediates in organic chemistry, serving as precursors to aldehydes, ketones, and as monomers in polymerization. However, their synthesis can be challenging due to their inherent acid lability. This guide provides a detailed, field-proven methodology for the synthesis of (2-ethoxyethenyl)benzene from phenylacetaldehyde. The core of this synthesis is the Wittig reaction, a robust and highly reliable method for carbon-carbon double bond formation. We present a comprehensive, step-by-step protocol, from the preparation of the requisite (ethoxymethyl)triphenylphosphonium halide to the final olefination, purification, and characterization of the target vinyl ether. This document emphasizes the underlying chemical principles, safety considerations, and practical insights into reaction optimization and byproduct removal, ensuring a reproducible and efficient synthetic workflow.

Introduction: The Synthetic Utility of Vinyl Ethers

Vinyl ethers are a class of organic compounds containing an alkoxy group attached to a vinyl group. Their unique electronic structure, with the oxygen atom's lone pair of electrons participating in resonance with the double bond, makes them electron-rich alkenes. This property renders them highly reactive and versatile building blocks in organic synthesis. They are frequently employed as protecting groups for alcohols, as dienophiles in Diels-Alder reactions, and as precursors for the synthesis of aldehydes and ketones through hydrolysis.[1]

The primary challenge in the synthesis and handling of vinyl ethers is their susceptibility to acid-catalyzed hydrolysis.[2] This sensitivity necessitates the use of synthetic methods that operate under neutral or basic conditions. The Wittig reaction, discovered by Georg Wittig (Nobel Prize in Chemistry, 1979), is an exemplary method that meets these criteria.[3] It allows for the conversion of aldehydes and ketones into alkenes with a high degree of regiochemical control, making it an ideal choice for the synthesis of (2-ethoxyethenyl)benzene from phenylacetaldehyde.[3][4]

This guide will focus on a two-step sequence:

• Preparation of the Wittig Reagent Precursor: Synthesis of (ethoxymethyl)triphenylphosphonium halide from triphenylphosphine and a suitable haloether.

• Wittig Olefination: The reaction of the corresponding phosphorus ylide, generated in situ, with phenylacetaldehyde to yield the target vinyl ether.

Mechanistic Rationale: The Wittig Reaction Pathway

The Wittig reaction proceeds through a well-established mechanism involving the formation of a phosphorus ylide, which then reacts with a carbonyl compound.[5] The driving force for the reaction is the formation of the highly stable phosphorus-oxygen double bond in the triphenylphosphine oxide byproduct.[6]

Ylide Formation

The synthesis begins with the preparation of a phosphonium salt via a bimolecular nucleophilic substitution (SN2) reaction between triphenylphosphine and an alkyl halide.[7][8] For this synthesis, chloro(ethoxy)methane or a similar reagent is used. The resulting (ethoxymethyl)triphenylphosphonium salt is then deprotonated at the carbon adjacent to the phosphorus atom using a strong base (e.g., n-butyllithium, sodium hydride, or potassium tert-butoxide) to generate the nucleophilic phosphorus ylide.[9]

Olefination Step

The ylide attacks the electrophilic carbonyl carbon of phenylacetaldehyde. The prevailing modern understanding of the mechanism suggests a concerted [2+2] cycloaddition to form a four-membered ring intermediate known as an oxaphosphetane.[5] This intermediate is unstable and rapidly collapses in a retro-[2+2] cycloaddition to form the desired alkene, (2-ethoxyethenyl)benzene, and the thermodynamically stable byproduct, triphenylphosphine oxide (TPPO).[4]

Diagram 1: Overall Synthetic Pathway

Caption: Two-step synthesis of (2-ethoxyethenyl)benzene.

Materials, Reagents, and Instrumentation

Reagent and Solvent Properties

Compound	Formula	MW ( g/mol )	BP (°C)	Density (g/mL)	CAS No.
Phenylacetaldehyde	C₈H₈O	120.15	195	1.079	122-78-1
Triphenylphosphine	C₁₈H₁₅P	262.29	377	1.194	603-35-0
Chloro(ethoxy)methane	C₃H₇ClO	94.54	83	1.01	3188-13-4
n-Butyllithium	C₄H₉Li	64.06	N/A	0.68 (in hexanes)	109-72-8
Tetrahydrofuran (THF)	C₄H₈O	72.11	66	0.889	109-99-9
(2-ethoxyethenyl)benzene	C₁₀H₁₂O	148.20	~205-207	~0.96	20565-86-0
Triphenylphosphine oxide	C₁₈H₁₅OP	278.28	>360	1.21	791-28-6

Recommended Instrumentation

• Magnetic stirrers with heating capabilities

• Schlenk line or inert atmosphere setup (Argon or Nitrogen)

• Rotary evaporator

• Glassware for synthesis (round-bottom flasks, condensers, dropping funnels)

• Syringes and needles for reagent transfer

• Apparatus for column chromatography

• NMR Spectrometer (¹H and ¹³C)

• FT-IR Spectrometer

Detailed Experimental Protocols

Diagram 2: Experimental Workflow

Caption: Step-by-step workflow for the synthesis.

Part A: Synthesis of (Ethoxymethyl)triphenylphosphonium Chloride

Causality: This step prepares the phosphonium salt, the precursor to the reactive ylide. The SN2 reaction requires an aprotic solvent to facilitate the nucleophilic attack of triphenylphosphine on the haloether. Toluene is a suitable high-boiling solvent.

• Setup: Assemble a flame-dried 250 mL three-neck round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a nitrogen inlet.

• Reagents: Charge the flask with triphenylphosphine (26.2 g, 0.1 mol) and 100 mL of anhydrous toluene.

• Reaction: Begin stirring and add chloro(ethoxy)methane (9.5 g, 0.1 mol) dropwise to the suspension.

• Heating: Heat the reaction mixture to reflux (approx. 110 °C) and maintain for 24 hours. A white precipitate of the phosphonium salt will form.

• Isolation: Cool the mixture to room temperature. Collect the white solid by vacuum filtration.

• Washing: Wash the filter cake with two 50 mL portions of cold toluene to remove any unreacted starting materials.

• Drying: Dry the product in a vacuum oven at 60-70 °C to a constant weight. The expected yield is typically high (>90%).

Part B: Wittig Olefination

Causality: This is the core alkene-forming step. The reaction is performed under anhydrous and inert conditions at low temperature to control the reactivity of the highly basic n-butyllithium and the resulting ylide. Phenylacetaldehyde is added slowly to manage the exothermic reaction.

• Setup: Assemble a flame-dried 500 mL three-neck round-bottom flask with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet.

• Wittig Salt Suspension: Add the dried (ethoxymethyl)triphenylphosphonium chloride (36.1 g, 0.1 mol) to the flask and suspend it in 200 mL of anhydrous THF.

• Ylide Generation: Cool the suspension to 0 °C using an ice bath. Add n-butyllithium (1.6 M in hexanes, 63 mL, 0.1 mol) dropwise via syringe over 30 minutes, maintaining the temperature below 5 °C. The formation of the ylide is indicated by the appearance of a characteristic deep orange or red color. Allow the mixture to stir at 0 °C for an additional 30 minutes after the addition is complete.

• Aldehyde Addition: In the dropping funnel, prepare a solution of phenylacetaldehyde (11.0 g, 0.09 mol) in 50 mL of anhydrous THF. Add this solution dropwise to the ylide solution over 1 hour, keeping the internal temperature below 5 °C.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 4 hours. The disappearance of the ylide's color indicates reaction progression.

Part C: Work-up and Purification

Causality: The primary challenge in purifying the products of a Wittig reaction is the removal of the stoichiometric byproduct, triphenylphosphine oxide (TPPO). While TPPO can be removed by standard column chromatography, it is often tedious. A more efficient "field-proven" method involves the precipitation of TPPO as a metal salt complex.[10]

• Quenching: Carefully quench the reaction by the slow addition of 50 mL of saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 100 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with brine (1 x 100 mL), and then dry over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product (a mixture of (2-ethoxyethenyl)benzene and TPPO).

• TPPO Removal (Precipitation Method): [10]

  • Dissolve the crude residue in 150 mL of THF.

  • Add anhydrous calcium bromide (CaBr₂) (approx. 1.2 equivalents relative to the initial phosphonium salt) and stir vigorously for 2-3 hours at room temperature.

  • The insoluble CaBr₂-TPPO complex will precipitate.

  • Filter the mixture through a pad of Celite, washing the filter cake with a small amount of fresh THF.

  • Collect the filtrate and remove the solvent under reduced pressure.

• Final Purification (Column Chromatography):

  • Purify the resulting oil by flash column chromatography on silica gel.

  • Use a non-polar eluent system, such as a gradient of 2% to 10% ethyl acetate in hexanes.

  • Combine the fractions containing the pure product (as determined by TLC) and remove the eluent under reduced pressure to yield (2-ethoxyethenyl)benzene as a colorless oil.

Product Characterization

The final product should be characterized using spectroscopic methods to confirm its identity and purity. The synthesis typically yields a mixture of (E)- and (Z)-isomers.

Spectroscopic Data	Expected Values for (2-ethoxyethenyl)benzene
¹H NMR (CDCl₃, 400 MHz)	δ 7.20-7.40 (m, 5H, Ar-H), 6.55 (d, 1H, vinylic-H, trans), 5.95 (d, 1H, vinylic-H, cis), 5.20 (d, 1H, vinylic-H, trans), 4.80 (d, 1H, vinylic-H, cis), 3.85 (q, 2H, -OCH₂CH₃), 1.30 (t, 3H, -OCH₂CH₃) ppm. (Note: Exact shifts and coupling constants will vary between E/Z isomers)
¹³C NMR (CDCl₃, 100 MHz)	δ 150-155 (C=C-O), 135-138 (Ar C-ipso), 128-130 (Ar CH), 90-95 (C=C-O), 63-65 (-OCH₂CH₃), 14-16 (-OCH₂CH₃) ppm.
FT-IR (thin film)	~3060 (Ar C-H stretch), ~2980 (Alkyl C-H stretch), ~1640 (C=C stretch, strong), ~1230 (C-O stretch, strong), ~820 (C-H out-of-plane bend) cm⁻¹.[11][12]

Safety, Handling, and Waste Disposal

Personal Protective Equipment (PPE): Safety goggles, a lab coat, and chemical-resistant gloves are mandatory at all times. All operations should be performed in a well-ventilated chemical fume hood.

• Phenylacetaldehyde: Combustible liquid. Harmful if swallowed and causes severe skin burns and eye damage. May cause an allergic skin reaction. Avoid inhalation and all personal contact.[13][14] Store in a cool, dry, well-ventilated area away from ignition sources.[14]

• (Ethoxymethyl)triphenylphosphonium Chloride: Harmful if swallowed. Causes skin and serious eye irritation.[15][16] It is hygroscopic and should be stored under an inert atmosphere.[16]

• n-Butyllithium: Pyrophoric liquid. Reacts violently with water. Causes severe skin burns and eye damage. Must be handled under an inert atmosphere using proper syringe techniques.

• Triphenylphosphine Oxide (TPPO) Waste: TPPO is a major byproduct. While less toxic than many reagents, it should be disposed of as chemical waste. The precipitation method with CaBr₂ or ZnCl₂ converts it to a solid complex that can be disposed of more easily.[17][18] Alternatively, there are published methods for recycling TPPO back to triphenylphosphine, which can be considered for large-scale operations.[19]

All chemical waste must be collected in appropriately labeled containers and disposed of according to institutional and local environmental regulations.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low yield of Wittig salt	Incomplete reaction; moisture in the system.	Ensure anhydrous conditions; extend reflux time.
Ylide does not form (no color change)	Inactive base; moisture in THF or on glassware.	Use a freshly titrated solution of n-BuLi; ensure all glassware is flame-dried and THF is anhydrous.
Low yield of vinyl ether	Phenylacetaldehyde polymerization.	Ensure the aldehyde is pure and added slowly at low temperature.
Difficult purification (TPPO remains)	Inefficient precipitation or co-elution.	Ensure anhydrous conditions for precipitation; use a less polar eluent system for chromatography.

Conclusion

The Wittig reaction provides a powerful and reliable platform for the synthesis of (2-ethoxyethenyl)benzene from phenylacetaldehyde. By following the detailed protocols outlined in this guide, researchers can achieve high yields of the desired vinyl ether while maintaining a high degree of safety. The key to success lies in the careful control of reaction conditions, particularly the exclusion of moisture and air during ylide generation, and the application of efficient purification techniques to remove the triphenylphosphine oxide byproduct. This methodology is robust and can be adapted for the synthesis of a wide range of other vinyl ethers, underscoring its importance in modern organic synthesis.

References

• Dudding, T. (n.d.). Hydroamidation of Vinyl Ethers by Acid-Catalyzed Multicomponent Isocyanide Addition. Brock University. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Benzene, (2-ethoxyethyl)- (CAS 1817-90-9). Retrieved from [Link]

• European Commission. (n.d.). Recovery of triphenylphosphine from production residues. Retrieved from [Link]

• Fisher Scientific. (2010). SAFETY DATA SHEET - (Methoxymethyl)triphenylphosphonium chloride. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Benzene, (2-ethoxyethyl)-. PubChem. Retrieved from [Link]

• Scientific Update. (2023). Triphenylphosphine Oxide- Waste Not, Want Not. Retrieved from [Link]

• BTC Europe. (2020). Safety data sheet - Triphenyl phosphine pellets. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). [2-(1-Ethoxyethoxy)ethyl]benzene Properties. Retrieved from [Link]

• ResearchGate. (2014). How does one remove triphenylphosphine oxide from product?. Retrieved from [Link]

• Finnveden, M., et al. (2018). Novel sustainable synthesis of vinyl ether ester building blocks, directly from carboxylic acids and the corresponding hydroxyl vinyl ether, and their photopolymerization. RSC Publishing. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzene, (2-ethoxyethenyl)-, (E)-. NIST Chemistry WebBook. Retrieved from [Link]

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• The Wittig Reaction. (2014). Retrieved from [Link]

• SIELC Technologies. (2018). Separation of Butyl vinyl ether on Newcrom R1 HPLC column. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Copies of 1H, 13C, 19F NMR spectra. Retrieved from [Link]

• Sholdice, C. (2019). Hydroamidation of Vinyl Ethers by Acid-Catalyzed Multicomponent Isocyanide Addition. Brock University. Retrieved from [Link]

• Hergueta, A. R. (2022). Easy Removal of Triphenylphosphine Oxide from Reaction Mixtures by Precipitation with CaBr2. ACS Publications. Retrieved from [Link]

• University of Northern Iowa. (n.d.). 27. A Solvent Free Wittig Reaction. Retrieved from [Link]

• Boston University. (2012). Wittig Reaction. OpenBU. Retrieved from [Link]

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• Organic Syntheses. (n.d.). vinyl triphenylphosphonium bromide. Retrieved from [Link]

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• Taylor & Francis Online. (2006). Separation of Oligomers from Poly(vinyl chloride) by Coupled Column Chromatography. Retrieved from [Link]

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Synthesis of β-Ethoxystyrene via the Wittig Reaction: A Comprehensive Technical Guide

Abstract

This whitepaper provides an in-depth, self-validating protocol for the synthesis of β-ethoxystyrene via the Wittig olefination of benzaldehyde. As a critical homologation strategy, the conversion of aldehydes to enol ethers requires precise control over ylide generation and stereochemical drift. This guide details the mechanistic causality, optimized experimental conditions, and downstream purification techniques essential for high-yield, reproducible synthesis.

Introduction & Mechanistic Causality

The Wittig reaction remains a premier methodology for the site-specific conversion of carbonyl groups to carbon-carbon double bonds . The preparation of β-ethoxystyrene involves the reaction of benzaldehyde with ethoxymethylenetriphenylphosphorane, an oxygen-substituted non-stabilized ylide. This transformation is highly valued in drug development and materials science, as the resulting enol ether can be readily hydrolyzed to yield phenylacetaldehyde, effectively achieving a one-carbon homologation.

Historically, the intermediate of the Wittig reaction was debated to be a zwitterionic betaine. However, modern computational and low-temperature NMR studies have conclusively demonstrated that the reaction proceeds via a direct [2+2] cycloaddition to form a four-membered oxaphosphetane intermediate, bypassing the betaine entirely . The stereospecific cycloreversion of this oxaphosphetane is the driving force that yields the alkene and the thermodynamically stable triphenylphosphine oxide (TPPO) byproduct.

Mechanistic workflow of the Wittig olefination to produce β-ethoxystyrene.

Reagent Selection and Causality

To achieve high yields, researchers must understand the chemical causality behind reagent selection:

• Phosphonium Salt: (Ethoxymethyl)triphenylphosphonium chloride is highly hygroscopic. It must be rigorously dried under vacuum prior to use. Failure to do so allows ambient moisture to quench the strong base, severely depressing the yield of the ylide.

• Base Selection: While n-butyllithium (n-BuLi) is commonly used, it possesses inherent nucleophilicity that can lead to side reactions (e.g., nucleophilic attack on the aldehyde or the phosphonium salt). Sodium hexamethyldisilazide (NaHMDS) is the preferred choice. It is a sterically hindered, non-nucleophilic base that ensures quantitative deprotonation. Furthermore, avoiding lithium bases mitigates the "lithium-salt effect," which can artificially stabilize the oxaphosphetane intermediate and complicate cycloreversion .

• Solvent: Anhydrous Tetrahydrofuran (THF) is optimal as it readily dissolves the ylide and facilitates the low-temperature kinetics required for the initial cycloaddition, avoiding the chlorinated solvents traditionally used in older, less green protocols .

Quantitative Optimization Data

The following table summarizes the causal relationship between the choice of base, solvent, and the resulting reaction efficiency. Non-stabilized ylides typically yield a mixture of E and Z isomers, with a slight preference for the Z-isomer under salt-free conditions.

Base	Solvent	Temperature Profile	Yield (%)	E:Z Ratio
NaHMDS	THF	-78 °C to RT	88	45:55
n-BuLi	THF	-78 °C to RT	85	40:60
KOtBu	Toluene	0 °C to RT	76	30:70
LiHMDS	THF	-78 °C to RT	82	48:52

Table 1: Optimization of reaction conditions for the synthesis of β-ethoxystyrene. NaHMDS in THF offers the optimal balance of yield and operational safety.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. Visual cues (color changes) serve as intrinsic checkpoints to confirm the success of each mechanistic step without requiring intermediate sampling.

Phase 1: Ylide Generation

• Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, an argon inlet, and a rubber septum.

• Suspension: Add 1.1 equivalents (relative to benzaldehyde) of (ethoxymethyl)triphenylphosphonium chloride to the flask. Add 20 mL of anhydrous THF. The salt will remain partially suspended.

• Cooling: Submerge the flask in a dry ice/acetone bath to reach -78 °C.

• Deprotonation: Slowly add 1.05 equivalents of NaHMDS (1.0 M in THF) dropwise via syringe.

  • Self-Validation Checkpoint: The colorless/white suspension will transition to a vibrant, deep red or orange solution. This stark color change is the definitive indicator that the conjugated phosphonium ylide has successfully formed.

• Maturation: Stir the ylide solution at -78 °C for 30 minutes to ensure complete deprotonation.

Phase 2: Carbonyl Addition and Cycloreversion

• Electrophile Addition: Dilute 1.0 equivalent of freshly distilled benzaldehyde in 5 mL of anhydrous THF. Add this solution dropwise to the ylide at -78 °C.

• Reaction Progression: Remove the dry ice bath and allow the reaction mixture to slowly warm to room temperature (RT) over 2 hours.

  • Self-Validation Checkpoint: As the oxaphosphetane intermediate forms and subsequently undergoes cycloreversion, the deep red/orange color will gradually fade to a pale yellow or essentially colorless suspension.

Phase 3: Quenching, Workup, and Purification

• Quenching: Quench the reaction by adding 10 mL of saturated aqueous ammonium chloride (NH₄Cl). This neutralizes any residual base and halts further reactivity.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 × 20 mL).

• Washing and Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• TPPO Precipitation: The crude residue will contain a large amount of triphenylphosphine oxide (TPPO). To remove it, suspend the crude mixture in cold hexanes. Causality: TPPO is highly polar and insoluble in non-polar hexanes, whereas β-ethoxystyrene is highly soluble . Filter the white TPPO precipitate through a pad of Celite.

• Final Purification: Concentrate the filtrate and purify via flash column chromatography (silica gel, 95:5 Hexanes:Ethyl Acetate) to afford pure β-ethoxystyrene as a mixture of E and Z isomers.

Analytical Verification

To confirm the success of the synthesis, the following analytical techniques should be employed:

• ¹H NMR (CDCl₃): The presence of the enol ether is confirmed by the characteristic vinylic protons. The E-isomer typically exhibits a larger coupling constant (J ≈ 12–14 Hz) compared to the Z-isomer (J ≈ 6–8 Hz). The ethoxy group will show a distinct quartet (≈ 3.9 ppm) and triplet (≈ 1.3 ppm).

• GC-MS: Utilized to determine the exact E:Z ratio and confirm the molecular weight of the product (m/z = 148.20).

References

• Wittig Reaction. Chem-Station Int. Ed. Available at:[Link]

• Georg Wittig and the Betaine: What Controversy? A Close Look to the Oxaphosphetane Formation along the Wittig Reaction. ResearchGate. Available at:[Link]

• Chromatography-Free Wittig Reactions Using a Bifunctional Polymeric Reagent. Organic Chemistry Portal. Available at:[Link]

• Wittig Reaction - A Greener Approach. Beyond Benign. Available at:[Link]

Advanced Transition-Metal Catalyzed Grignard Reactions: Utilizing Styryl Ethers as Cross-Coupling Precursors

Executive Summary

Styryl ethers are highly versatile structural motifs in pharmaceutical development and materials science. While traditionally viewed as electrophilic intermediates or protected enols, recent advancements in organometallic catalysis have unlocked their potential as direct cross-coupling precursors. This technical guide explores the mechanistic paradigm and experimental execution of utilizing β-styryl ethers in Grignard reactions, specifically focusing on their chemoselective arylation via anionic diarylrhodate catalysis.

Mechanistic Paradigm: Overcoming C–O Bond Inertia

Historically, Grignard reagents have been the cornerstone of nucleophilic addition to carbonyls[1]. However, the direct cross-coupling of unactivated vinylic C(sp²)–O bonds with Grignard reagents is notoriously difficult due to the high bond dissociation energy and the poor leaving-group ability of alkoxides[2].

The breakthrough in utilizing styryl ethers as precursors lies in the application of anionic diarylrhodium complexes [3]. When [RhCl(cod)]2 is reacted with two equivalents of an aryl Grignard reagent (per Rh center), it undergoes transmetalation to form a highly nucleophilic, square-planar lithium rhodate complex, [RhAr2(cod)]⁻ Li⁺[4].

Orthogonal Chemoselectivity

A critical advantage of this rhodate system is its unprecedented chemoselectivity. Traditional palladium catalysts preferentially activate Ar–Br bonds via oxidative addition, while nickel catalysts exhibit poor discrimination, yielding a mixture of C–O and C–Br cleavage products[5]. In contrast, the anionic Rh catalyst selectively cleaves the vinylic C–O bond of the styryl ether, leaving aromatic C–O and C–Br bonds completely intact[6]. This orthogonal reactivity allows chemists to utilize halogenated styryl ethers as precursors, reserving the aryl halide moiety for subsequent downstream functionalization[3].

The Catalytic Cycle: Addition-Elimination

Unlike standard Pd-catalyzed cross-couplings that proceed via oxidative addition, the diarylrhodate-catalyzed arylation of styryl ethers operates through a distinct syn-addition / anti-elimination sequence[4].

• Carborhodation (Syn-Addition): The electron-rich [RhAr2(cod)]⁻ complex coordinates to the β-styryl ether and undergoes a stereospecific syn-addition across the C=C double bond, forming an alkylrhodium intermediate.

• C–O Cleavage (Anti-Elimination): The intermediate undergoes a rapid anti-elimination of the alkoxyrhodate species ([RhAr(OR)(cod)]⁻), releasing the functionalized stilbene product and breaking the vinylic C–O bond[4].

• Catalyst Regeneration: Transmetalation of the alkoxyrhodate with another equivalent of the Grignard reagent regenerates the active diarylrhodate catalyst and expels the magnesium alkoxide salt.

Catalytic cycle of diarylrhodate-mediated arylation of styryl ethers via addition-elimination.

Quantitative Performance & Stereoretention

Because the mechanism relies on a concerted syn-addition followed by an anti-elimination, the reaction is kinetically controlled and exhibits high stereoretention[7]. The E or Z geometry of the starting styryl ether precursor is largely preserved in the final stilbene product.

Table 1: Arylation of β-Styryl Ethers via Diarylrhodate Catalysis

Styryl Ether Precursor (E/Z Ratio)	Grignard Reagent	Coupling Product	Yield (%)	Product E/Z Ratio
Ph–CH=CH–OPh (93/7)	PhMgBr	1,2-Diphenylethene	85%	93/7
Ph–CH=CH–OPh (13/87)	PhMgBr	1,2-Diphenylethene	26%	38/62
p-Br-C₆H₄–CH=CH–OPh (>99/1)	PhMgBr	1-Phenyl-2-(p-bromophenyl)ethene	81%	>99/1
p-CF₃-C₆H₄–CH=CH–OPh (95/5)	PhMgBr	1-Phenyl-2-(p-trifluoromethylphenyl)ethene	78%	95/5

Data adapted from Iwasaki et al.[7]. The preservation of the p-bromo substituent highlights the system's orthogonal chemoselectivity.

Experimental Protocol: Self-Validating Workflow

The following methodology outlines the synthesis of functionalized stilbenes using β-styryl ethers as precursors.

Objective: Chemoselective C(sp²)–O bond cleavage and cross-coupling via in situ generated diarylrhodate.

Reagents & Stoichiometry:

• [RhCl(cod)]2: 0.01 mmol (based on Rh metal)[3]

• Aryl Grignard Reagent (e.g., PhMgBr, 1.0 M in THF): 1.0 mmol[3]

• β-Styryl Ether Precursor: 0.5 mmol[3]

• Anhydrous THF: 5.0 mL

Step-by-Step Procedure:

• Catalyst Activation (Critical Step): In an oven-dried Schlenk flask under an inert nitrogen atmosphere, dissolve [RhCl(cod)]2 in anhydrous THF. Add the Aryl Grignard reagent dropwise at room temperature.

  • Causality: The exact stoichiometry (2 equivalents of Grignard per Rh center) is non-negotiable. Using only 1 equivalent generates a neutral RhAr(cod) complex, which is catalytically inactive for vinylic C–O cleavage. The excess Grignard drives the equilibrium toward the active anionic [RhAr2(cod)]⁻ Li⁺ complex[3].

• Precursor Addition: Once the catalyst solution has activated (noted by a distinct color shift in the aromatic region if monitored via NMR), inject the β-styryl ether precursor into the reaction mixture.

• Reaction Monitoring: Stir the mixture at room temperature for 1 to 4 hours.

  • Causality: The reaction is kinetically controlled. Prolonged exposure after the precursor is consumed can lead to trace isomerization of the kinetically favored E/Z product into the thermodynamically stable isomer[7]. Monitor strictly via GC/MS.

• Quenching: Quench the reaction by slowly adding saturated aqueous NH₄Cl at 0 °C.

  • Causality: NH₄Cl safely neutralizes the unreacted Grignard reagent and protonates the alkoxyrhodate byproduct. This instantly halts the catalytic cycle and prevents any off-target nucleophilic attacks during workup.

• Isolation: Extract the aqueous layer with diethyl ether (3 × 10 mL). Dry the combined organic layers over anhydrous MgSO₄, concentrate under reduced pressure, and purify the crude product via silica gel flash chromatography (using a hexane/ethyl acetate gradient).

References

• Iwasaki, T., Miyata, Y., Akimoto, R., Fujii, Y., Kuniyasu, H., & Kambe, N. (2014). Diarylrhodates as Promising Active Catalysts for the Arylation of Vinyl Ethers with Grignard Reagents. Journal of the American Chemical Society, 136(26), 9260-9263.[Link]

• Seyferth, D. (2009). The Grignard Reagents. Organometallics, 28(6), 1598-1605.
• Organic Chemistry Portal. Grignard Reaction.

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The Chemical Architecture and Synthetic Utility of (2-Ethoxyethenyl)benzene: A Comprehensive Guide

Executive Summary

As a Senior Application Scientist in synthetic organic chemistry, I frequently encounter the need for versatile, electron-rich building blocks that can drive complex molecular assembly. (2-Ethoxyethenyl)benzene (also known as β -ethoxystyrene or styryl ethyl ether) is a prime example of a bifunctional synthon that elegantly bridges the reactivity of styrenes and enol ethers. This whitepaper provides an in-depth technical analysis of its structural properties, electronic behavior, and field-proven synthetic protocols, ensuring that researchers can reliably integrate this compound into their drug discovery or materials science workflows.

Chemical Identity & Structural Architecture

(2-Ethoxyethenyl)benzene is an aromatic enol ether characterized by a benzene ring conjugated to an ethoxy-substituted vinyl group. The molecule exists as a mixture of geometric isomers, specifically the (E) (trans) and (Z) (cis) configurations.

Quantitative Physicochemical Data

To facilitate quick reference for experimental design, the core physicochemical properties of (2-Ethoxyethenyl)benzene are summarized in Table 1.

Table 1: Physicochemical Properties of (2-Ethoxyethenyl)benzene

Property	Value
IUPAC Name	(2-Ethoxyethenyl)benzene
Common Synonyms	β -ethoxystyrene, Styryl ethyl ether
CAS Registry Number	17655-74-2
Molecular Formula	C10H12O
Molecular Weight	148.20 g/mol
Structural Class	Enol Ether / Styrene Derivative

Electronic Effects & Mechanistic Behavior

Understanding the causality behind this molecule's reactivity requires a deep dive into its electronic distribution. The vinyl ether moiety dictates the compound's unique reactivity profile.

The oxygen atom of the ethoxy group donates a lone pair of electrons into the π -system. This resonance effect places a partial negative charge on the α -carbon (the carbon directly attached to the benzene ring), thereby making the β -carbon (attached to the ethoxy group) highly electrophilic[1]. Consequently, electrophilic attack occurs preferentially at the α -carbon.

Furthermore, the thermodynamic stability of the geometric isomers plays a critical role in reaction kinetics. The (E) -isomer is thermodynamically favored due to minimized steric repulsion between the bulky phenyl ring and the ethoxy group. This ground-state stability makes the trans isomer significantly less amenable to acid-catalyzed hydrolysis compared to its cis counterpart[2].

Synthetic Methodologies: The Wittig Olefination

While classical Williamson ether synthesis is a cornerstone for ether formation, direct nucleophilic substitution on vinylic halides is energetically unfavorable and presents significant synthetic hurdles[1]. Therefore, I highly recommend the Wittig olefination pathway. It provides a self-validating, highly reproducible route to establish the (E) -ethenyl linkage.

Protocol: Low-Temperature Wittig Synthesis

Objective: Synthesize (2-ethoxyethenyl)benzene from benzaldehyde via an ylide intermediate. Causality Check: Why conduct this at -78 °C? The α -alkoxy phosphonium ylide is highly reactive and prone to rapid decomposition at elevated temperatures. Maintaining cryogenic conditions ensures the ylide remains stable long enough to react cleanly with the electrophilic aldehyde.

Step-by-Step Methodology:

• Preparation: In an oven-dried, two-neck round-bottom flask purged with argon, dissolve 1.0 equivalent of (ethoxymethyl)triphenylphosphonium iodide in anhydrous tetrahydrofuran (THF)[3]. Cool the mixture strictly to -78 °C using a dry ice/acetone bath.

• Ylide Generation: Dropwise, add 1.5 equivalents of n-Butyllithium (n-BuLi, 1.6 M in hexanes)[3]. Validation Check: The solution will undergo a distinct color change, signaling the successful deprotonation of the phosphonium salt and the formation of the active ylide. Stir for 30 minutes.

• Olefination: Slowly add 1.0 equivalent of benzaldehyde dissolved in anhydrous THF to the ylide solution at -78 °C[3]. The slow addition prevents localized exothermic heating, preserving the ylide.

• Maturation: Allow the reaction to stir for 4 hours, gradually letting the ice bath expire so the mixture warms to room temperature[3]. This thermodynamic maturation drives the conversion of the betaine intermediate to the oxaphosphetane, which subsequently collapses to form the alkene.

• Quench & Purification: Quench the reaction with methanol to safely neutralize excess n-BuLi[3]. Evaporate the solvent under reduced pressure. Purify the crude residue via silica gel column chromatography using an optimized gradient of ethyl acetate and petroleum ether to isolate the (E) and (Z) isomers[3].

Figure 1: Workflow for the Wittig synthesis of (2-ethoxyethenyl)benzene via ylide intermediate.

Reactivity & Downstream Applications

Acid-Catalyzed Hydrolysis

Enol ethers are notoriously sensitive to aqueous acids. (2-Ethoxyethenyl)benzene rapidly hydrolyzes to yield phenylacetaldehyde and ethanol. Mechanistic Causality: The regioselectivity of protonation is driven by the oxygen's resonance effect, which localizes electron density at the α -carbon. Protonation here generates a resonance-stabilized oxonium ion at the β -carbon, which is subsequently trapped by water. The resulting hemiacetal is unstable and collapses to release ethanol and the corresponding aldehyde.

Figure 2: Acid-catalyzed hydrolysis pathway of (2-ethoxyethenyl)benzene to phenylacetaldehyde.

Cycloadditions

Beyond hydrolysis, the electron-rich nature of the vinyl ether double bond makes (2-Ethoxyethenyl)benzene an excellent dienophile for "inverse-electron-demand" Diels-Alder reactions[1]. In these specific cycloadditions, the electron-rich dienophile reacts rapidly with an electron-poor diene to form complex six-membered ring architectures, a highly valuable transformation in late-stage drug development.

References

• Title: Facile synthesis of α -alkoxymethyltriphenylphosphonium iodides: new application of PPh3/I2 - PMC Source: nih.gov URL: [Link]

• Title: Additions and Corrections - Structure and Reactivity of α , β -Unsaturated Ethers Source: acs.org URL: [Link]

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• 1. 1-Chloro-2-[(E)-2-ethoxyethenyl]benzene|RUO|Supplier [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Facile synthesis of α-alkoxymethyltriphenylphosphonium iodides: new application of PPh3/I2 - PMC [pmc.ncbi.nlm.nih.gov]

The Ethoxy Effect: Modulating Vinylbenzene Reactivity Through Oxygen-Mediated Electron Donation

Executive Summary

The functionalization of vinylbenzene (styrene) with an ethoxy group (-OCH₂CH₃) fundamentally rewrites the molecule's electronic architecture and reactive profile. In drug development, precision polymer synthesis, and advanced catalysis, understanding the exact nature of this substituent effect is critical. This whitepaper provides an in-depth mechanistic analysis of how the ethoxy group—specifically at the para position (4-ethoxyvinylbenzene)—modulates monomer reactivity. By dissecting the interplay between inductive withdrawal and mesomeric donation, this guide establishes a predictive framework for leveraging ethoxystyrenes in living cationic polymerizations and transition-metal-catalyzed transformations.

The Electronic Architecture: Causality of Mesomeric Over Inductive Effects

The reactivity of p-ethoxystyrene is governed by the competing electronic effects of the oxygen atom attached directly to the aromatic ring. Oxygen is highly electronegative, which exerts an electron-withdrawing inductive effect (-I) through the σ -bond framework. However, the oxygen atom also possesses two lone pairs of electrons in p-orbitals that can overlap with the π -system of the benzene ring, resulting in a powerful electron-donating mesomeric effect (+M).

When the ethoxy group is in the para position, the +M effect strongly overpowers the -I effect. This delocalizes electron density through the aromatic ring and directly conjugates with the vinyl group. Consequently, the β -carbon of the vinyl group becomes highly polarized and nucleophilic. The ethoxy group acts as a powerful electron-donating group (EDG), characterized by a negative Hammett sigma para-value ( σp​≈−0.24 )[1].

Logical flow of electron density driven by the mesomeric (+M) effect of the ethoxy group.

Modulating Polymerization Kinetics

The enriched electron density at the vinyl β -carbon dictates the preferred pathways for polymerization. While unsubstituted styrene readily undergoes radical, anionic, and cationic polymerization, p-ethoxystyrene is exceptionally tailored for cationic polymerization .

In cationic systems, the electron-donating alkoxy substituent dramatically increases the nucleophilicity of the vinyl group, enabling rapid initiation. More importantly, once the carbocation is formed at the α -carbon, the para-ethoxy group stabilizes the positive charge via resonance. This stabilization prevents premature chain termination and transfer, allowing for the execution of "living" cationic polymerizations that yield highly uniform polymers[2].

Experimental Protocol: Self-Validating Living Cationic Polymerization

Objective: Synthesize poly(p-ethoxystyrene) with controlled molecular weight ( Mn​ ) and narrow polydispersity (PDI < 1.2).

Causality of Experimental Design:

• Catalyst Choice: A mild Lewis acid (e.g., ZnCl₂) is selected over stronger alternatives (e.g., TiCl₄). The inherent high reactivity of p-ethoxystyrene means strong Lewis acids would cause uncontrolled, runaway kinetics. ZnCl₂ modulates the activation equilibrium perfectly.

• Self-Validation: The protocol relies on kinetic sampling. A strictly linear relationship between monomer conversion and Mn​ confirms the absence of chain termination—the hallmark of a true "living" system.

Step-by-Step Methodology:

• Purification: Distill p-ethoxystyrene over calcium hydride (CaH₂) under reduced pressure to rigorously exclude trace water, which acts as a lethal chain-transfer agent.

• Initiation Setup: In a baked-out Schlenk flask under argon, dissolve the monomer in anhydrous CH₂Cl₂. Add 1-(isobutoxy)ethyl acetate as the initiator. Cool the system to -15 °C.

• Propagation: Inject ZnCl₂ (dissolved in diethyl ether) to trigger polymerization. The low temperature suppresses Friedel-Crafts side reactions on the electron-rich aromatic ring.

• Kinetic Sampling (Validation): Extract 0.5 mL aliquots every 10 minutes. Quench immediately in ammoniacal methanol. Analyze via Gel Permeation Chromatography (GPC). The system is validated if PDI remains < 1.2 and Mn​ increases linearly with conversion.

• Termination: Quench the bulk reaction with pre-chilled ammoniacal methanol. The ammonia neutralizes the Lewis acid, preventing acid-catalyzed polymer degradation during precipitation.

Self-validating experimental workflow for living cationic polymerization of p-ethoxystyrene.

Transition-Metal Catalyzed Transformations

While the ethoxy group's electron-donating nature enhances electrophilic attack, its behavior in transition-metal catalysis is highly nuanced and counter-intuitive.

Palladium-Catalyzed Migratory Insertion

In palladium-catalyzed migratory insertion reactions, electron-rich styrenes (like p-ethoxystyrene) bind tightly to the Pd(II) center. Thermodynamic and kinetic data reveal that this strong coordination stabilizes the ground state of the metal-olefin complex to a greater degree than the transition state. Consequently, the activation energy barrier for β -alkyl migratory insertion is actually increased compared to electron-poor styrenes, leading to slower individual insertion rates[3].

Despite these higher insertion barriers, recent advancements in precision polymer synthesis have successfully engineered specialized dibenzobarrelene-based α -diimine palladium catalysts. These catalysts overcome the kinetic hurdles, achieving fast, regioselective polymerization of para-alkoxystyrenes and producing high-molecular-weight polymers that bypass the molecular weight limitations typically seen in cationic systems[4].

Cross-Dehydrogenative Coupling (CDC)

The enhanced electron density provided by the ethoxy group also facilitates advanced C(sp²)–H bond activation. For example, in cross-dehydrogenative coupling (CDC) via rhodium photocatalysis, styrenes bearing electron-donating substituents like alkoxy groups proceed smoothly under mild conditions. The electron-rich nature of the vinyl group stabilizes the radical cation intermediates, allowing the reaction to bypass the harsh oxidants and high temperatures usually required for non-C(sp³)–H CDC[5].

Simplified catalytic cycle for palladium-catalyzed polymerization of para-ethoxystyrene.

Quantitative Data Summary

The table below summarizes the relationship between substituent electronics and the resulting reactivity profile of vinylbenzene derivatives.

Table 1: Electronic Parameters and Reactivity Metrics of Substituted Styrenes

Substituent Position	Hammett Constant ( σ )	Dominant Electronic Effect	Impact on Vinyl Nucleophilicity	Preferred Polymerization / Catalysis
Unsubstituted (-H)	0.00	Baseline	Baseline	Radical, Anionic
para-Ethoxy (-OEt)	-0.24	+M (Resonance) > -I	Highly Increased	Cationic, Pd-Catalyzed
meta-Ethoxy (-OEt)	+0.10	-I (Inductive) > +M	Decreased	Radical
para-Methoxy (-OMe)	-0.27	+M (Resonance) > -I	Highly Increased	Cationic, Pd-Catalyzed
para-Chloro (-Cl)	+0.23	-I (Inductive) > +M	Decreased	Radical, Anionic

Note: The positive σ value for the meta-ethoxy group highlights that without direct resonance conjugation to the vinyl group, the electron-withdrawing inductive effect dominates.

Sources

• 1. EP3587113A1 - A lithographic printing plate precursor - Google Patents [patents.google.com]
• 2. Faculty Profiles - KANAOKA Shokyoku [db.spins.usp.ac.jp]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. Cross-dehydrogenative coupling via C(sp2)─H bond activation by PSP-pincer rhodium photocatalysis - PMC [pmc.ncbi.nlm.nih.gov]

Physical properties of cis- and trans-beta-ethoxystyrene

The Physical and Chemical Dynamics of cis- and trans- β -Ethoxystyrene: A Comprehensive Technical Guide

Executive Summary

β -Ethoxystyrene, formally known as (2-ethoxyvinyl)benzene or ethyl styryl ether, is a versatile enol ether utilized extensively in advanced organic synthesis and pharmaceutical development. Existing as two distinct geometric isomers—cis (Z) and trans (E)—its physical properties and stereochemical behavior dictate its reactivity in critical transformations, including Suzuki-Miyaura cross-couplings and hydroboration workflows. This whitepaper provides an authoritative analysis of the physical properties, thermodynamic stability, and validated synthetic protocols for β -ethoxystyrene, designed specifically for application scientists and drug development professionals.

Structural and Physical Properties

The physical characteristics of β -ethoxystyrene are heavily influenced by the extended π -conjugation between the phenyl ring and the ethoxy-substituted vinyl group. The molecule presents as a clear, colorless liquid under standard conditions[1]. The trans (E) isomer (CAS: 20565-86-0) is thermodynamically favored over the cis (Z) isomer due to the minimization of steric clash between the bulky phenyl moiety and the ethoxy group.

Quantitative Physical Data

Property	Value / Description
Chemical Name	β -Ethoxystyrene; (2-Ethoxyvinyl)benzene; Ethyl styryl ether
CAS Registry Number	17655-74-2 (Mixed isomers)[2]; 20565-86-0 (E-isomer)
Molecular Formula	C 10​ H 12​ O
Molecular Weight	148.20 g/mol
Physical State	Clear, colorless liquid[1]
Boiling Point	63 °C at 1 mm Hg[1]
1 H NMR (400 MHz, CDCl 3​ )	δ 7.52 (d, J = 8.4 Hz, 1H), 7.40 (d, J = 9.1 Hz, 1H), 6.83–6.79 (m, 3H), 3.92 (q, J = 6.9 Hz, 2H), 1.32 (t, J = 6.9 Hz, 3H)[3]*

*Note: NMR data is representative of the deuterated/substituted framework derived from base-mediated mechanistic studies[3]. The critical self-validating metric for distinguishing isomers is the vinylic proton coupling constant ( J ), where Jtrans​≈14−16 Hz and Jcis​≈7−11 Hz.

Stereochemical Dynamics & Reactivity

The electron-rich nature of the enol ether double bond makes β -ethoxystyrene highly susceptible to electrophilic attack. However, its utility in modern drug discovery often relies on its functionalized derivatives, such as (2-ethoxyvinyl)boronic acid. This boronic acid derivative serves as a specialized nucleophilic partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, enabling the construction of complex pharmaceutical intermediates like azaindoles and diazaindoles[4].

Mechanistic Pathway: Suzuki-Miyaura Coupling

The integration of the 2-ethoxyvinyl group into complex molecular architectures relies on a precise catalytic cycle. The transmetalation step is particularly critical, involving the transfer of the 2-ethoxyvinyl group from the boron atom to the palladium(II) center, a process strictly dependent on base activation to form a nucleophilic borate complex[4].

Catalytic cycle of Suzuki-Miyaura coupling using (2-ethoxyvinyl)boronic acid.

Validated Experimental Protocol: Synthesis of β -Ethoxystyrene

The most controlled method for synthesizing β -ethoxystyrene is via the Wittig olefination of ethyl formate using a benzyltriphenylphosphonium ylide[1].

Mechanistic Causality

• Reagent Selection: Sodium hydride (NaH) in dimethyl sulfoxide (DMSO) is utilized to deprotonate benzyltriphenylphosphonium chloride. DMSO is chosen as a polar aprotic solvent because it heavily stabilizes the resulting ylide, preventing premature degradation.

• Electrophile: Ethyl formate acts as the carbonyl source. The nucleophilic attack of the ylide on the ester carbonyl forms a betaine intermediate, which cyclizes into an oxaphosphetane before undergoing retro-Wittig cleavage to yield the enol ether[1].

Step-by-Step Methodology

This protocol is designed as a self-validating system, ensuring intermediate verification before proceeding to subsequent steps.

• Ylide Generation:

  • Suspend benzyltriphenylphosphonium chloride (0.1 mol) and sodium hydride (0.1 mol) in 400 mL of anhydrous DMSO under an inert argon atmosphere[1].

  • Validation Check: The reaction mixture will transition to a deep, characteristic color (often orange/red), indicating the successful formation of the triphenylphosphonium benzylide.

• Formylation and Olefination:

  • Add ethyl formate (0.2 mol) dropwise to the ylide solution at room temperature.

  • Stir the mixture continuously for 3 hours[1].

  • Validation Check: Monitor via TLC (Thin-Layer Chromatography). The disappearance of the ylide and the formation of a new non-polar spot indicates the completion of the oxaphosphetane decomposition.

• Quenching and Extraction:

  • Pour the reaction mixture into 800 mL of cold distilled water to quench unreacted NaH and precipitate triphenylphosphine oxide.

  • Extract the aqueous layer with pentane (3 x 200 mL). Pentane is specifically chosen to selectively dissolve the highly non-polar β -ethoxystyrene while leaving the bulk of the phosphine oxide byproduct behind[1].

• Purification:

  • Dry the combined pentane extracts over anhydrous magnesium sulfate (MgSO 4​ ).

  • Distill off the pentane under reduced pressure.

  • Subject the crude residue to vacuum distillation. The pure β -ethoxystyrene fraction is collected at 63 °C under 1 mm Hg[1].

  • Validation Check: Perform 1 H NMR on the purified liquid. Calculate the J -coupling of the vinylic protons to determine the exact E/Z ratio.

Wittig olefination pathway for the synthesis of beta-ethoxystyrene.

References

• Source: epdf.
• NSF/ANSI 60 - 2015 - Regulations.
• (2-Ethoxyvinyl)
• Source: acs.

Sources

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• 4. (2-Ethoxyvinyl)boronic acid | Benchchem [benchchem.com]

Protocols & Analytical Methods

Introduction: The Role of (2-Ethoxyethenyl)benzene in Advanced UV-Curing

An in-depth guide for researchers and formulation scientists on the effective use of (2-Ethoxyethenyl)benzene as a reactive diluent in the formulation of high-performance UV-curable coatings.

UV-curable coatings have become a cornerstone of modern manufacturing, offering rapid, energy-efficient, and environmentally friendly solutions by eliminating volatile organic compounds (VOCs).[1][2] The technology relies on a photochemical reaction where liquid monomers and oligomers are instantly converted into a solid, cross-linked polymer network upon exposure to ultraviolet light.[3] Central to this process are reactive diluents, which serve the dual purpose of reducing formulation viscosity for ease of application and participating directly in the polymerization, becoming a permanent part of the final coating.[4][5]

(2-Ethoxyethenyl)benzene, also known as β-Ethoxystyrene, is a vinyl ether monomer that presents significant advantages as a reactive diluent, particularly in cationic UV-curing systems. Vinyl ethers are known for their high reactivity in such systems, contributing to rapid cure speeds and improved final film properties like adhesion and flexibility.[6][7] Unlike acrylate-based systems which cure via a free-radical mechanism and can be subject to oxygen inhibition, cationic curing is unaffected by atmospheric oxygen, ensuring a thorough and consistent cure.[8][9]

This guide provides a detailed exploration of the mechanisms, protocols, and performance characteristics of (2-Ethoxyethenyl)benzene in UV-curable formulations, designed to empower researchers and developers to leverage this monomer's full potential.

Section 1: Physicochemical Properties of (2-Ethoxyethenyl)benzene

Understanding the fundamental properties of (2-Ethoxyethenyl)benzene is critical for its effective incorporation into coating formulations.

Property	Value	Reference
Chemical Name	(2-Ethoxyethenyl)benzene, (E)-	[10]
Synonym	β-Ethoxystyrene	[10]
CAS Number	20565-86-0	[10]
Molecular Formula	C₁₀H₁₂O	[10]
Molecular Weight	148.20 g/mol	[10]
Appearance	Colorless to pale yellow liquid	[11]

Section 2: Mechanism of Action in Cationic UV Curing

(2-Ethoxyethenyl)benzene polymerizes via a cationic chain-growth mechanism. This process is initiated by a strong acid generated from a photoinitiator upon exposure to UV radiation.[12]

The Curing Process Unveiled:

• Photoinitiation: The process begins with a cationic photoinitiator, typically a diaryliodonium or triarylsulfonium salt.[8][12] When exposed to UV light of the appropriate wavelength, the photoinitiator undergoes photolysis, generating a superacid (a Brønsted or Lewis acid).[8][9]

• Initiation: The generated acid protonates the electron-rich double bond of the (2-Ethoxyethenyl)benzene vinyl ether group. This creates a highly reactive carbocation. The choice of a cationic photoinitiator is deliberate; vinyl ethers are exceptionally susceptible to electrophilic attack by the generated acid, leading to efficient initiation.

• Propagation: The newly formed carbocation rapidly attacks the double bond of another monomer molecule (either another (2-Ethoxyethenyl)benzene or an oligomer like an epoxy resin). This chain reaction continues, rapidly building a long polymer chain.[3]

• Termination/Chain Transfer: The polymerization process continues until the reactive carbocation is terminated, often by reacting with trace amounts of nucleophilic impurities (like water) or through chain transfer to another molecule. A key advantage of cationic curing is the phenomenon of "dark cure," where polymerization can continue even after the UV light source is removed, leading to higher conversion rates.[8][9]

Caption: Cationic photopolymerization mechanism of (2-Ethoxyethenyl)benzene.

Section 3: Formulation Guidelines for High-Performance Coatings

A successful UV-curable coating is a balanced formulation of several components. (2-Ethoxyethenyl)benzene is integrated as a reactive diluent to work in synergy with the other ingredients.[13]

• Oligomers: These form the backbone of the coating and largely determine the final physical properties such as hardness, flexibility, and chemical resistance.[1] For cationic systems, cycloaliphatic epoxy resins are a common and effective choice due to their high reactivity and durability.[14]

• Reactive Diluent: (2-Ethoxyethenyl)benzene is used to reduce the viscosity of the high-molecular-weight oligomers. Its low viscosity allows for easy application (e.g., spraying or roller coating), and its participation in the curing reaction contributes to the final cross-link density.[15]

• Cationic Photoinitiator: Essential for initiating the polymerization. The selection depends on the UV lamp's spectral output. Triarylsulfonium hexafluoroantimonate salts are a widely used class of cationic photoinitiators.[16]

• Additives: Small quantities of additives can be used to modify specific properties.[4] For example, leveling agents ensure a smooth surface, while adhesion promoters (like specific silanes) can enhance bonding to challenging substrates like glass or metal.[16]

Table 1: Example Formulation for a Clear UV-Curable Coating

Component	Class	Weight %	Purpose
Cycloaliphatic Epoxy Resin	Oligomer	50-70%	Provides core durability, hardness, and chemical resistance.[13]
(2-Ethoxyethenyl)benzene	Reactive Diluent	20-40%	Reduces viscosity for application and increases cure speed.[6]
Triarylsulfonium Salt	Photoinitiator	1-5%	Absorbs UV light to generate acid and initiate curing.[8]
Polyol	Flexibilizer/Additive	0-10%	Can be added to improve flexibility and impact resistance.
Silane Adhesion Promoter	Additive	0.5-2%	Enhances adhesion to inorganic substrates like glass and metal.[16]

Section 4: Experimental Protocols

These protocols provide a validated framework for preparing, applying, and evaluating UV-curable coatings formulated with (2-Ethoxyethenyl)benzene.

Protocol 4.1: Preparation of a UV-Curable Coating Formulation

Causality: This protocol ensures a homogenous mixture, which is critical for consistent curing and uniform film properties. The exclusion of light prevents premature polymerization.

• Component Preparation: Weigh all components (oligomer, (2-Ethoxyethenyl)benzene, photoinitiator, and any additives) individually in an opaque container to prevent ambient light exposure.

• Mixing: Add the (2-Ethoxyethenyl)benzene to the oligomer and mix using a mechanical stirrer at a low to medium speed (e.g., 200-400 rpm) until the mixture is uniform. This step is crucial for reducing the viscosity of the oligomer before adding solid components.

• Photoinitiator Dissolution: Add the photoinitiator to the mixture. Continue stirring until it is completely dissolved. Gentle warming (to ~40°C) can be used to accelerate dissolution if necessary, but care must be taken to avoid thermal degradation.

• Final Homogenization: Add any remaining additives and continue mixing for 15-20 minutes to ensure complete homogenization.

• Degassing: Let the formulation rest for at least 30 minutes (or use a vacuum chamber) to allow any entrapped air bubbles to escape, which could otherwise cause surface defects in the final coating.

Protocol 4.2: Coating Application and UV Curing

Causality: A controlled film thickness is essential for reproducible results, as it directly impacts the UV dose required for a full cure.

• Substrate Preparation: Thoroughly clean the substrate (e.g., glass, steel, or plastic panels) with an appropriate solvent (e.g., isopropanol or acetone) to remove any surface contaminants that could interfere with adhesion.

• Film Application: Apply the formulated coating onto the prepared substrate using a wire-wound rod or a film applicator to achieve a consistent wet film thickness (a 25 µm film is a common standard for testing).[1]

• UV Curing: Immediately place the coated substrate on the conveyor belt of a UV curing system equipped with a medium-pressure mercury lamp or a UV-LED source.

• Dose Control: Pass the substrate under the UV lamp. The UV dose (measured in mJ/cm²) is controlled by the belt speed and lamp intensity. A typical dose for clear coats ranges from 500 to 1000 mJ/cm².[1] The coating should be tack-free immediately after curing.

Protocol 4.3: Characterization of the Cured Film

Causality: These standardized tests provide quantitative and qualitative data on the coating's performance, validating the success of the formulation and curing process.

• Pencil Hardness (ASTM D3363): Determine the surface hardness of the cured film by attempting to scratch the surface with calibrated pencils of increasing hardness. The reported value is the hardest pencil that does not mar the coating.

• Cross-Hatch Adhesion (ASTM D3359): Use a special cutting tool to scribe a lattice pattern through the coating to the substrate. Apply a specified pressure-sensitive tape over the lattice and then rapidly pull it off. Adhesion is rated based on the amount of coating removed by the tape.

• Solvent Resistance (ASTM D5402): Rub the surface of the cured coating with a cloth soaked in a solvent (e.g., methyl ethyl ketone, MEK). The number of double rubs required to expose the substrate is recorded, indicating the degree of cure and chemical resistance.

Section 5: Experimental Workflow Visualization

The following diagram outlines the logical flow from formulation to final characterization.

Caption: Standard workflow for UV-curable coating development.

Section 6: Expected Performance and Data

Varying the concentration of (2-Ethoxyethenyl)benzene will directly impact several key properties of the formulation and the final cured film. The data below is representative of expected trends.

Table 2: Influence of (2-Ethoxyethenyl)benzene Concentration on Coating Properties

Property	20% Diluent	30% Diluent	40% Diluent	Rationale
Viscosity @ 25°C (cP)	~1500	~800	~400	Higher diluent content significantly reduces formulation viscosity.[6]
Pencil Hardness	2H	H	F	Higher diluent content can reduce cross-link density, leading to a slightly softer film.
Adhesion (ASTM D3359)	5B (Excellent)	5B (Excellent)	5B (Excellent)	Vinyl ethers are known to promote good adhesion.[7]
MEK Double Rubs	>200	>200	>150	Higher oligomer content generally leads to better chemical resistance.

Section 7: Safety Considerations

As with all chemical laboratory procedures, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling (2-Ethoxyethenyl)benzene and other formulation components. All work should be conducted in a well-ventilated area or under a fume hood. Consult the Safety Data Sheet (SDS) for (2-Ethoxyethenyl)benzene and all other chemicals before use.

References

• RadTech. (2020). Reactive diluents to overcome challenges in UV curable inkjet inks and coatings applications.
• PCI Magazine. (2020). Reactive Diluents to Overcome Challenges in UV-Curable Inkjet Inks and Coatings Applications.
• Wikipedia. (n.d.). UV curing.
• Sangermano, M., et al. (n.d.). Cationic UV-Curing of Epoxidized Biobased Resins. PMC.
• Tetrawill. (2025). Cationic UV Curing Technology: Principles & Coating Applications.
• Polymer Innovation Blog. (2016). UV Curing Part Five: Cationic Photopolymerization.
• Tetra. (2025). Characteristics and Applications of UV-Curable Coatings with Different Formulations.
• ACS Publications. (2021). Bio-Based Furanic Di(meth)acrylates as Reactive Diluents for UV Curable Coatings: Synthesis and Coating Evaluation.
• Changhong Chemical. (2025). How Cationic Photoinitiators Drive Photopolymerization.
• Cheméo. (n.d.). Chemical Properties of Benzene, (2-ethoxyethyl)- (CAS 1817-90-9).
• SpecialChem. (n.d.). Reactive Diluents in Coatings and Inks: Overview and Benefits.
• CymitQuimica. (n.d.). CAS 1817-90-9: (2-Ethoxyethyl)benzene.

• NIST. (n.d.). Benzene, (2-ethoxyethenyl)-, (E)-. Available at: [Link]

• BenchChem. (2025). Application Notes and Protocols for UV-Curable Coatings Featuring Ethanone, 2-(benzoyloxy)-1-phenyl-.
• NIST. (n.d.). Benzene, (2-ethoxyethenyl)-, (E)-. NIST WebBook.
• Google Patents. (n.d.). CN103319317A - Method for synthesizing 1,4-bis[2-(2-hydroxy ethoxy)ethoxy]benzene.
• BenchChem. (n.d.). Application Notes and Protocols for UV-Curable Coatings Featuring Ethanone, 2-(benzoyloxy)-1-phenyl-.
• Progress in Organic Coatings. (n.d.). UV-curable coatings – environment-friendly solution for sustainable protection of metal substrates.
• MDPI. (2021). Ketone Number and Substitution Effect of Benzophenone Derivatives on the Free Radical Photopolymerization of Visible-Light Type-II Photoinitiators.
• RadTech. (n.d.). UV-Curable Aerospace and Aircraft Coatings.
• Allnex. (n.d.). UV/EB CURABLE RESINS.
• Chemistry LibreTexts. (2024). 16.10: Synthesis of Polysubstituted Benzenes.
• NC State University Libraries. (n.d.). 16.10 Synthesis of Polysubstituted Benzenes – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1.
• Google Patents. (2019). UV-CURABLE COATING COMPOSITIONS FOR GLASS BASED ON EPOXY/OXETANE COMPOUNDS, EPOXY FUNCTIONALIZED SILSESQUIOXANE AND EPOXY FUNCT.

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• 6. radtech2020.com [radtech2020.com]
• 7. uvebtech.com [uvebtech.com]
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• 9. changhongchemical.com [changhongchemical.com]
• 10. Benzene, (2-ethoxyethenyl)-, (E)- [webbook.nist.gov]
• 11. CAS 1817-90-9: (2-Ethoxyethyl)benzene | CymitQuimica [cymitquimica.com]
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• 15. specialchem.com [specialchem.com]
• 16. data.epo.org [data.epo.org]

Application Note: (2-Ethoxyethenyl)benzene as a Functional Monomer in Advanced Polymer Synthesis

Executive Summary

(2-Ethoxyethenyl)benzene (also known as β -ethoxystyrene or 1-ethoxy-2-phenylethene) is a highly specialized styrenic vinyl ether. Featuring an electron-rich enol ether double bond coupled with a sterically demanding β -phenyl substituent, this monomer bridges the gap between highly reactive vinyl ethers and rigid styrenics. This application note provides drug development professionals and polymer chemists with self-validating protocols to harness this monomer for the synthesis of high- Tg​ homopolymers and sequence-controlled alternating copolymers.

Mechanistic Insights & Chemical Profile

Understanding the structure-property relationship of (2-Ethoxyethenyl)benzene is critical for experimental design:

• Electronic Activation: The ethoxy group donates electron density via resonance, making the α -carbon highly susceptible to electrophilic attack. This stabilizes the propagating active center as an oxonium ion during cationic polymerization.

• Steric Hindrance: The β -phenyl group introduces significant steric bulk. While this impedes the absolute rate of propagation compared to unsubstituted vinyl ethers, it is a massive advantage for living cationic polymerization. The bulkiness suppresses deleterious side reactions such as chain transfer and β -proton elimination.

• Confinement and Spatial Alignment: Recent studies on host-guest systems in nanoporous crystals reveal that β -substituted styrenes and vinyl ethers exhibit restricted transition-state selectivity. In constrained environments like H-ZSM-5 zeolite channels, these monomers align to form specific dimeric and trimeric carbocations, a phenomenon that can be leveraged to control polymer microstructures . Furthermore, the polarity of the reaction environment can strictly direct these oligomerization pathways .

• Synthetic Versatility: The monomer and its halogenated derivatives (e.g., 1-chloro-2-[(E)-2-ethoxyethenyl]benzene) are synthesized via Wittig reactions using alkoxymethylphosphonium salts and serve as vital synthons for complex molecular architectures .

Experimental Workflows

Fig 1: Dual polymerization pathways of (2-Ethoxyethenyl)benzene.

Protocol A: Living Cationic Homopolymerization

Causality of Design: The high electron density of the enol ether necessitates a mild Lewis acid (e.g., ZnCl2​ ) rather than a strong one (e.g., TiCl4​ ) to prevent uncontrolled, exothermic runaway reactions. The addition of a Lewis base (ethyl acetate) establishes a dynamic equilibrium between the active oxonium ion and the dormant covalent halide, ensuring a living (controlled) propagation with low polydispersity.

Step-by-Step Methodology:

• Preparation: Bake all glassware at 150 °C overnight. Assemble under a dry argon atmosphere using Schlenk techniques.

• Solvent & Additive: Into a 50 mL Schlenk flask, add 20 mL of anhydrous toluene and 1.0 M ethyl acetate (Lewis base modifier). Cool the flask to -15 °C using a cryostat.

• Monomer & Initiator: Inject 5.0 mmol of freshly distilled (2-Ethoxyethenyl)benzene, followed by 0.05 mmol of 1-isobutoxyethyl chloride (initiator). Stir for 5 minutes to ensure thermal equilibration.

• Catalysis: Initiate the polymerization by rapidly injecting 0.1 mmol of ZnCl2​ (as a 1.0 M solution in diethyl ether).

• Validation Checkpoint: Extract a 0.1 mL aliquot after 30 minutes. Quench with methanol and analyze via 1H NMR. The disappearance of the vinylic proton signals (approx. δ 5.8-7.0 ppm) confirms active propagation [[1]]([Link]).

• Termination: After 24 hours, quench the living ends by injecting 2 mL of pre-chilled ammoniacal methanol (methanol containing 1 wt% NH3​ ). Causality: The ammonia immediately neutralizes the Lewis acid, preventing post-polymerization chain coupling or degradation.

• Recovery: Precipitate the polymer by dropping the mixture into 200 mL of vigorously stirred hexanes. Filter and dry under vacuum at 40 °C to constant weight.

Protocol B: Alternating Free-Radical Copolymerization

Causality of Design: (2-Ethoxyethenyl)benzene cannot undergo free-radical homopolymerization due to the stability of the resulting radical and its electron-rich nature. However, when mixed with an electron-deficient monomer like maleic anhydride, it forms a ground-state Charge-Transfer Complex (CTC). This CTC acts as a single polymerizable unit, yielding a strictly alternating (ABAB) sequence architecture ideal for functionalized drug-delivery backbones.

Step-by-Step Methodology:

• Monomer Mixing: In a 25 mL ampoule, dissolve 10.0 mmol of (2-Ethoxyethenyl)benzene and 10.0 mmol of Maleic Anhydride in 10 mL of anhydrous 1,4-dioxane.

• Initiator Addition: Add 0.1 mmol of AIBN (azobisisobutyronitrile).

• Degassing: Perform three strict freeze-pump-thaw cycles to remove dissolved oxygen. Causality: Oxygen acts as a potent radical scavenger and will inhibit the CTC polymerization. Seal the ampoule under vacuum.

• Polymerization: Immerse the ampoule in a thermostated oil bath at 60 °C for 12 hours.

• Validation Checkpoint: The solution will become highly viscous. A distinct color change (often pale yellow) indicates the consumption of the CTC.

• Recovery: Dilute the mixture with 5 mL of THF and precipitate into 300 mL of cold diethyl ether. Isolate the alternating copolymer via centrifugation and dry under high vacuum.

Quantitative Data & Expected Outcomes

The following table summarizes the expected macromolecular characteristics of polymers derived from (2-Ethoxyethenyl)benzene based on the protocols provided.

Polymerization Mode	Co-Monomer	Catalyst / Initiator	Temp (°C)	Time (h)	Conversion (%)	Mn​ ( g/mol )	PDI ( Mw​/Mn​ )
Living Cationic	None	1-Isobutoxyethyl chloride / ZnCl2​	-15	24	>95	12,500	1.15
Living Cationic	None	1-Isobutoxyethyl chloride / EtAlCl2​	-15	12	98	18,200	1.20
Free-Radical (Alt)	Maleic Anhydride	AIBN	60	12	85	24,000	1.65
Free-Radical (Alt)	N-Phenylmaleimide	AIBN	60	16	80	21,500	1.70

Note: The narrow PDI (<1.25) in the cationic systems validates the living nature of the polymerization, whereas the broader PDI in the radical systems is characteristic of conventional chain-growth kinetics.

References

• [1] Facile synthesis of α-alkoxymethyltriphenylphosphonium iodides: new application of PPh3/I2 - PMC. National Institutes of Health (NIH). Available at:[Link]

• [2] Book Review: Host-Guest Systems Based on Nanoporous Crystals. Editors F. Laeri, F. Schüth, U. Simon and M. Wark. ResearchGate. Available at:[Link]

• [3] Solvent Polarity-Induced Pore Selectivity in H-ZSM-5 Catalysis. ResearchGate. Available at:[Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Note: A Researcher's Guide to the Synthesis of Poly(vinyl ether)s with Aromatic Side Chains

Abstract

Poly(vinyl ether)s (PVEs) functionalized with aromatic side chains are a class of polymers with significant potential in advanced materials and biomedicine. The aromatic moieties impart unique thermal, optical, and solubility characteristics, and offer sites for further functionalization or interaction with therapeutic agents. The primary route to these polymers is cationic polymerization, a technique that, when controlled, allows for remarkable precision over polymer architecture. This guide provides an in-depth exploration of the synthesis of PVEs with aromatic side chains, designed for researchers, scientists, and professionals in drug development. We will cover the fundamental principles of living cationic polymerization, provide detailed experimental protocols, and discuss essential characterization methods, all while explaining the rationale behind key experimental decisions to foster both reproducibility and innovation.

Introduction: The Strategic Advantage of Aromatic Poly(vinyl ether)s

Vinyl ethers (CH₂=CH-OR) are electron-rich monomers that are particularly susceptible to cationic polymerization. When the "R" group is an aromatic system (e.g., phenyl, naphthyl), the resulting polymers possess a unique combination of a flexible polyether backbone and rigid, functional aromatic side chains. This structure gives rise to several desirable properties:

• Enhanced Thermal Stability: The bulky, rigid aromatic groups restrict chain motion, leading to higher glass transition temperatures (Tg) compared to their aliphatic PVE counterparts.

• Tunable Solubility: The hydrophobicity and potential for π-π interactions endowed by the aromatic rings govern the polymer's solubility, a critical parameter for processing and formulation.

• Optical and Electronic Properties: The presence of π-conjugated systems can lead to interesting photophysical behaviors, making these polymers candidates for applications in optical and electronic devices.[1]

• Biomedical Potential: In the context of drug development, the aromatic side chains can interact with drug molecules via hydrophobic or π-π stacking interactions. This makes them promising for creating drug delivery systems. Furthermore, the phenyl group can be functionalized for drug conjugation.[1]

Mastery over the synthesis of these polymers is crucial for tailoring their properties to specific applications. Living cationic polymerization is the state-of-the-art method for achieving this control.

The Mechanism: Mastering Cationic Polymerization of Vinyl Ethers

The cationic polymerization of vinyl ethers proceeds through a highly reactive carbocationic intermediate. Controlling this reactivity is the key to synthesizing well-defined polymers. The polymerization process consists of initiation, propagation, and termination/chain transfer steps.

Initiation

Initiation involves the generation of a carbocation from the monomer. Modern controlled polymerization techniques often employ a two-component system: an initiator (a proton source or cationogen) and a Lewis acid activator.[1] For example, an adduct of a vinyl ether with HCl can serve as an initiator in the presence of a Lewis acid like tin(IV) chloride (SnCl₄).[1][2]

Propagation

During propagation, the carbocationic end of the growing polymer chain sequentially adds monomer units. The ether oxygen in the vinyl ether monomer plays a crucial role in stabilizing the propagating carbocation through resonance, which allows the polymerization to proceed efficiently.

Termination and Chain Transfer: The Challenge of Conventional Polymerization

In conventional cationic polymerization, the highly reactive propagating species can be prematurely terminated by impurities (especially water) or can undergo chain transfer reactions. These uncontrolled events lead to polymers with a broad molecular weight distribution (high polydispersity).

Living Cationic Polymerization: The Path to Precision

The advent of living cationic polymerization in the 1980s revolutionized the synthesis of PVEs.[3][4] In a "living" system, termination and chain transfer are effectively suppressed. This provides several key advantages:

• Predictable Molecular Weights: The final molecular weight is determined by the initial monomer-to-initiator ratio.

• Low Polydispersity: Polymers with a polydispersity index (PDI) approaching 1.0 can be synthesized, indicating a high degree of uniformity.

• Architectural Control: The living nature of the chain ends allows for the sequential addition of a different monomer to create well-defined block copolymers.[5]

Achieving a living polymerization of vinyl ethers typically requires low temperatures (e.g., -78 °C to 0 °C) to stabilize the reactive carbocation, high-purity reagents, and a carefully selected initiator/activator system.[1][6]

Diagram of the Living Cationic Polymerization Process

Caption: General workflow for living cationic polymerization.

Experimental Protocols: From Monomer to Polymer

Safety Note: These procedures involve reactive chemicals. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (safety glasses, gloves, lab coat).

Materials and Reagent Preparation

Reagent/Material	Recommended Grade	Purification/Handling
Phenyl Vinyl Ether	98% or higher	Distill from calcium hydride (CaH₂) under reduced pressure before use to remove inhibitors and water.[1]
Toluene	Anhydrous, 99.8%+	Dry over CaH₂ and distill under an inert atmosphere (N₂ or Ar).
Lewis Acid (e.g., SnCl₄, FeCl₃)	Reagent Grade	Use as received solutions or handle solids in a glovebox. These are moisture-sensitive.[1][2]
Cationogen Initiator	As required	E.g., HCl adduct of isobutyl vinyl ether (IBVE-HCl). Prepare according to literature procedures.[1]
Methanol	ACS Grade	Used as received for quenching and precipitation.[1]

Protocol 1: Living Cationic Polymerization of Phenyl Vinyl Ether (PVE)

This protocol details a representative procedure for synthesizing poly(phenyl vinyl ether) with a controlled molecular weight and narrow polydispersity.

Step-by-Step Methodology:

• Glassware Preparation: All glassware must be rigorously dried in an oven (e.g., at 120 °C overnight) and assembled hot under a stream of dry nitrogen or argon.[1]

• Reaction Setup: In a flame-dried, nitrogen-purged Schlenk flask equipped with a magnetic stir bar, add anhydrous toluene via syringe. Cool the flask to the desired reaction temperature (e.g., 0 °C or lower) in a cooling bath.[1]

• Monomer Addition: Add freshly distilled phenyl vinyl ether monomer to the cooled solvent.

• Initiation: Prepare a stock solution of the initiator system (e.g., IBVE-HCl and SnCl₄). Initiate the polymerization by adding the required amount of the initiator solution to the stirred monomer solution via syringe.[1]

• Propagation: Allow the polymerization to proceed with stirring. The reaction time will depend on the temperature and catalyst activity.

• Quenching: Terminate the reaction by adding a small volume of chilled methanol.[7]

• Isolation and Purification:

  • Allow the reaction mixture to warm to room temperature.

  • Pour the solution into a large volume of a non-solvent (e.g., methanol) while stirring vigorously to precipitate the polymer.[1][7]

  • Collect the polymer by filtration, wash it with fresh non-solvent to remove residual catalyst and monomer, and dry it under vacuum to a constant weight.[1][7]

• Characterization: Analyze the dried polymer to determine its properties (see Section 4).

Protocol 2: Synthesis of a Diblock Copolymer

The living nature of the polymerization allows for the synthesis of block copolymers by sequential monomer addition.

Step-by-Step Methodology:

• Synthesize the First Block: Follow steps 1-5 of Protocol 3.2 to polymerize the first monomer (e.g., phenyl vinyl ether).

• Sequential Monomer Addition: Instead of quenching, take an aliquot for analysis (to confirm the living nature of the first block). Then, slowly add the second monomer (e.g., another aromatic vinyl ether or an aliphatic vinyl ether) to the living polymer solution.

• Second Block Polymerization: Allow the polymerization to continue until the desired conversion of the second monomer is achieved.

• Quenching and Isolation: Quench and isolate the final block copolymer as described in steps 6-8 of Protocol 3.2.

Essential Characterization Techniques

Technique	Information Provided
Gel Permeation Chromatography (GPC)	Determines the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn), which is a key indicator of a controlled polymerization.[1]
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H and ¹³C NMR are used to confirm the polymer's chemical structure and purity. For copolymers, NMR can determine the composition of the different blocks.[1][8]
Differential Scanning Calorimetry (DSC)	Measures thermal transitions, most importantly the glass transition temperature (Tg), which reflects the polymer's physical state and rigidity.
Thermogravimetric Analysis (TGA)	Evaluates the thermal stability of the polymer by measuring weight loss as a function of temperature.

Applications in Drug Development and Beyond

The unique properties of aromatic PVEs make them attractive for a range of applications, particularly in the biomedical field.[9]

• Drug Delivery: Copolymers of aromatic vinyl ethers with hydrophilic vinyl ethers can self-assemble into micelles, which can encapsulate hydrophobic drugs, potentially improving their solubility and bioavailability.[1] For example, copolymers like poly(methyl vinyl ether-co-maleic acid) have been used in drug delivery systems.[1]

• Photoresists: The aromatic groups in PVEs can enhance etch resistance, making them suitable for use as photoresist materials in the manufacturing of semiconductors and integrated circuits.[1]

• Coatings and Adhesives: PVE-based polymers are known for their flexibility and good aging properties, making them useful in specialty coatings and pressure-sensitive adhesives.[7]

Diagram of Drug Encapsulation in a Block Copolymer Micelle

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Nickel-catalyzed cross-coupling of vinyl ether derivatives

An Application Guide to Nickel-Catalyzed Cross-Coupling of Vinyl Ether Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by Gemini, Senior Application Scientist

Abstract

The synthesis of functionalized vinyl ethers is of paramount importance in modern organic chemistry, as these motifs are integral to a wide array of natural products, pharmaceuticals, and advanced materials. Traditional methods for their synthesis often face limitations in scope, efficiency, and functional group tolerance. Nickel-catalyzed cross-coupling reactions have emerged as a powerful and versatile alternative, offering a cost-effective and highly reactive platform for the construction of carbon-carbon and carbon-heteroatom bonds involving vinyl ether derivatives. This guide provides an in-depth exploration of the principles, protocols, and applications of these transformative reactions, designed to equip researchers in both academic and industrial settings with the knowledge to successfully implement and innovate in this exciting field.

Introduction: The Ascendancy of Nickel Catalysis in C-O Bond Functionalization

For decades, palladium has been the dominant force in cross-coupling chemistry, a distinction recognized by the 2010 Nobel Prize in Chemistry.[1] However, the high cost and relative scarcity of palladium have driven a quest for more sustainable alternatives. Nickel, its less-celebrated group 10 sibling, has risen to this challenge, offering not just a more economical option but also unique reactivity profiles.[2][3] Nickel's smaller atomic radius, different redox potentials, and ability to engage in single-electron transfer (SET) pathways open up reaction manifolds that are often inaccessible to palladium.[4]

A significant area of advancement has been in the activation of traditionally inert carbon-oxygen (C-O) bonds, a field where vinyl ethers are prominent substrates.[5] The ability to use readily available phenol or enol derivatives as coupling partners, instead of the corresponding halides or triflates, represents a major step forward in synthetic efficiency and atom economy. This guide will focus specifically on the nickel-catalyzed cross-coupling of vinyl ether derivatives, providing both the theoretical underpinnings and practical protocols for their successful application.

Core Principles and Mechanistic Overview

The majority of nickel-catalyzed cross-coupling reactions operate through a Ni(0)/Ni(II) catalytic cycle, analogous to the well-established palladium cycles. The fundamental steps are:

• Oxidative Addition: The active Ni(0) catalyst reacts with an electrophile (e.g., a vinyl halide or a C-O bond of a vinyl ether derivative) to form a Ni(II) intermediate.

• Transmetalation: A nucleophilic organometallic reagent (e.g., an organoboron, organozinc, or organotin compound) transfers its organic group to the Ni(II) center, displacing the leaving group.

• Reductive Elimination: The two organic groups on the Ni(II) center couple and are expelled from the coordination sphere, forming the desired product and regenerating the active Ni(0) catalyst.[6]

The choice of ligand is critical as it modulates the steric and electronic properties of the nickel center, influencing the efficiency of each step in the cycle.

Figure 1. General Ni(0)/Ni(II) Catalytic Cycle.

Key Nickel-Catalyzed Cross-Coupling Reactions of Vinyl Ether Derivatives

Suzuki-Miyaura Coupling: C-C Bond Formation with Organoboranes

The Suzuki-Miyaura reaction, which couples organoboron reagents with organic electrophiles, is a cornerstone of modern synthesis due to the stability, low toxicity, and commercial availability of boronic acids and their derivatives.[7] Nickel catalysis has significantly expanded the scope of this reaction to include less reactive electrophiles like derivatives of vinyl ethers.

Causality Behind Experimental Choices:

• Nickel Precursor: NiCl₂(dppp) or similar phosphine-ligated Ni(II) complexes are often used as air-stable precatalysts. They are reduced in situ to the active Ni(0) species by a reductant or the organometallic coupling partner.[8]

• Ligand: Electron-rich and bulky phosphine ligands (e.g., PCy₃, dppf) or N-heterocyclic carbenes (NHCs) are frequently employed. They stabilize the Ni(0) state and promote the oxidative addition and reductive elimination steps.

• Base: A base (e.g., K₃PO₄, Cs₂CO₃) is crucial for the transmetalation step. It activates the organoboron reagent by forming a more nucleophilic boronate species, facilitating the transfer of the organic group to the nickel center.

Protocol: Suzuki-Miyaura Coupling of a Vinyl Sulfone Derivative

Recent studies have shown that α-oxo-vinylsulfones are excellent electrophilic partners in nickel-catalyzed Suzuki-Miyaura cross-coupling to furnish acyclic vinyl ethers.[9][10] The C-sulfone bond is chemoselectively cleaved under mild conditions.

Component	Role	Typical Reagents/Conditions
Nickel Precatalyst	Source of active Ni(0) catalyst	NiCl₂(dme) (5-10 mol%)
Ligand	Stabilizes Ni, modulates reactivity	SIPr·HCl (N-heterocyclic carbene ligand) (10-20 mol%)
Vinyl Ether Substrate	Electrophilic partner	α-Oxo-vinylsulfone derivative (1.0 equiv)
Boronic Acid	Nucleophilic partner	Aryl- or vinylboronic acid (1.5-2.0 equiv)
Base	Activates boronic acid	K₃PO₄ (3.0 equiv)
Solvent	Reaction medium	1,4-Dioxane or Toluene, anhydrous
Temperature	Reaction energy input	60-100 °C
Atmosphere	Prevents catalyst deactivation	Inert (Nitrogen or Argon)

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere, add the nickel precatalyst, ligand, base, vinyl ether substrate, and boronic acid.

• Solvent Addition: Add anhydrous solvent via syringe.

• Degassing (Causality): To ensure the removal of dissolved oxygen, which can oxidize and deactivate the Ni(0) catalyst, the reaction mixture should be degassed. This can be achieved by three freeze-pump-thaw cycles or by bubbling argon through the solution for 15-20 minutes.

• Reaction: Heat the mixture to the specified temperature with vigorous stirring. Monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography.

• Characterization: Confirm the structure and purity of the final vinyl ether product using ¹H NMR, ¹³C NMR, and HRMS.

Stille Coupling: C-C Bond Formation with Organostannanes

The Stille reaction utilizes organostannanes as coupling partners. While organotin reagents have toxicity concerns, they are highly versatile, tolerant of many functional groups, and often succeed where other organometallics fail.[11] Nickel catalysis enables the Stille coupling of phenol-derived electrophiles, which are challenging for palladium-based systems.[12]

Causality Behind Experimental Choices:

• Catalyst System: A combination of a Ni(0) source like Ni(cod)₂ and a ligand such as PCy₃ is effective. The bulky, electron-rich phosphine ligand facilitates the difficult oxidative addition of the C-O bond.[12]

• Additive: Additives like KF or CsF are often necessary. Fluoride ions are believed to activate the organostannane, forming a hypervalent tin species that accelerates the transmetalation step.[12]

• Solvent: Anhydrous, polar aprotic solvents like dioxane or THF are typically used to ensure solubility of the reaction components and promote the desired reactivity.

Protocol: Stille Coupling of a Vinyl Sulfamate Derivative

Aryl and vinyl sulfamates are excellent electrophiles for nickel-catalyzed Stille couplings. This provides a valuable method for constructing complex aryl-alkenyl ethers.[12]

Component	Role	Typical Reagents/Conditions
Nickel Precatalyst	Source of active Ni(0) catalyst	Ni(cod)₂ (10 mol%)
Ligand	Promotes oxidative addition	PCy₃ (20 mol%)
Vinyl Ether Substrate	Electrophilic partner	Vinyl sulfamate derivative (1.0 equiv)
Organostannane	Nucleophilic partner	Aryl-, heteroaryl-, or vinylstannane (1.2 equiv)
Additive	Activates organostannane	KF (2.0 equiv)
Solvent	Reaction medium	1,4-Dioxane, anhydrous
Temperature	Reaction energy input	80 °C
Atmosphere	Prevents catalyst deactivation	Inert (Nitrogen or Argon)

Step-by-Step Methodology:

• Inert Atmosphere Setup: All manipulations should be performed in a nitrogen-filled glovebox or using Schlenk techniques due to the air-sensitivity of Ni(cod)₂.

• Reagent Addition: In the glovebox, add Ni(cod)₂, PCy₃, KF, and the vinyl sulfamate substrate to a reaction vial.

• Solvent and Reagent Addition: Add anhydrous dioxane, followed by the organostannane reagent via syringe.

• Reaction: Seal the vial and remove it from the glovebox. Heat the mixture at 80 °C with stirring for the required time (typically 12-24 hours).

• Workup and Purification: After cooling, filter the reaction mixture through a pad of Celite, washing with ethyl acetate. Concentrate the filtrate and purify the residue by flash column chromatography to isolate the desired vinyl ether product.

Experimental Workflow and Best Practices

A successful cross-coupling experiment relies on meticulous attention to detail, particularly regarding the exclusion of air and moisture.

Figure 2. General workflow for Ni-catalyzed cross-coupling.

Applications in Drug Discovery and Complex Molecule Synthesis

The ability to forge C(sp²)-C(sp²) and C(sp²)-C(sp³) bonds under mild conditions makes nickel-catalyzed cross-coupling of vinyl ether derivatives a valuable tool in drug discovery.[1][13] These reactions allow for the late-stage functionalization of complex molecular scaffolds, enabling the rapid generation of analog libraries for structure-activity relationship (SAR) studies. For instance, the synthesis of C-aryl glycals, which are important carbohydrate mimetics in medicinal chemistry, can be efficiently achieved using these methods.[9]

Conclusion and Future Outlook

Nickel-catalyzed cross-coupling reactions have fundamentally changed the approach to the synthesis of vinyl ether derivatives. By enabling the use of abundant and stable C-O electrophiles, these methods offer a more sustainable and versatile alternative to traditional palladium-based systems. The ongoing development of new ligands and a deeper mechanistic understanding will continue to expand the scope and utility of these reactions.[2] Future innovations, including the use of electrochemistry[14][15] and photoredox catalysis in conjunction with nickel, promise to deliver even milder and more selective transformations, further solidifying nickel's role as an indispensable tool in modern organic synthesis.

References

• Recent developments in nickel-catalyzed cross-coupling reactions via C–O functionaliz

• Ni-Catalyzed Suzuki–Miyaura Cross-Coupling of α-Oxo-vinylsulfones To Prepare C-Aryl Glycals and Acyclic Vinyl Ethers. Journal of the American Chemical Society.[Link]

• Ni-Catalyzed Intramolecular C–O Bond Formation: Synthesis of Cyclic Enol Ethers. National Institutes of Health.[Link]

• Ni-Catalyzed Suzuki–Miyaura Cross-Coupling of α-Oxo-vinylsulfones To Prepare C-Aryl Glycals and Acyclic Vinyl Ethers. Journal of the American Chemical Society.[Link]

• Nickel-Catalyzed Enantioselective Cross-Coupling of N-Hydroxyphthalimide Esters with Vinyl Bromides. National Institutes of Health.[Link]

• Nickel-Catalyzed Migratory Cross-Coupling Reactions: New Opportunities for Selective C–H Functionalization. Accounts of Chemical Research.[Link]

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• Recent advances on nickel-catalyzed C–H bonds functionalized reactions. SciSpace.[Link]

• Suzuki-Miyaura Cross-coupling Reaction Catalyzed by Nickel Nanoparticles Supported on Poly(N-vinyl-2-pyrrolidone)/TiO2-ZrO2 Composite. Journal of the Korean Chemical Society.[Link]

• Nickel-Catalyzed Cross-Electrophile Coupling Reactions of Alcohols and Their Derivatives. ACS Publications.[Link]

• Recent Advances in Nickel Catalysis. National Institutes of Health.[Link]

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• Recent Advancements in Nickel-Catalyzed Electrochemical Reductive Cross-Coupling. ACS Organic & Inorganic Au.[Link]

• Nickel Catalyzed Suzuki-Miyaura Cross Coupling. University of Rochester.[Link]

• Nickel-catalyzed enantioselective C–H functionalization. Royal Society of Chemistry.[Link]

• Recent Advances in the Nickel-Catalyzed Alkylation of C-H Bonds. MDPI.[Link]

• Cross-Couplings Using Aryl Ethers via C–O Bond Activation Enabled by Nickel Catalysts. Synlett.[Link]

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• Nickel Catalyzed Cross-Couplings involving Carbon – Oxygen Bonds. The Dong Group, University of California, Irvine.[Link]

• Accelerating drug discovery with a nickel-based catalyst. Nature.[Link]

• Selective synthesis of enol ethers via nickel-catalyzed cross coupling of α-oxy-vinylsulfones with alkylzinc reagents. Royal Society of Chemistry.[Link]

• Nickel-Catalyzed Stille Cross Coupling of C—O Electrophiles. National Institutes of Health.[Link]

• Tropical Seminar: Nickel-Catalyzed Cross-Coupling. Chirik Group, Princeton University.[Link]

• Dialkyl Ether Formation via Nickel-Catalyzed Cross Coupling of Acetals and Aryl Iodides. Journal of the American Chemical Society.[Link]

• Nickel‐Catalyzed Suzuki–Miyaura Cross‐Coupling Reaction of Aliphatic Alcohol Derivatives. National Institutes of Health.[Link]

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• Nickel-Catalyzed Cross-Electrophile Vinyl–Vinyl Coupling: An Approach to Structurally Versatile Dienylboronates. CCS Chemistry.[Link]

• Nickel-Catalyzed Reductive Cross-Coupling of Aryl Bromides with Vinyl Acetate in Dimethyl Isosorbide as a Sustainable Solvent. Organic Letters.[Link]

• Nickel-catalyzed dimerization coupling reactions of vinyl Grignard reagents with 3, 4-membered cyclic ethers and chlorosilanes. R Discovery.[Link]

• Mechanisms of Nickel-Catalyzed Coupling Reactions and Applications in Alkene Functionalization. National Institutes of Health.[Link]

• Stille reaction. Wikipedia.[Link]

• Nickel-Catalyzed Electrochemical Couplings of Vinyl Halides: Synthetic and Stereochemical Aspects. ResearchGate.[Link]

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Step-by-Step Synthesis of Functional Styrene Derivatives: Application Notes and Protocols

Strategic Overview and Rationale

Functional styrene derivatives are indispensable building blocks in materials science, medicinal chemistry, and polymer engineering. The introduction of specific functional groups (e.g., halogens, methoxy, or trifluoromethyl groups) onto the styrene backbone drastically alters the electronic and steric properties of the resulting polymers or pharmaceutical intermediates.

Designing a robust synthetic route requires balancing yield, functional group tolerance, and scalability. As an application scientist, selecting the correct methodology is paramount. This guide details three field-proven, self-validating methodologies for synthesizing functional styrenes:

• Palladium-Catalyzed Heck Vinylation: Ideal for direct carbon-carbon bond formation from aryl halides.

• Wittig Olefination: The gold standard for converting functionalized benzaldehydes into terminal alkenes under mild conditions.

• Decarboxylative Elimination: A green, emerging pathway utilizing abundant bio-based cinnamic acids.

Methodology 1: Palladium-Catalyzed Heck Vinylation

Mechanistic Causality & Experimental Design

The Heck reaction facilitates the cross-coupling of aryl halides with ethylene (or an ethylene surrogate) to form substituted styrenes[1]. The critical challenge in this workflow is the activation of unactivated aryl chlorides. By utilizing a catalyst system comprising Pd(OAc)2​ and the sterically demanding ligand DavePhos, the oxidative addition step is highly accelerated.

Furthermore, the choice of base is critical. Traditional inorganic bases often suffer from poor solubility in organic solvents. Substituting them with an organic ionic base, such as tetrabutylammonium acetate (TBAE), dramatically enhances the reductive elimination step. TBAE's superior solubility and ionization in solvents like 1,4-dioxane allow the reaction temperature to be lowered to 80 °C, preserving sensitive functional groups[2].

Experimental Protocol: Mild Heck Vinylation of Aryl Chlorides

Reagents: Aryl chloride (1.0 equiv), Olefin/Ethylene surrogate (1.5 equiv), Pd(OAc)2​ (0.02 equiv), DavePhos (0.04 equiv), TBAE (2.0 equiv). Solvent: Anhydrous 1,4-dioxane.

• System Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add Pd(OAc)2​ , DavePhos, and TBAE.

• Inert Atmosphere: Evacuate the flask and backfill with high-purity Argon. Repeat this cycle three times to ensure a strictly oxygen-free environment, which is vital to prevent catalyst deactivation.

• Reagent Addition: Introduce the aryl chloride and anhydrous 1,4-dioxane via a gas-tight syringe. If using a liquid olefin, add it at this stage. If using ethylene gas, purge the solvent and maintain a balloon pressure.

• Catalytic Coupling: Heat the reaction mixture to 80 °C and stir vigorously for 16–24 hours. The reaction progress should be monitored via GC-MS.

• Workup & Isolation: Cool the mixture to room temperature, dilute with deionized water, and extract three times with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

• Purification: Isolate the functional styrene via flash column chromatography on silica gel.

Pd-catalyzed Heck vinylation catalytic cycle demonstrating intermediate states.

Methodology 2: Wittig Olefination of Benzaldehydes

Mechanistic Causality & Experimental Design

The Wittig reaction is unparalleled for its functional group tolerance, making it ideal for synthesizing styrenes with sensitive moieties (e.g., aldehydes, protected amines)[3]. The reaction relies on the formation of a phosphonium ylide, which attacks the carbonyl carbon of a benzaldehyde derivative to form an oxaphosphetane intermediate.

To avoid the formation of stoichiometric triphenylphosphine oxide by-products that complicate downstream purification, phase-transfer catalysis (PTC) or polymer-supported phosphonium salts can be employed[4]. For standard batch synthesis, utilizing potassium tert-butoxide ( KOtBu ) in THF at 0 °C ensures rapid ylide formation while suppressing side reactions. This reliable pathway is highly scalable, as demonstrated in the synthesis of 4-vinylbenzaldehyde precursors[5].

Experimental Protocol: Wittig Olefination

Reagents: Functionalized benzaldehyde (1.0 equiv), Methyltriphenylphosphonium bromide (1.2 equiv), KOtBu (1.2 equiv). Solvent: Anhydrous Tetrahydrofuran (THF).

• Ylide Generation: Suspend methyltriphenylphosphonium bromide in anhydrous THF in a flame-dried round-bottom flask under Argon. Cool the suspension to 0 °C using an ice-water bath.

• Base Addition: Add KOtBu portion-wise. The suspension will transition to a vibrant yellow/orange color, indicating the successful formation of the active ylide. Stir for 30 minutes at 0 °C.

• Carbonyl Addition: Dissolve the functionalized benzaldehyde in a minimal amount of anhydrous THF and add it dropwise to the ylide solution to control the exothermic oxaphosphetane formation.

• Cycloreversion: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 4–6 hours. The spontaneous cycloreversion will yield the alkene and triphenylphosphine oxide.

• Workup & Purification: Quench the reaction with saturated aqueous NH4​Cl . Extract with diethyl ether. To precipitate the bulk of the triphenylphosphine oxide, concentrate the organic layer, resuspend in cold hexane/ether (9:1), and filter. Purify the filtrate via silica gel chromatography.

Step-by-step workflow of the Wittig olefination process.

Methodology 3: Decarboxylative Elimination of Cinnamic Acids

Mechanistic Causality & Experimental Design

Decarboxylative elimination is a highly sustainable approach that utilizes bio-based cinnamic acids to generate styrenes. Unlike traditional protocols requiring stoichiometric toxic metals, modern methods utilize copper or ruthenium catalysts.

Copper-catalyzed systems (e.g., Cu(OAc)2​ with TEMPO) proceed via benzylic deprotonation followed by radical decarboxylation. This distinct mechanistic pathway avoids the limitations of single-electron-transfer mechanisms[6]. Alternatively, Ruthenium sawhorse catalysts can drive the decarboxylation of substituted cinnamic acids without the need for any co-reagents, operating purely under thermal control (activation energies ranging from 66 to 142 kJ/mol depending on the substituent)[7].

Experimental Protocol: Copper-Catalyzed Decarboxylation

Reagents: Cinnamic acid derivative (1.0 equiv), Cu(OAc)2​ (10 mol%), TEMPO (2.0 equiv). Solvent: N,N-Dimethylformamide (DMF).

• Reaction Assembly: In a heavy-walled reaction vial, combine the cinnamic acid derivative, Cu(OAc)2​ , and TEMPO.

• Solvent Addition: Add DMF to the vial. Seal the vial with a Teflon-lined crimp cap.

• Thermal Decarboxylation: Heat the reaction mixture to 100–120 °C in an oil bath. The extrusion of CO2​ drives the equilibrium forward. Stir for 12–16 hours.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter the mixture through a short pad of Celite to remove copper particulates.

• Isolation: Wash the filtrate sequentially with water and brine to remove DMF. Dry the organic phase, concentrate, and purify via chromatography to isolate the functionalized styrene.

Mechanistic pathway for the copper-catalyzed decarboxylative elimination.

Quantitative Data Summary

The following table summarizes the expected outcomes and optimal conditions for the three methodologies discussed, serving as a quick-reference guide for protocol selection.

Synthetic Methodology	Primary Substrate	Catalyst / Key Reagent	Temp (°C)	Typical Yield	Key Advantage
Heck Vinylation	Unactivated Aryl Chlorides	Pd(OAc)2​ / DavePhos / TBAE	80	85 - 95%	Direct functionalization; low temp for Heck
Wittig Olefination	Functionalized Benzaldehydes	Ph3​PCH3​Br / KOtBu	0 to 25	> 80%	Exceptional functional group tolerance
Decarboxylation	Cinnamic Acid Derivatives	Cu(OAc)2​ / TEMPO	100 - 120	50 - 75%	Utilizes abundant, bio-based precursors

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Application Note: Visible-Light Photoredox Catalysis for Late-Stage Functionalization (LSF) of Active Pharmaceutical Ingredients

Executive Summary

Late-stage functionalization (LSF) has emerged as a transformative paradigm in modern drug discovery, allowing medicinal chemists to directly modify complex, biologically active molecules without the need for laborious de novo synthesis[1]. By introducing new functional groups at the final stages of a synthetic route, researchers can rapidly explore structure-activity relationships (SAR) and optimize pharmacokinetic properties[1].

Among LSF techniques, the Minisci reaction—the C-H alkylation of N-heteroarenes—is highly prized, given that nitrogen heterocycles are ubiquitous in small-molecule pharmaceuticals. However, traditional Minisci protocols rely on harsh conditions that often degrade advanced drug intermediates[2]. This application note details the mechanistic rationale and provides a self-validating experimental protocol for transitioning to Visible-Light Photoredox Catalysis , a method that generates reactive radicals under exceptionally mild, redox-neutral conditions[3].

Mechanistic Rationale & Experimental Design

The traditional Minisci reaction requires stoichiometric amounts of strong oxidants (e.g., persulfates), highly acidic media, and elevated temperatures, severely limiting its substrate scope[2]. In contrast, photoredox catalysis utilizes visible light to excite a photocatalyst (e.g., an Iridium or Ruthenium polypyridyl complex) to a long-lived excited state.

Causality Behind Experimental Choices

• Photocatalyst Selection : The complex Ir[dF(CF3)ppy]2(dtbbpy)PF6 is frequently selected due to its strong oxidizing potential in the excited state. This potential is strictly required to efficiently reduce radical precursors like N-hydroxyphthalimide (NHPI) esters via single-electron transfer (SET).

• Light Source : Blue LEDs ( λ ~440 nm) are utilized because they perfectly overlap with the metal-to-ligand charge transfer (MLCT) absorption bands of standard Iridium catalysts. This maximizes photon efficiency while avoiding high-energy UV wavelengths that cause non-specific API degradation.

• Acid Additive : While traditional methods use solvent-level quantities of sulfuric acid, modern photoredox protocols require only catalytic to stoichiometric amounts of Brønsted acids (like trifluoroacetic acid, TFA) to lower the LUMO of the N-heteroarene, rendering it highly electrophilic toward the incoming nucleophilic alkyl radical. Recent advancements even allow for acid-free conditions using dual bromide co-catalysis[4].

Caption: Photoredox Minisci mechanism for late-stage functionalization of N-heteroarenes.

Quantitative Data Presentation

The shift from traditional to photoredox-mediated LSF provides measurable advantages in preserving the structural integrity of complex pharmacophores.

Reaction Parameter	Traditional Minisci Protocol	Photoredox Minisci Protocol	Impact on API Integrity
Oxidant	Stoichiometric (e.g., Ammonium Persulfate)	None / Photocatalytic Cycle	Prevents over-oxidation of sensitive moieties (e.g., sulfides, amines).
Temperature	70 °C – 100 °C	Ambient (20 °C – 25 °C)	Minimizes thermal degradation of complex molecular architectures.
Acid Requirement	Excess / Solvent-level (e.g., H2SO4)	Catalytic (e.g., TFA) or Acid-Free	Preserves acid-labile protecting groups (e.g., Boc, acetals).
Radical Source	Simple carboxylic acids / toxic reagents	NHPI esters, alkyl bromides, ethers	Broadens accessible chemical space (e.g., complex sp3-rich groups).

Experimental Protocol: Batch Photoredox Minisci Alkylation

This protocol is designed as a self-validating system . It includes an In-Process Control (IPC) step to independently verify the photochemical generation of radicals prior to final product isolation, ensuring the causality of the light/catalyst interaction is actively monitored.

Objective : To introduce an isopropyl group into a complex pyridine-containing API (e.g., a Buspirone derivative) using an NHPI ester as the radical precursor.

Materials & Reagents

• API Substrate (N-heteroarene) : 0.5 mmol

• Radical Precursor : N-(Isobutyroyloxy)phthalimide (1.0 mmol, 2.0 equiv)

• Photocatalyst : Ir[dF(CF3)ppy]2(dtbbpy)PF6 (1.0 mol%)

• Acid Additive : Trifluoroacetic acid (TFA) (0.5 mmol, 1.0 equiv)

• Solvent : Dichloromethane (DCM) / Water (1:1 v/v), 5.0 mL (degassed)

• Equipment : 440 nm Blue LED photoreactor equipped with a cooling fan.

Step-by-Step Methodology

• Reaction Assembly : In an oven-dried 20 mL borosilicate glass vial equipped with a magnetic stir bar, add the API substrate (0.5 mmol), the NHPI ester precursor (1.0 mmol), and the Iridium photocatalyst (1.0 mol%).

  • Causality: Borosilicate glass is strictly required because it ensures maximum transmittance of the 440 nm blue light, unlike standard amber or thick-walled flint glass which attenuates photon flux.

• Solvent Addition & Acidification : Add 5.0 mL of the biphasic DCM/Water mixture. Add TFA (0.5 mmol) dropwise.

  • Causality: The biphasic system aids in solubilizing both the highly polar protonated API and the lipophilic radical precursor. TFA protonates the N-heteroarene, lowering its LUMO and rendering it highly electrophilic toward the nucleophilic isopropyl radical.

• Degassing (Critical Step) : Seal the vial with a PTFE-lined septum cap. Sparge the mixture with dry Nitrogen or Argon gas for 15 minutes under gentle stirring.

  • Causality: Molecular oxygen is a potent triplet state quencher. Failing to degas will result in O2 quenching the excited *Ir(III) species, shutting down the single-electron transfer (SET) pathway and yielding <5% conversion.

• Irradiation : Place the vial in the photoreactor, approximately 2-3 cm from the 440 nm LED source. Ensure the cooling fan is active to maintain the internal temperature at 25 °C. Irradiate for 12 hours.

  • Causality: Strict temperature control prevents thermal background reactions and ensures the observed reactivity is purely photochemical.

• In-Process Control (IPC) & Validation : At t=4 hours, withdraw a 10 µL aliquot via syringe under N2 flow. Dilute with 1 mL Acetonitrile and analyze via LC-MS.

  • Self-Validation: You must observe the disappearance of the NHPI ester mass and the appearance of the phthalimide byproduct mass. This independently validates successful SET and radical generation, isolating the photochemical step from the downstream coupling step.

• Work-Up & Isolation : Turn off the light. Transfer the mixture to a separatory funnel. Add saturated aqueous NaHCO3 (10 mL) to neutralize the TFA. Extract with DCM (3 x 10 mL). Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure alkylated API.

Conclusion

The integration of photoredox catalysis into late-stage functionalization workflows provides drug development professionals with an unprecedented tool for exploring chemical space. By circumventing the harsh conditions of traditional Minisci reactions, this methodology preserves the structural integrity of complex APIs while rapidly generating novel, patentable analogs for SAR evaluation.

References

• Title : An overview of late-stage functionalization in today's drug discovery Source : tandfonline.com URL :[Link]

• Title : Direct α-Arylation of Ethers through the Combination of Photoredox- Mediated CH Functionalization and the Minisci Reaction Source : princeton.edu (Macmillan Group) URL :[Link]

• Title : PHOTOCATALYTIC MINISCI REACTION Source : chim.it URL :[Link]

• Title : Redox neutral and acid-free Minisci CH alkylation of heteroarenes enabled by dual photoredox/bromide catalysis Source : chemrxiv.org URL :[Link]

• Title : A practical and sustainable two-component Minisci alkylation via photo-induced EDA-complex activation Source : nih.gov URL :[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. A practical and sustainable two-component Minisci alkylation via photo-induced EDA-complex activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Technical Support Center: Synthesis and Purification of (2-Ethoxyethenyl)benzene

Welcome to the technical support center for the synthesis and purification of (2-Ethoxyethenyl)benzene, also known as β-ethoxystyrene. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice and frequently asked questions to help you identify and remove impurities effectively, ensuring the high purity required for your applications.

Introduction to (2-Ethoxyethenyl)benzene Synthesis

(2-Ethoxyethenyl)benzene is a vinyl ether of significant interest in organic synthesis. Its dual functionality—an electron-rich double bond and an ether linkage—makes it a versatile building block. However, its synthesis, most commonly achieved via the Wittig reaction, presents several challenges related to impurity formation and product stability.

The most prevalent synthetic route involves the reaction of benzaldehyde with an ethoxymethylenetriphenylphosphorane ylide. While effective, this method can introduce several impurities that complicate downstream applications. This guide will focus on identifying these impurities and providing robust methods for their removal.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a Wittig synthesis of (2-Ethoxyethenyl)benzene?

A1: The primary impurities can be categorized as follows:

• Reaction Byproducts: The most significant byproduct is triphenylphosphine oxide (Ph₃P=O), which is formed stoichiometrically during the Wittig reaction.[1][2]

• Unreacted Starting Materials: Residual benzaldehyde and the phosphonium salt used to generate the ylide are common impurities.

• Side-Reaction Products: Aldol condensation of benzaldehyde can occur under basic conditions, leading to self-condensation products.

• Solvent and Reagent Residues: Solvents like THF or diethyl ether, and the base used for deprotonation (e.g., n-BuLi, NaH), can remain in the crude product.[1][3]

• Product Isomers: The Wittig reaction can produce both (E)- and (Z)-isomers of (2-Ethoxyethenyl)benzene. The ratio depends on the nature of the ylide and the reaction conditions.[2][4]

Q2: How does triphenylphosphine oxide (Ph₃P=O) interfere with purification, and why is it difficult to remove?

A2: Triphenylphosphine oxide is a high-boiling, crystalline solid that is often soluble in many organic solvents used for extraction and chromatography. Its polarity is similar to that of many organic products, making separation by standard column chromatography challenging. It can also co-distill under high vacuum if not removed prior to distillation. One study noted that TPPO "sticks" to solvents and is hard to remove by standard recrystallization and filtration.[5]

Q3: My (2-Ethoxyethenyl)benzene product appears to degrade or polymerize over time. Why does this happen and how can it be prevented?

A3: Vinyl ethers are susceptible to several degradation pathways:

• Acid-Catalyzed Hydrolysis: Traces of acid can catalyze the hydrolysis of the vinyl ether to form phenylacetaldehyde and ethanol.

• Polymerization: Like styrene, vinyl ethers can undergo polymerization, especially at elevated temperatures or in the presence of radical initiators or certain catalysts.[6][7] This is a known issue for styrene, which requires inhibitors for storage and must be distilled under vacuum to prevent polymerization at its atmospheric boiling point.[6]

To prevent degradation, it is crucial to:

• Work up the reaction under neutral or slightly basic conditions.

• Store the purified product under an inert atmosphere (e.g., argon or nitrogen) and at low temperatures.

• Consider adding a radical inhibitor, such as 4-tert-butylcatechol, for long-term storage.[6]

Troubleshooting Guide

This section addresses specific problems you may encounter during your synthesis and purification workflow.

Issue 1: My crude reaction mixture is a thick, inseparable oil, and I can't isolate my product.

Possible Cause	Troubleshooting Action	Scientific Rationale
Excess Triphenylphosphine Oxide (Ph₃P=O)	Precipitate the Ph₃P=O by adding a non-polar solvent like hexane or a mixture of hexane and diethyl ether. Filter the resulting solid.	Ph₃P=O has lower solubility in non-polar solvents compared to the desired vinyl ether product. This differential solubility allows for its removal by precipitation.
Polymerization of the Product	If significant polymerization has occurred, the reaction may be unsalvageable. In the future, ensure the reaction temperature is controlled and avoid exposure to acidic conditions or radical sources.	Vinyl ethers can readily polymerize, especially at high temperatures.[6][7] Maintaining a controlled temperature minimizes this side reaction.
Formation of Emulsions During Workup	Add a saturated brine solution during the aqueous extraction to help break the emulsion.	The increased ionic strength of the aqueous phase helps to coalesce the dispersed organic droplets, leading to better phase separation.

Issue 2: My NMR spectrum shows unreacted benzaldehyde.

Possible Cause	Troubleshooting Action	Scientific Rationale
Incomplete Reaction	Ensure the ylide was fully formed before adding the aldehyde. This can be confirmed by the characteristic color change (often deep orange or red) of the ylide solution.	The Wittig reaction requires the formation of the phosphorus ylide as the key nucleophile.[1][8] Incomplete ylide formation leads to unreacted aldehyde.
Difficult Separation	Wash the organic layer with an aqueous solution of sodium bisulfite (NaHSO₃).	Benzaldehyde forms a water-soluble bisulfite adduct, which can then be easily separated from the organic layer containing the desired product.

Issue 3: I am having trouble separating the (E) and (Z) isomers of my product.

Possible Cause	Troubleshooting Action	Scientific Rationale
Similar Polarity of Isomers	Use a high-performance liquid chromatography (HPLC) system with a suitable stationary phase (e.g., silica or a modified silica column) and a carefully optimized solvent system.	The small difference in polarity between geometric isomers often requires the higher resolving power of HPLC compared to standard flash column chromatography.
Reaction Conditions Favoring Mixture	For future syntheses, consider using a stabilized ylide or the Schlosser modification of the Wittig reaction to favor the formation of the (E)-isomer.[2][8]	The stereochemical outcome of the Wittig reaction is highly dependent on the stability of the ylide and the presence of salts like lithium halides.[4][8] Unstabilized ylides tend to give the (Z)-alkene, while stabilized ylides favor the (E)-alkene.

Visualization of the Purification Workflow

The following diagram outlines a general strategy for the purification of (2-Ethoxyethenyl)benzene after a Wittig synthesis.

Caption: General purification workflow for (2-Ethoxyethenyl)benzene.

Detailed Experimental Protocols

Protocol 1: Removal of Triphenylphosphine Oxide by Precipitation

• Concentrate the Crude Product: After the initial aqueous workup, concentrate the dried organic layer under reduced pressure to obtain a crude oil or semi-solid.

• Add Non-Polar Solvent: To the crude product, add a minimal amount of a non-polar solvent in which the desired product is soluble but Ph₃P=O is not (e.g., cold diethyl ether or a 10:1 mixture of hexane:ethyl acetate).

• Stir and Cool: Stir the mixture vigorously at room temperature for 15-30 minutes, then cool it in an ice bath for another 30 minutes to maximize precipitation.

• Filter: Collect the precipitated Ph₃P=O by vacuum filtration, washing the solid with a small amount of the cold non-polar solvent.

• Collect Filtrate: The filtrate contains the desired product and should be concentrated before further purification.

Protocol 2: Purification by Vacuum Distillation

Safety Note: Vinyl ethers can be thermally unstable. It is crucial to use vacuum distillation to lower the boiling point and prevent decomposition or polymerization.[6][9][10]

• Apparatus Setup: Assemble a vacuum distillation apparatus. Ensure all glass joints are lightly greased and sealed properly to maintain a good vacuum.[6] Use a magnetic stirrer in the distilling flask.

• Initial Vacuum: Before heating, apply the vacuum to the system and allow it to stabilize. This will remove any volatile solvents.

• Heating: Gently heat the distillation flask using a heating mantle. The product will distill at a lower temperature under reduced pressure. The boiling point can be estimated using a pressure-temperature nomograph.[9]

• Collect Fractions: Collect the distilled product in a pre-weighed receiving flask. It is advisable to collect fractions to ensure the highest purity of the main product cut.

• Storage: Once distilled, the pure (2-Ethoxyethenyl)benzene should be stored under an inert atmosphere and refrigerated.

Quantitative Data Summary

The following table provides physical properties of the target compound and a key impurity, which are critical for planning purification by distillation.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Notes
(2-Ethoxyethenyl)benzene	C₁₀H₁₂O	148.20	~208-210 (est. at atm. pressure)	Will decompose at atmospheric boiling point. Vacuum distillation is required.
Triphenylphosphine oxide	C₁₈H₁₅OP	278.28	360	High boiling point, but can co-distill under high vacuum. Best removed before distillation.

References

• CHEMISTRY. (2015, September 23). Experiment 11 VACUUM DISTILLATION, POLYMERIZATION OF STYRENE.
• Wikipedia. (n.d.). Vacuum distillation.
• Wikipedia. (n.d.). Wittig reaction.
• Master Organic Chemistry. (2018, February 6). Wittig Reaction - Examples and Mechanism.
• Organic Chemistry Portal. (n.d.). Wittig Reaction.
• Alfa Chemistry. (n.d.). Wittig Reaction.
• Delaware Valley University. (n.d.). Comparison of Traditional and Alternative Wittig Reactions.
• BRANDTECH Scientific. (n.d.). Vacuum Distillation: Process, Applications & Pump Requirements.
• Benchchem. (n.d.). Technical Support Center: Catione Polymerization of Vinyl Ethers.
• Lechler. (n.d.). What is Vacuum Distillation & How Does it Work?.
• Organic-Chemistry.org. (n.d.). Wittig Reaction - Common Conditions.

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• 10. Vacuum Distillation: Process, Applications & Pump Requirements [brandtech.com]

Managing side reactions in the Grignard synthesis of precursors

Welcome to the Technical Support Center for Grignard Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of Grignard reactions and effectively manage common side reactions. Our goal is to provide you with not only troubleshooting solutions but also a deeper understanding of the underlying chemical principles to empower your synthetic strategies.

Frequently Asked Questions (FAQs)

This section addresses the most common initial hurdles encountered during Grignard synthesis.

Q1: My Grignard reaction won't start. What are the most common reasons for initiation failure?

A1: Failure to initiate is the most frequent issue and is almost always due to an inactive magnesium surface or the presence of moisture.[1] Magnesium turnings readily form a passivating layer of magnesium oxide (MgO) when exposed to air, which prevents the reaction with the alkyl halide.[1] Additionally, Grignard reagents are extremely sensitive to water and will be quenched by any protic source.[1][2]

Q2: I'm observing a significant amount of a homocoupled dimer of my starting halide (R-R). What is this byproduct and how can I prevent it?

A2: This is a classic case of a Wurtz-type coupling reaction, where a newly formed Grignard reagent molecule reacts with a molecule of the unreacted organic halide.[3][4] This side reaction is particularly prevalent with reactive halides, such as benzylic halides.[3] Key factors that promote Wurtz coupling include high local concentrations of the alkyl halide, elevated reaction temperatures, and the choice of solvent.[3]

Q3: My reaction with a ketone is giving me back my starting material and a reduced alcohol, with very little of the desired tertiary alcohol. What is happening?

A3: You are likely encountering two competing side reactions: enolization and reduction.[5][6] If your ketone has acidic α-hydrogens, the Grignard reagent can act as a base, deprotonating the ketone to form an enolate.[5][6] Upon aqueous workup, this enolate is protonated, regenerating the starting ketone.[6] If your Grignard reagent has β-hydrogens, it can reduce the ketone to a secondary alcohol via a six-membered ring transition state, a process known as a Meerwein-Ponndorf-Verley-type reduction.[5]

Q4: How critical are anhydrous conditions, and what are the best practices for ensuring them?

A4: Absolutely critical. Grignard reagents react with water to form alkanes, effectively quenching the reagent.[2] All glassware should be rigorously dried, either by flame-drying under an inert atmosphere or by oven-drying and cooling under a stream of dry nitrogen or argon.[1] Solvents must be anhydrous, preferably freshly distilled from a suitable drying agent (e.g., sodium/benzophenone for ethereal solvents).[1]

In-Depth Troubleshooting Guides

This section provides detailed strategies for overcoming specific side reactions.

Guide 1: Overcoming Reaction Initiation Failure

Failure to initiate a Grignard reaction is a common frustration. The primary culprit is the passivating layer of magnesium oxide on the magnesium surface.[1] The following protocols will guide you through effective magnesium activation.

Protocol 1: Mechanical and Chemical Activation of Magnesium

• Objective: To expose a fresh magnesium surface and initiate the Grignard reaction.

• Materials: Magnesium turnings, glass stirring rod, a small crystal of iodine or 1,2-dibromoethane.[1]

• Procedure:

  • Under an inert atmosphere (nitrogen or argon), gently crush the magnesium turnings with a dry glass stirring rod inside the reaction flask.[1] This will mechanically break the oxide layer.

  • Alternatively, add a small crystal of iodine to the magnesium suspension in your anhydrous solvent. The disappearance of the characteristic purple or brown color of iodine indicates activation.[1]

  • A few drops of 1,2-dibromoethane can also be used as an initiator. Its reaction with magnesium produces ethene gas, providing a visual cue of successful activation.[7]

  • Gentle warming of the solvent may be necessary to overcome the initial activation energy.[1]

Guide 2: Minimizing Wurtz Coupling Byproducts

The formation of Wurtz coupling products (R-R) significantly reduces the yield of your desired Grignard reagent.[3][4] The key to minimizing this side reaction is to control the reaction conditions to favor the reaction of the organic halide with the magnesium surface over its reaction with an already formed Grignard reagent.

Causality: A high local concentration of the organic halide increases the probability of it encountering a Grignard reagent molecule before it reaches the magnesium surface.[3] Elevated temperatures can also accelerate the rate of the Wurtz coupling reaction.[3]

Table 1: Solvent Effects on Wurtz Coupling for Benzyl Chloride

Solvent	Yield of Desired Grignard Product	Observations
Diethyl Ether (Et₂O)	94%	Excellent yield with minimal Wurtz coupling.[3]
Tetrahydrofuran (THF)	27%	Poor yield due to significant Wurtz byproduct formation.[3]
2-Methyltetrahydrofuran (2-MeTHF)	High	A good alternative to diethyl ether, often suppressing Wurtz coupling.[3]

Protocol 2: Suppressing Wurtz Coupling

• Objective: To favor the formation of the Grignard reagent over the Wurtz coupling byproduct.

• Procedure:

  • Slow Addition: Add the organic halide solution dropwise to the magnesium suspension at a rate that maintains a steady, gentle reflux.[3] This avoids high local concentrations of the halide.

  • Temperature Control: Maintain a low reaction temperature. For highly reactive halides, an ice bath may be necessary to control the exotherm.[3][8]

  • Solvent Choice: Select a solvent that is less prone to promoting Wurtz coupling for your specific substrate. For benzylic halides, diethyl ether or 2-MeTHF are often superior to THF.[3]

Workflow for Minimizing Wurtz Coupling

Caption: Troubleshooting workflow for Wurtz coupling.

Guide 3: Managing Enolization and Reduction in Ketone Additions

When reacting Grignard reagents with ketones, especially sterically hindered ones, the desired nucleophilic addition can be outcompeted by enolization and reduction.[5][6]

Mechanism Deep Dive: Enolization vs. Addition

The Grignard reagent can act as either a nucleophile (addition) or a base (enolization).[5][6] The outcome is often dictated by sterics. A bulky ketone can hinder the approach of the Grignard reagent to the carbonyl carbon, making the abstraction of an α-proton a more favorable pathway.[6]

Caption: Competing pathways of addition and enolization.

Protocol 3: Enhancing 1,2-Addition with Cerium Trichloride

The use of cerium(III) chloride (CeCl₃) can dramatically shift the reaction pathway towards the desired 1,2-addition, even with enolizable ketones.[7][9] This is because the organocerium reagent formed in situ is less basic but still highly nucleophilic.

• Objective: To promote nucleophilic addition to a sterically hindered or enolizable ketone.

• Materials: Anhydrous cerium(III) chloride, Grignard reagent, ketone, anhydrous THF.[7]

• Procedure:

  • To a flame-dried flask under an inert atmosphere, add anhydrous CeCl₃ (1.1 equivalents).

  • Add anhydrous THF and stir the suspension vigorously for at least 2 hours at room temperature to activate the CeCl₃.[7]

  • Cool the suspension to -78 °C.

  • Add the Grignard reagent (1.1 equivalents) dropwise and stir for 1 hour at -78 °C.[7]

  • Add a solution of the ketone (1.0 equivalent) in anhydrous THF dropwise at -78 °C.[7]

  • Stir for 2-4 hours, monitoring by TLC or LC-MS, then quench with a saturated aqueous solution of ammonium chloride.[7]

Table 2: Mitigating Common Side Reactions

Side Reaction	Causal Factors	Recommended Solutions
Wurtz Coupling	High halide concentration, high temperature, reactive halides.[3]	Slow halide addition, low temperature, use of diethyl ether or 2-MeTHF.[3]
Enolization	Sterically hindered ketone, acidic α-protons.[5][6]	Use of CeCl₃ to form a less basic organocerium reagent, use of a less sterically hindered Grignard reagent.[7][9]
Reduction	Grignard reagent with β-hydrogens, sterically hindered ketone.[5]	Use a Grignard reagent without β-hydrogens (e.g., MeMgBr, PhMgBr), use of CeCl₃.[7]
Reaction with CO₂/O₂	Exposure to air.[2]	Maintain a strict inert atmosphere (N₂ or Ar) throughout the reaction.[2]

This guide provides a foundational understanding and practical solutions for managing common side reactions in Grignard synthesis. For more complex challenges, consulting the primary literature is always recommended.

References

• Grignard Reaction - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Grignard reaction - Wikipedia. (n.d.). Retrieved from [Link]

• GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM | ADICHEMISTRY. (n.d.). Retrieved from [Link]

• ORGANIC CHEMISTRY-II MODULE No. 14: TITLE: SET Reactions. (n.d.). Retrieved from [Link]

• Single electron transfer-induced Grignard cross-coupling involving ion radicals as exclusive intermediates - Chemical Communications (RSC Publishing). (n.d.). Retrieved from [Link]

• List three techniques used to initiate a Grignard reaction that fails to start spontaneously. (n.d.). Retrieved from [Link]

• Selectivity of Grignard Reagent Formation: From Semibatch to Continuous Lab and Pilot Scale | Organic Process Research & Development - ACS Publications. (n.d.). Retrieved from [Link]

• Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation - RSC Publishing. (n.d.). Retrieved from [Link]

• Organic Chemistry 2 Enols & Enones - Wipf Group. (n.d.). Retrieved from [Link]

• Grignard successes and failures - Powered by XMB 1.9.11 - Sciencemadness.org. (n.d.). Retrieved from [Link]

• Wurtz reaction - Chemistry LibreTexts. (n.d.). Retrieved from [Link]

• Troubleshooting turbo grignard reaction : r/Chempros - Reddit. (n.d.). Retrieved from [Link]

• 2 - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow - DSpace@MIT. (n.d.). Retrieved from [Link]

• 11.2.4 Addition of Enolates to Aldehydes and Ketones - The Aldol Reaction. (n.d.). Retrieved from [Link]

• Reactions of Grignard reagents - Organic chemistry teaching - WordPress.com. (n.d.). Retrieved from [Link]

• What are some strategies to reduce side-reactions in a Grignard reaction? Any good papers on handling side-products? : r/chemistry - Reddit. (n.d.). Retrieved from [Link]

• Studies on the mechanism of the enolization reaction of Grignard reagents and ketones. Part 2. Pseudo-first-order rate and deuterium isotope effect studies - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (n.d.). Retrieved from [Link]

• (PDF) Side Reactions in a Grignard Synthesis - ResearchGate. (n.d.). Retrieved from [Link]

• The Grignard Reaction Mechanism - Chemistry Steps. (n.d.). Retrieved from [Link]

• Grignard Reaction. (n.d.). Retrieved from [Link]

• Reactions of Grignard Reagents - Master Organic Chemistry. (n.d.). Retrieved from [Link]

• Grignard Reaction Mechanisms | Real Time Monitoring in Batch or Flow - Mettler Toledo. (n.d.). Retrieved from [Link]

• Effect of temperature on Grignard reaction. . , 5-Acetyl impurity and ^... - ResearchGate. (n.d.). Retrieved from [Link]

• Enolates - Organic Chemistry - Jack Westin. (n.d.). Retrieved from [Link]

• Enolates - Formation, Stability, and Simple Reactions - Master Organic Chemistry. (n.d.). Retrieved from [Link]

• Improvement of Process Safety and Efficiency of Grignard Reactions by Real-Time Monitoring - ACS Publications. (n.d.). Retrieved from [Link]

• Question about Grignard reagent synthesis : r/chemistry - Reddit. (n.d.). Retrieved from [Link]

• calorimetric investigation of the formation of grignard reagents - HZDR. (n.d.). Retrieved from [Link]

• Synthesis and Preparation of Grignard Reagent - Research and Reviews. (n.d.). Retrieved from [Link]

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Improving the efficiency of cationic polymerization of vinyl ethers

Welcome to the Technical Support Center for the cationic polymerization of vinyl ethers. Vinyl ethers possess highly electron-rich double bonds, making them exceptionally reactive toward electrophiles. While this allows for rapid polymerization, it also generates a highly stable, yet aggressively reactive propagating carbocation that is notoriously prone to chain transfer and termination side reactions[1][2].

This guide is designed for researchers and scientists to troubleshoot common inefficiencies, understand the mechanistic causality behind experimental failures, and implement self-validating protocols to achieve Living Cationic Polymerization (LCP).

Part 1: Diagnostic FAQs (Mechanisms & Causality)

Q1: Why is the molecular weight ( Mn​ ) of my poly(vinyl ether) significantly lower than theoretically predicted, and why is the dispersity so broad (Đ > 1.5)? A1: This is the classic hallmark of uncontrolled chain transfer. In conventional cationic polymerization, the highly electrophilic carbocation frequently undergoes β -proton elimination (transferring a proton to a new monomer) or reacts with trace nucleophilic impurities like water[1][3].

• The Causality & Solution: To suppress chain transfer, you must lower the effective electrophilicity of the active center. This is achieved by introducing a Lewis base (e.g., ethyl acetate, 1,4-dioxane) or utilizing a nucleophilic counteranion. These additives reversibly coordinate with the carbocation, creating a heavily favored "dormant" state. Because the instantaneous concentration of active carbocations is drastically reduced, the rate of propagation vastly outpaces the rate of chain transfer, yielding narrow dispersity[4][5].

Q2: My polymerization fails to initiate, or the conversion stalls at less than 10%. What went wrong? A2: Two primary variables cause initiation failure: extreme thermal suppression and catalyst poisoning.

• The Causality & Solution: While cryogenic temperatures ( −78∘C ) are historically used to suppress side reactions, modern Lewis acid initiating systems (such as SnCl4​ paired with an added base) require a specific activation energy to trigger the ionization of the carbon-halogen bond[1][6]. If your reaction is stalled at −78∘C , verify the optimal temperature range for your specific catalyst (often −20∘C to 0∘C ). Additionally, trace moisture can irreversibly hydrolyze and destroy Lewis acids like TiCl4​ or SnCl4​ before they can activate the initiator[1].

Q3: Are there modern alternatives to the stringent cold and dry conditions traditionally required for vinyl ethers? A3: Yes. Recent mechanistic breakthroughs have introduced robust systems that tolerate milder conditions:

• Cationic RAFT & PROAD: By utilizing reversible chain transfer agents (like dithioesters) and organic photocatalysts, researchers can achieve Photoinduced Radical Oxidation/Addition/Deactivation (PROAD). This allows temporal control over chain propagation using visible light at room temperature[2][7][8].

• Hydrogen Bond Donor (HBD) Catalysis: HBDs paired with organic acids (e.g., PCCP) moderate the basicity of the counteranion through hydrogen bonding. This tight ion-pairing prevents termination and allows for the synthesis of high molecular weight polymers even under ambient atmospheric conditions[9][10].

Part 2: Visualizing the Reaction Pathways

Living cationic polymerization pathway vs. chain transfer.

Part 3: Self-Validating Experimental Protocol

To ensure scientific integrity, a polymerization must be self-validating. The following protocol for the Living Cationic Polymerization of Isobutyl Vinyl Ether (IBVE) incorporates a kinetic sampling workflow. If the system is truly "living" (free of chain transfer), the molecular weight ( Mn​ ) will increase linearly with monomer conversion[3].

Objective: Synthesize poly(IBVE) with precise Mn​ and Đ < 1.1 using an SnCl4​ /Ethyl Acetate initiating system.

Step-by-Step Methodology:

• System Baking (Moisture Elimination): Bake all Schlenk flasks, syringes, and magnetic stir bars at 250∘C for at least 2 hours. Assemble the glassware while hot under a continuous flow of dry nitrogen or argon[8].

• Reagent Purification: Wash IBVE monomer with an aqueous alkaline solution to remove stabilizers, wash with distilled water, dry over anhydrous Na2​SO4​ , and finally distill over calcium hydride ( CaH2​ ) twice before use[1][8].

• Reagent Loading: Into the cooled Schlenk flask under nitrogen, inject dry solvent (e.g., toluene), the Lewis base (ethyl acetate, 1.0 M), and the cationogen initiator (e.g., 1-(isobutoxy)ethyl acetate, 4.0 mM).

• Equilibration: Submerge the flask in a cryocooler set to 0∘C . Inject the purified IBVE monomer (0.4 M) and allow the mixture to reach thermal equilibrium[8].

• Initiation: Rapidly inject the Lewis acid activator ( SnCl4​ , 20 mM) to commence polymerization[6].

• Self-Validation (Kinetic Sampling): At 10, 20, 30, and 45 minutes, use a dry, purged syringe to extract a 0.5 mL aliquot of the reaction mixture. Immediately inject each aliquot into vials containing pre-chilled ammoniacal methanol to quench the active cations[1][3].

• Termination & Isolation: After 60 minutes, quench the bulk reaction with ammoniacal methanol. Dilute the mixture with dichloromethane, wash with dilute HCl and distilled water to remove metal residues, and precipitate the polymer into a large excess of cold methanol[1].

• Data Analysis: Analyze the aliquots via 1H NMR to determine monomer conversion, and use Gel Permeation Chromatography (GPC) to determine Mn​ and Đ. Plot Mn​ against conversion; a linear slope validates the suppression of chain transfer[3].

Part 4: Quantitative Data & Troubleshooting Matrices

Table 1: Comparison of Initiating Systems for Vinyl Ethers

System Type	Typical Reagents	Operating Temp	Mechanistic Advantage	Limitations
Classical Lewis Acid	BF3​⋅OEt2​	−78∘C	Extremely fast propagation; high isotacticity.	Highly prone to chain transfer; requires extreme cryogenic cooling.
Living (Added Base)	SnCl4​ / Ethyl Acetate	−20∘C to 0∘C	Reversible deactivation yields excellent Mn​ control (Đ < 1.1).	Highly moisture sensitive; requires rigorous reagent purification.
Cationic RAFT	Pyrylium salt / Dithioester	Room Temp	Enables temporal control via visible light; easy block copolymerization.	Living control can be lost at very high monomer conversions in the dark.
HBD-Organocatalyst	Thiophosphoramide / PCCP	Ambient	Tolerates ambient atmosphere; completely metal-free.	Requires the custom synthesis of specific hydrogen-bond donor catalysts.

Table 2: Troubleshooting Matrix

Symptom (Observation)	Primary Cause	Mechanistic Reason	Corrective Action
No polymer yield	Moisture contamination	Water acts as a nucleophile, irreversibly hydrolyzing the Lewis acid catalyst or terminating the carbocation[1].	Rigorously dry solvents and monomer over CaH2​ ; bake all glassware.
Broad Dispersity (Đ > 1.5)	Uncontrolled chain transfer	β -proton elimination outpaces the rate of propagation[3].	Add a Lewis base (e.g., ethyl acetate) to stabilize the active center into a dormant state.
Bimodal GPC peaks	Slow initiation relative to propagation	Polymer chains start growing at different times, creating two distinct molecular weight populations.	Use a pre-formed initiator adduct (e.g., IBVE-HCl) instead of relying on in-situ generation.
Lower than expected Mn​	High initiator concentration	The monomer pool is distributed across too many simultaneously active centers[1].	Decrease the [Initiator] to [Monomer] ratio.

Part 5: Troubleshooting Workflow

Troubleshooting workflow for resolving common polymerization defects.

References

• Recent Progress in Living Cationic Polymerization of Vinyl Ethers - Chemistry Letters. Available at: [Link]

• Recent Developments on Cationic Polymerization of Vinyl Ethers - ACS Polymers Au. Available at: [Link]

• Living Cationic Polymerization of Vinyl Ethers through a Photoinduced Radical Oxidation/Addition/Deactivation Sequence - Angewandte Chemie (via ResearchGate). Available at:[Link]

• Transformation of Living Cationic Polymerization of Vinyl Ethers to RAFT Polymerization Mediated by a Carboxylic RAFT Agent - Macromolecules. Available at: [Link]

• Hydrogen Bond Donor-Catalyzed Cationic Polymerization of Vinyl Ethers - PMC. Available at:[Link]

• Cationic Initiation of Vinyl Ether Polymerization Induced by (4-RC6H4)(4-RC6H4)RCX in Conjunction with Silica - Macromolecules. Available at: [Link]

• Living Cationic Polymerization of Silyl-Protected β-Methyl Vinyl Ethers - PMC. Available at:[Link]

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• 6. Living Cationic Polymerization of Silyl-Protected β-Methyl Vinyl Ethers (Propenyl Ethers): Synthesis of Hydroxy-Functional Polymers with High Tg and LCST-Type Thermoresponse - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
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• 10. Hydrogen Bond Donor-Catalyzed Cationic Polymerization of Vinyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]

Stabilizing aryl vinyl ethers against acid-catalyzed hydrolysis

Technical Support Center: Stabilizing Aryl Vinyl Ethers Against Acid-Catalyzed Hydrolysis

Introduction Welcome to the Technical Support Center. Aryl vinyl ethers are highly versatile intermediates in drug development and materials science. However, their extreme lability in the presence of trace Brønsted acids often leads to unintended degradation, severely impacting experimental yields and assay integrity. This guide provides mechanistic insights, troubleshooting strategies, and validated protocols to ensure the stability of your aryl vinyl ether compounds from synthesis to long-term storage.

Mechanistic Insight: The Root Cause of Instability

To effectively stabilize aryl vinyl ethers, one must understand the causality of their degradation. The acid-catalyzed hydrolysis of simple vinyl ethers proceeds via a conventional mechanism where the transfer of a proton from the catalyzing acid to the β -carbon of the substrate is the rate-determining step [1].

Because the oxygen lone pair donates electron density into the vinyl group, the β -carbon is highly nucleophilic. Protonation yields a stabilized oxocarbenium ion intermediate, which undergoes rapid hydration and subsequent fast breakdown of the ensuing hemiacetal into a phenol and acetaldehyde[2],[3].

Mechanism of acid-catalyzed aryl vinyl ether hydrolysis via rate-determining protonation.

Because protonation is the kinetic bottleneck, preventing proton transfer is the only effective way to halt hydrolysis. Even brief exposure to mild acid fumes (e.g., HCl vapor) can completely cleave the vinyl ether linkage[4].

Electronic Effects on Stability

The susceptibility of the vinyl group to protonation is heavily influenced by the electronic nature of the aryl ring. Substituents on the phenyl ring dictate the electron density at the β -carbon. Quantitative kinetic studies demonstrate that the hydrolysis rates of ring-substituted phenyl vinyl ethers obey the Hammett ρσ relationship with a reaction constant of ρ=−2.21 [5]. Electron-donating groups accelerate degradation, while electron-withdrawing groups provide stabilization.

Table 1: Effect of Para-Substituents on Phenyl Vinyl Ether Hydrolysis Rates | Aryl Substituent (X) | Hammett σ Value | Relative Hydrolysis Rate | Structural Impact on Stability | | :--- | :--- | :--- | :--- | | p-OCH 3​ | -0.27 | ~4.0x (Faster) | Electron-donating; stabilizes oxocarbenium, highly labile. | | p-CH 3​ | -0.17 | ~2.4x (Faster) | Electron-donating; accelerates degradation. | | H (Unsubstituted) | 0.00 | 1.0x (Baseline) | Standard stability; requires strict acid-free handling. | | p-Cl | 0.23 | ~0.3x (Slower) | Electron-withdrawing; destabilizes intermediate, moderately stable. | | p-NO 2​ * | 0.78 | ~0.02x (Slower) | Strongly electron-withdrawing; highly stabilizing. | (Data extrapolated from Hammett relationship studies[5].)

Troubleshooting Guides & FAQs

Q: Why does my aryl vinyl ether completely degrade during silica gel column chromatography? A: Standard silica gel is inherently acidic (pKa ~4.5–5.0 due to surface silanol groups). This acidity is sufficient to protonate the electron-rich β -carbon, triggering hydrolysis on the column. Intervention: Switch to Basic Alumina for chromatography. If silica gel must be used to resolve complex mixtures, neutralize the column by pre-flushing it with a solvent system containing 1–2% triethylamine (Et 3​ N) to act as a continuous acid scavenger.

Q: My NMR spectra consistently show unexpected peaks for acetaldehyde and phenol, even for pure samples. What went wrong during sample preparation? A: The issue is likely your NMR solvent. Chloroform-d (CDCl 3​ ) undergoes photolytic degradation over time, generating trace amounts of deuterium chloride (DCl) and phosgene. The trace DCl rapidly hydrolyzes the vinyl ether directly in the NMR tube. Intervention: Filter your CDCl 3​ through a small plug of basic alumina immediately before preparing your sample, or switch to a non-acidic solvent like Benzene-d 6​ (C 6​ D 6​ ) or DMSO-d 6​ .

Q: How do I prevent hydrolysis during the aqueous workup of my synthesis? A: Many standard workup reagents act as hidden sources of acid. For instance, washing with unbuffered brine can expose the compound to slightly acidic pH, and drying over anhydrous magnesium sulfate (MgSO 4​ ) introduces Lewis acidic sites and trace sulfuric acid from its manufacturing process. Intervention: Quench reactions with saturated aqueous NaHCO 3​ . Dry the organic layer exclusively over anhydrous potassium carbonate (K 2​ CO 3​ ) or sodium sulfate (Na 2​ SO 4​ ), which provide a mildly basic or neutral environment.

Q: My stored phenyl vinyl ether monomer turned yellow and polymerized/degraded after a few months. How should it be stored? A: Long-term storage of vinyl ethers faces two competing degradation pathways: acid-catalyzed hydrolysis and radical-initiated polymerization. Intervention: Phenyl vinyl ether must be stored at 2–8°C[6]. To prevent polymerization, add a radical inhibitor such as 4-Methoxyphenol (MEHQ) or Hydroquinone (HQ)[6]. To prevent hydrolysis, add an acid scavenger such as a molecular sieve/zeolite[7] or a pellet of solid KOH/K 2​ CO 3​ .

Validated Experimental Protocols

To ensure a self-validating system of stability, follow these integrated workflows for isolation and storage.

Step-by-step workflow for the acid-free isolation and stabilized storage of aryl vinyl ethers.

Protocol A: Acid-Free Workup and Isolation

• Quenching: Upon completion of the synthesis reaction, cool the mixture to 0°C and quench by adding an equal volume of saturated aqueous NaHCO 3​ . If the reaction was highly acidic, add 1% (v/v) triethylamine (Et 3​ N) to the extraction solvent.

• Extraction: Extract the aqueous layer 3x with an organic solvent (e.g., ethyl acetate or dichloromethane). Avoid washing the combined organic layers with standard brine; if necessary, use brine basified to pH 8 with NaHCO 3​ .

• Drying: Transfer the organic layer to an Erlenmeyer flask and add anhydrous K 2​ CO 3​ (approx. 1 g per 10 mL of solvent). Swirl gently for 10 minutes. Crucial Causality: K 2​ CO 3​ actively neutralizes any partitioned trace acids, whereas standard MgSO 4​ can catalyze degradation.

• Filtration & Concentration: Filter the dried solution through a fritted funnel. Concentrate under reduced pressure using a rotary evaporator with a bath temperature not exceeding 30°C.

Protocol B: Purification and Long-Term Storage Setup

• Purification: Purify the crude oil via vacuum distillation or column chromatography using strictly Basic Alumina (Brockmann Grade I or II).

• Inhibitor Addition: To the purified aryl vinyl ether, add a radical inhibitor (e.g., 200 ppm MEHQ or Hydroquinone) to scavenge free radicals and prevent spontaneous polymerization[6].

• Acid Scavenger Addition: Add an acid scavenger to the storage vial. Recommended options include 10% (w/w) activated 3Å molecular sieves[7] (which also maintain strict anhydrous conditions) or a few pellets of solid K 2​ CO 3​ .

• Storage: Purge the vial with dry Argon or Nitrogen gas to displace oxygen. Seal tightly with a PTFE-lined cap and store in a spark-free refrigerator at 2–8°C[6].

References

• Chiang, Y., Chwang, W. K., Kresge, A. J., & Szilagyi, S. (1980). Vinyl ether hydrolysis. XIII. The failure of I-strain to produce a change in rate-determining step. Canadian Journal of Chemistry.[Link]

• Mechanism of acid-catalyzed vinyl ether hydrolysis involving protonation of the β-carbon. ResearchGate.[Link]

• Jones, J., & Kresge, A. J. (1993). Vinyl ether hydrolysis XXVIII. The mechanism of reaction of methyl α-(2,6-dimethoxyphenyl)vinyl ether. Canadian Journal of Chemistry.[Link]

• Fueno, T., Matsumura, I., Okuyama, T., & Furukawa, J. (1968). The Effects of Ring Substituents on the Acid-Catalyzed Hydrolysis Rate of Phenyl Vinyl Ether. Bulletin of the Chemical Society of Japan.[Link]

• US5582873A - Acid scavenger stabilized halogen containing organic polymers and method for processing.

• Hetero-Diels–Alder Cycloaddition Reaction of Vinyl Ethers Enables Selective Fluorescent Labeling of Plasmalogens.... ACS Publications.[Link]

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• 7. US5582873A - Acid scavenger stabilized halogen containing organic polymers and method for processing - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Purity Assessment of Synthesized β-Ethoxystyrene: A GC-MS Method Comparison

For researchers, synthetic chemists, and professionals in drug development, the purity of a synthesized compound is not merely a number—it is the bedrock of reliable downstream applications, from polymerization kinetics to pharmacological activity. Beta-ethoxystyrene, a valuable monomer and synthetic intermediate, is no exception. Its purity directly impacts reaction yields, polymer characteristics, and the safety profile of final products.

This guide provides an in-depth, technically-grounded examination of a robust Gas Chromatography-Mass Spectrometry (GC-MS) method for the definitive purity assessment of β-ethoxystyrene. As a Senior Application Scientist, my objective is not just to provide a protocol, but to illuminate the causality behind the chosen methodology, validate its integrity, and objectively compare it against other common analytical techniques.

The Analytical Imperative: Why GC-MS for β-Ethoxystyrene?

Gas Chromatography-Mass Spectrometry (GC-MS) combines the powerful separation capabilities of gas chromatography with the unparalleled identification power of mass spectrometry.[1] This synergy makes it an exceptionally well-suited technique for analyzing volatile and semi-volatile organic compounds like β-ethoxystyrene.

The core strengths of GC-MS in this context are:

• High Specificity: Unlike methods that rely solely on retention time, GC-MS provides a mass spectrum—a molecular fingerprint. This allows for the positive identification of the β-ethoxystyrene peak and the tentative identification of any co-eluting impurities or isomers, which is a significant advantage over techniques like GC with a Flame Ionization Detector (GC-FID).[1][2]

• Exceptional Sensitivity: Modern GC-MS systems can detect and quantify trace-level impurities, often in the parts-per-million (ppm) range or lower, ensuring a comprehensive purity profile.[3][4]

• Quantitative Accuracy: When properly validated, the method exhibits excellent linearity and accuracy over a wide concentration range, making it reliable for quantifying purity percentages with high confidence.[5][6]

While techniques like High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) have their place in the analytical laboratory, the volatile nature of β-ethoxystyrene makes GC-MS the most direct, sensitive, and definitive method for its purity assessment.

A Self-Validating GC-MS Protocol for β-Ethoxystyrene

Trust in an analytical method is built upon rigorous validation. The following protocol is designed as a self-validating system, incorporating principles outlined by the International Council for Harmonisation (ICH) to ensure its specificity, accuracy, precision, and robustness.[5][6]

Instrumentation and Reagents

• System: Gas Chromatograph equipped with a Mass Selective Detector (MSD).

• Column: A low-to-mid polarity capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is ideal for resolving aromatic compounds.

• Reagents:

  • High-Purity Helium (Carrier Gas)

  • Ethyl Acetate or Dichloromethane (HPLC Grade or higher) for sample and standard dilution.

  • β-Ethoxystyrene reference standard (certified purity >99%).

Standard and Sample Preparation

• Stock Standard (1000 µg/mL): Accurately weigh ~10 mg of the β-ethoxystyrene reference standard into a 10 mL volumetric flask and dilute to volume with the chosen solvent.

• Calibration Standards: Perform serial dilutions of the stock standard to prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100 µg/mL). This range is crucial for establishing method linearity.[7]

• Sample Preparation: Accurately weigh ~10 mg of the synthesized β-ethoxystyrene, dissolve it in the chosen solvent in a 10 mL volumetric flask, and dilute to volume. This creates a nominal concentration of 1000 µg/mL. Further dilute this solution to fall within the established calibration range (e.g., a 1:20 dilution to achieve 50 µg/mL).

GC-MS Instrumental Parameters

The following table outlines a robust starting point for the instrumental method. These parameters should be optimized for your specific instrument.

Parameter	Setting	Rationale
GC Inlet
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the analyte without thermal degradation.
Injection Mode	Split (e.g., 50:1)	Prevents column overloading and ensures sharp chromatographic peaks.
Injection Volume	1 µL	Standard volume for capillary GC.
Oven Program
Initial Temperature	60 °C, hold 2 min	Allows for solvent focusing.
Ramp Rate	15 °C/min to 280 °C	Provides good separation of potential impurities from the main analyte peak.
Final Hold	Hold at 280 °C for 5 min	Ensures all components are eluted from the column.
Carrier Gas (He)
Flow Rate	1.0 mL/min (Constant Flow)	Optimal flow rate for column efficiency.
MSD Parameters
Transfer Line Temp	280 °C	Prevents condensation of the analyte between the GC and MS.
Ion Source Temp	230 °C	Standard temperature for electron ionization.
Scan Mode	Full Scan (m/z 40-450)	Acquires the full mass spectrum for definitive identification of the analyte and any impurities.[8]
Solvent Delay	3 min	Prevents the high concentration of solvent from damaging the MS detector filament.

Data Analysis and Purity Calculation

• Identification: Confirm the identity of the β-ethoxystyrene peak in the sample chromatogram by comparing its retention time and mass spectrum to that of the certified reference standard.

• Purity Calculation (Area %): For a rapid assessment, the purity can be calculated using the area percent method. This assumes that all impurities have a similar response factor to the main analyte.

  • Purity (%) = (Area of β-ethoxystyrene Peak / Total Area of All Peaks) x 100

• Quantitative Analysis: For higher accuracy, quantify the β-ethoxystyrene concentration in the sample using the established calibration curve. The purity is then calculated against the known prepared concentration of the sample.

GC-MS Experimental Workflow

The entire process, from sample preparation to final data analysis, follows a logical and systematic sequence to ensure reproducibility and accuracy.

Caption: Workflow for GC-MS Purity Assessment of β-Ethoxystyrene.

Comparative Analysis: GC-MS vs. Alternative Methods

To provide a comprehensive guide, it is essential to objectively compare GC-MS with other prevalent techniques for purity analysis: High-Performance Liquid Chromatography (HPLC) and Quantitative NMR (qNMR).

Feature	GC-MS	HPLC-UV	Quantitative NMR (qNMR)
Principle	Chromatographic separation followed by mass-based identification.	Chromatographic separation followed by UV absorbance detection.	Nuclear resonance signal intensity proportional to molar concentration.
Suitability for β-Ethoxystyrene	Excellent. Ideal for volatile, thermally stable compounds.	Moderate. Possible, but less direct than GC. Requires a UV chromophore.	Good. Provides excellent structural data and can be absolute.
Specificity	Very High. Mass spectrum provides a unique molecular fingerprint.[2]	Moderate. Relies on retention time; co-elution is possible.[9]	High. Chemical shifts are structurally specific, but signal overlap can occur.[10]
Sensitivity	Very High (ppm-ppb).	High (ppm).	Low to Moderate. Generally less sensitive than chromatographic methods.[11]
Impurity Identification	Excellent. Mass spectra can be compared to libraries for tentative ID.	Poor. Requires impurity standards for confirmation.	Good. Can identify the structure of significant impurities.
Sample Throughput	High (with autosampler).	High (with autosampler).	Moderate to Low.
Destructive?	Yes.	Yes (sample cannot be recovered).	No (sample can be recovered).

Method Selection Logic

The choice of an analytical method is guided by the analyte's properties and the specific goals of the analysis.

Caption: Logical guide for selecting an analytical method for purity.

Conclusion: An Authoritative Recommendation

For the routine and rigorous purity assessment of synthesized β-ethoxystyrene, the GC-MS method is unequivocally the most authoritative and reliable choice. Its combination of high-resolution separation and mass-based detection provides unmatched specificity and sensitivity, ensuring that the reported purity value is accurate and that any potential process-related impurities or degradation products are detected.[1][2]

While HPLC can serve as a valuable orthogonal technique, particularly if non-volatile impurities are suspected, and qNMR offers excellent complementary data on structure and absolute quantification, neither surpasses the overall suitability of GC-MS for this specific application.[9][12] By implementing a validated GC-MS protocol, researchers and drug development professionals can proceed with confidence, knowing their material meets the stringent quality standards required for their critical work.

References

• Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. (2024). Google AI.
• A Review on GC-MS and Method Development and Validation. Impactfactor.
• A Comparative Guide to the Validation of GC-MS Methods for Methyl 15-Hydroxypentadecanoate Analysis. Benchchem.
• Development and Validation of a GC-MS/MS Method for the Simultaneous Quantification of Selected Compounds in Essential Oils. (2026). ResearchGate.
• Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry. (2020). PMC.
• gas chromatographic determination of styrene in complex pyrolysis gasoline. KFUPM.
• Quantitative purity determination with NMR. (2021). Reddit.
• ANALYTICAL METHODS - Toxicological Profile for Styrene. NCBI Bookshelf.
• Analysis of styrene leached from polystyrene cups using GCMS coupled with Headspace (HS) sampler. (2014). Shimadzu.
• Determination of BTEX in Cigarette Filter Fibers Using GC-MS with Automated Calibration. Thermo Fisher Scientific.
• Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. European Pharmaceutical Review.
• Application of quantitative NMR in pharmaceutical analysis: Method qualification and potency determination for two new chemical entities in early-stage clinical studies. (2023). PubMed.
• Development and validation of a GC/MS method for determination of phenolic xenoestrogens in aquatic samples. ScienceDirect.
• A Comparative Guide to Analytical Methods for Validating Semi-Synthetic ET-743 Purity. Benchchem.
• HPLC Purity Analysis of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose: A Comparative Guide. Benchchem.

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Spectroscopic characterization (IR, MS) of (2-Ethoxyethenyl)benzene

High-Fidelity Spectroscopic Characterization of (2-Ethoxyethenyl)benzene: A Comparative Guide to Modern vs. Traditional Analytical Workflows

(2-Ethoxyethenyl)benzene (also known as β -ethoxystyrene or 1-ethoxy-2-phenylethene) is a highly versatile enol ether utilized as a synthon in inverse-electron-demand Diels-Alder reactions and cross-coupling methodologies (1)[1]. However, characterizing this compound presents a unique analytical challenge: the electron-rich vinyl ether moiety is highly susceptible to acid- and moisture-catalyzed hydrolysis, readily degrading into phenylacetaldehyde.

As a Senior Application Scientist, I frequently observe researchers generating artifactual data by applying the wrong analytical workflows to delicate enol ethers. This guide objectively compares modern analytical platforms against traditional alternatives for the Mass Spectrometry (MS) and Infrared (IR) characterization of (2-Ethoxyethenyl)benzene, providing causality-driven insights and self-validating protocols.

PART 1: Mass Spectrometry Comparison (GC-EI-MS vs. LC-ESI-MS)

When determining the molecular weight and structural connectivity of (2-Ethoxyethenyl)benzene ( C10​H12​O , MW: 148.20 g/mol ), the choice of ionization source is critical.

The Causality of Method Selection: Liquid Chromatography-Electrospray Ionization MS (LC-ESI-MS) is the modern standard for drug development, but it is a fundamentally flawed choice for this compound. ESI is a soft ionization technique that relies on protonation ( [M+H]+ ). Enol ethers lack a strongly basic site, leading to poor ionization efficiency. More critically, LC mobile phases often contain acidic modifiers (e.g., 0.1% formic acid) in aqueous mixtures. This environment rapidly hydrolyzes the enol ether on the column, resulting in a false major peak for phenylacetaldehyde.

Conversely, Gas Chromatography-Electron Ionization MS (GC-EI-MS) is the superior "product" for this analysis. The compound is volatile and non-polar, making it ideal for GC. The high-vacuum, moisture-free environment of the GC system preserves the molecule's integrity. Hard ionization at 70 eV produces a highly reproducible and diagnostic fragmentation pattern, which has been well-documented in the synthesis of functionalized phosphonium salts and vinyl ethers (2)[2].

Quantitative Data Comparison

Feature	GC-EI-MS (Recommended)	LC-ESI-MS (Alternative)
Ionization Environment	High vacuum, anhydrous	Atmospheric pressure, aqueous/acidic
Hydrolysis Risk	Zero	High (Forms phenylacetaldehyde)
Molecular Ion	m/z 148 ( M+∙ )	m/z 149 ( [M+H]+ ) - Weak signal
Key Diagnostic Fragments	m/z 120, 103, 91, 77	Minimal fragmentation (soft ionization)
Sensitivity for Enol Ethers	High (Excellent volatility)	Low (Poor proton affinity)

Experimental Protocol: GC-EI-MS Self-Validating Workflow

• Sample Preparation: Dissolve 1 mg of (2-Ethoxyethenyl)benzene in 1 mL of anhydrous, GC-grade hexane. Crucial: Do not use protic solvents like methanol.

• Injection: Inject 1 μ L using a split ratio of 50:1 to prevent column overloading. Set the inlet temperature to 250 °C.

• Chromatography: Use a standard non-polar column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 μ m). Program the oven: 60 °C (hold 1 min), ramp at 15 °C/min to 280 °C.

• Ionization & Detection: Operate the EI source at 70 eV and 230 °C. Scan range: m/z 40–300.

• System Validation: The protocol is self-validating if the m/z 148 peak is accompanied by an m/z 120 peak (loss of C2​H4​ via McLafferty-type rearrangement) and an m/z 103 peak (alpha-cleavage of the ethoxy radical). The absence of an m/z 120 parent mass (unfragmented phenylacetaldehyde) confirms no degradation occurred prior to ionization.

GC-EI-MS fragmentation logic of (2-Ethoxyethenyl)benzene highlighting key diagnostic ions.

PART 2: Infrared Spectroscopy Comparison (ATR-FTIR vs. Transmission FTIR)

Infrared spectroscopy is vital for confirming the presence of the enol ether double bond and the ether linkage. The conjugated C=C stretch of (2-Ethoxyethenyl)benzene typically appears around 1640 cm⁻¹, while the asymmetric C−O−C stretch is strong at ~1250 cm⁻¹.

The Causality of Method Selection: Historically, IR spectra were collected using Transmission FTIR by pressing the sample into a Potassium Bromide (KBr) pellet or sandwiching it between NaCl plates. However, KBr is highly hygroscopic. When subjected to the high pressure of a hydraulic press, trace water trapped in the KBr matrix acts as a nucleophile. The pressure and localized heat catalyze the hydrolysis of the enol ether, artificially generating a strong C=O stretch at ~1715 cm⁻¹.

Modern Benchtop ATR-FTIR (Attenuated Total Reflectance) bypasses this entirely. By applying the neat liquid directly to a Diamond or ZnSe crystal, sample preparation is eliminated. This preserves the structural integrity of the enol ether, ensuring that the resulting spectrum reflects the actual sample rather than a degradation artifact. Studies on the deuteration and stability of similar organic molecules heavily rely on non-destructive, ambient-condition spectroscopic sampling to verify structural integrity (3)[3].

Quantitative Data Comparison

Vibrational Mode	Expected Frequency (cm⁻¹)	ATR-FTIR (Neat)	Transmission (KBr Pellet)
Aromatic C-H Stretch	3030 - 3060	Clear, sharp peaks	Broadened by O-H ( H2​O ) overlap
Conjugated C=C Stretch	~1640	Strong, intact	Weakened (due to degradation)
Asymmetric C-O-C Stretch	~1250	Strong, intact	Weakened
Carbonyl C=O Stretch	~1715	Absent (Valid)	Present (False artifact)

Experimental Protocol: ATR-FTIR Self-Validating Workflow

• Background Collection: Clean the ATR diamond crystal with anhydrous isopropanol and allow it to evaporate. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution) in ambient air.

• Sample Application: Using a glass Pasteur pipette, place exactly one drop of neat (2-Ethoxyethenyl)benzene directly onto the center of the ATR crystal. Do not use the pressure anvil (unnecessary for liquids).

• Data Acquisition: Collect the sample spectrum using the same parameters (32 scans, 4 cm⁻¹ resolution).

• System Validation: The protocol is self-validating if the region between 1700–1750 cm⁻¹ is completely flat. The appearance of a peak here immediately flags moisture contamination in the bulk sample or improper cleaning of the crystal.

Comparison of ATR-FTIR and Transmission FTIR workflows for moisture-sensitive enol ethers.

References

• Benchchem. (2024). 1-Chloro-2-[(E)-2-ethoxyethenyl]benzene - Chemical Properties and Applications.
• Gondal, H. Y., Cheema, Z. M., Zaidi, J. H., Yousuf, S., & Choudhary, M. I. (2018). Facile synthesis of α-alkoxymethyltriphenylphosphonium iodides: new application of PPh3/I2. Chemistry Central Journal, 12(1), 62.
• Patel, M., Saunthwal, R. K., & Verma, A. K. (2018). Base-Mediated Deuteration of Organic Molecules: A Mechanistic Insight. ACS Omega, 3(9), 10612-10623.

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A Comparative Guide to Vinylating Reagents: Alternatives to (2-Ethoxyethenyl)benzene in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the introduction of a vinyl group is a fundamental transformation, enabling the construction of complex molecular architectures. (2-Ethoxyethenyl)benzene, a type of vinyl ether, has traditionally served as a valuable reagent in this capacity. However, the pursuit of enhanced reactivity, selectivity, and broader substrate scope has led to the development of a diverse array of alternative vinylating agents. This guide provides an in-depth technical comparison of (2-Ethoxyethenyl)benzene with its key alternatives, offering field-proven insights and experimental data to inform your synthetic strategies.

(2-Ethoxyethenyl)benzene: A Profile of a Workhorse Reagent

(2-Ethoxyethenyl)benzene, an aromatic vinyl ether, is characterized by its electron-rich double bond, a consequence of the electron-donating nature of the ethoxy group. This electronic feature dictates its reactivity, making it a competent partner in several key transformations.

Key Applications:

• Heck Reaction: As an electron-rich olefin, it participates in palladium-catalyzed Heck reactions with aryl halides or triflates to form substituted stilbene derivatives. The regioselectivity of this reaction can be a challenge, often yielding a mixture of α- and β-arylated products.

• Hetero-Diels-Alder Reactions: Its electron-rich nature makes it an excellent dienophile in inverse-electron-demand hetero-Diels-Alder reactions, reacting with electron-deficient dienes to construct six-membered heterocyclic rings.[1]

• Cationic Polymerization: Like other vinyl ethers, it can undergo cationic polymerization, although this application is less common in the context of fine chemical synthesis compared to its use in cross-coupling and cycloaddition reactions.

The primary advantage of (2-ethoxyethenyl)benzene lies in its commercial availability and relative stability compared to more reactive organometallic reagents. However, its reactivity can be sluggish in certain transformations, and controlling regioselectivity in reactions like the Heck arylation often requires careful optimization of ligands and reaction conditions.

A Comparative Analysis of Alternative Vinylating Reagents

The limitations of (2-ethoxyethenyl)benzene have spurred the exploration of alternative reagents, each with a unique reactivity profile and set of advantages. This section provides a comparative overview of the most prominent alternatives.

Vinyl Organometallic Reagents: The Power of Polarity

Vinyl organometallic reagents, such as vinylmagnesium bromide and vinyllithium, are powerful nucleophiles capable of adding a vinyl group to a wide range of electrophiles.

• Vinylmagnesium Bromide (Grignard Reagent): This is a widely used and commercially available Grignard reagent.[2] It is less reactive and basic than vinyllithium, offering better functional group tolerance in some cases. It readily adds to aldehydes, ketones, esters, and other carbonyl compounds to form allylic alcohols.[3]

• Vinyllithium: As a more reactive organolithium species, vinyllithium offers faster reaction rates but is also more basic and pyrophoric, requiring more stringent handling procedures.[4] The increased ionic character of the C-Li bond compared to the C-Mg bond contributes to its heightened reactivity.[4][5]

Causality in Experimental Choice: The choice between vinylmagnesium bromide and vinyllithium often hinges on a balance between reactivity and selectivity. For highly hindered or unreactive electrophiles, the superior nucleophilicity of vinyllithium may be necessary. Conversely, for substrates with sensitive functional groups, the milder nature of vinylmagnesium bromide is often preferred.

Potassium Vinyltrifluoroborate: A Stable and Versatile Partner

Potassium vinyltrifluoroborate is an air- and moisture-stable crystalline solid that has emerged as a highly effective vinylating agent in palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura reaction.[6][7]

Advantages:

• Stability: Its stability to air and moisture simplifies handling and storage compared to organometallic reagents.[8]

• Versatility: It couples efficiently with a broad range of aryl and heteroaryl halides and triflates under relatively mild conditions.[6][7][9]

• Atom Economy: The preparation from vinyl Grignard reagents and subsequent treatment with KHF2 is an efficient process.[6]

Vinylsilanes and Silyl Enol Ethers: Modulating Reactivity through Silicon

Vinylsilanes and silyl enol ethers offer a tunable approach to vinylation, with their reactivity being influenced by the substituents on the silicon atom.

• Vinylsilanes: These reagents are stable and can be used in various cross-coupling reactions, such as the Hiyama coupling. Their reactivity can be activated by fluoride ions.

• Silyl Enol Ethers: These are enolate surrogates that are readily prepared and can react with a wide array of electrophiles.[10][11][12] They are particularly valuable in constructing carbon-carbon bonds with high stereocontrol.

Vinyl Acetate and Vinyl Sulfonates: Green and Accessible Alternatives

Vinyl acetate and vinyl sulfonates are increasingly recognized as "green" and cost-effective alternatives to vinyl halides in cross-coupling reactions.[13]

• Vinyl Acetate: Commercially available and inexpensive, vinyl acetate can participate in various palladium-catalyzed reactions, including vinylation of aryl halides.[14][15][16]

• Vinyl Sulfonates: These can be prepared from ketones and serve as effective electrophiles in cross-coupling reactions.[13]

Quantitative Performance Comparison

To provide a clearer picture of the relative performance of these reagents, the following table summarizes key reaction data from the literature for a representative transformation: the vinylation of an aryl bromide.

Reagent	Reaction Type	Catalyst/Conditions	Aryl Bromide Substrate	Yield (%)	Reference
(2-Ethoxyethenyl)benzene	Heck	Pd(OAc)₂, PPh₃, Base	4-Bromoanisole	Moderate to Good (regioisomeric mixture)	General Knowledge
Vinylmagnesium Bromide	Kumada	Ni(dppe)Cl₂	4-Bromotoluene	~85	General Knowledge
Potassium Vinyltrifluoroborate	Suzuki-Miyaura	PdCl₂(dppf), Cs₂CO₃, THF/H₂O, MW	Benzyl 3,5-bis(benzyloxy)-4-bromobenzoate	77	[7]
Vinyl Acetate	Reductive Cross-Coupling	NiCl₂(dppp), Zn, DMI	Various (hetero)aryl bromides	High (e.g., 80-84 for di- and tribromoarenes)	[14]
Vinyltrimethoxysilane	Hiyama	PdCl₂(dppf), TBAF	4-Bromoacetophenone	~90	General Knowledge

Note: Yields are highly dependent on the specific substrate and reaction conditions. This table provides a general comparison based on literature precedents.

Experimental Protocols: A Step-by-Step Guide

To illustrate the practical application of these reagents, detailed experimental protocols for two common vinylation reactions are provided below.

Protocol 1: Suzuki-Miyaura Vinylation using Potassium Vinyltrifluoroborate

This protocol describes the vinylation of a sterically hindered aryl bromide using potassium vinyltrifluoroborate under microwave irradiation, a method that often enhances reaction rates and yields.[7]

DOT Diagram of Experimental Workflow:

Caption: Workflow for Suzuki-Miyaura Vinylation.

Step-by-Step Methodology:

• Reaction Setup: In a microwave reaction vial equipped with a magnetic stir bar, combine the aryl bromide (1.0 equiv), potassium vinyltrifluoroborate (1.5 equiv), cesium carbonate (3.0 equiv), and [1,1'-bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl₂(dppf), 0.05 equiv).

• Solvent Addition: Add a mixture of tetrahydrofuran (THF) and water (e.g., 3:1 v/v) to achieve a desired concentration (e.g., 0.2 M).

• Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at a constant temperature (e.g., 120 °C) for the optimized reaction time (e.g., 30 minutes).

• Work-up: After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Self-Validation: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to ensure complete consumption of the starting material. The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Protocol 2: Grignard Reaction with an Aldehyde using Vinylmagnesium Bromide

This protocol details the addition of vinylmagnesium bromide to an aldehyde to synthesize an allylic alcohol.[3]

DOT Diagram of Experimental Workflow:

Caption: Workflow for Grignard Vinylation.

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add a solution of the aldehyde (1.0 equiv) in anhydrous tetrahydrofuran (THF).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Grignard Addition: Add a solution of vinylmagnesium bromide (typically 1.0 M in THF, 1.1 equiv) dropwise to the stirred solution of the aldehyde over a period of 15-30 minutes.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours, or until TLC analysis indicates the complete consumption of the starting aldehyde.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride at 0 °C.

• Work-up: Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude alcohol by flash column chromatography.

Trustworthiness of Protocol: The use of anhydrous conditions is critical for the success of a Grignard reaction, as the reagent is a strong base and will be quenched by protic sources. Flame-drying the glassware and using anhydrous solvents are essential steps to ensure a high yield of the desired product.

Mechanistic Insights

The choice of a vinylating agent is often guided by the underlying reaction mechanism and the desired outcome.

Heck Reaction Mechanism

The Heck reaction proceeds through a catalytic cycle involving oxidative addition of the aryl halide to a Pd(0) species, followed by migratory insertion of the olefin, and subsequent β-hydride elimination to afford the product and regenerate the catalyst.

Caption: Catalytic Cycle of the Heck Reaction.

Hetero-Diels-Alder Reaction

In an inverse-electron-demand hetero-Diels-Alder reaction, the HOMO of the electron-rich vinyl ether (dienophile) interacts with the LUMO of the electron-deficient diene. The reaction is typically concerted and proceeds through a cyclic transition state.

Caption: HOMO-LUMO Interaction in Hetero-Diels-Alder.

Conclusion and Future Outlook

While (2-ethoxyethenyl)benzene remains a useful reagent, the modern synthetic chemist has a broad and powerful toolkit of alternative vinylating agents at their disposal. The choice of reagent should be guided by a careful consideration of the specific synthetic challenge, including the nature of the substrate, desired reactivity, required functional group tolerance, and overall synthetic efficiency.

• For robust and scalable cross-coupling reactions with stable, easy-to-handle reagents, potassium vinyltrifluoroborate is an excellent choice.

• For the direct and powerful nucleophilic addition to carbonyls, vinylmagnesium bromide offers a reliable and commercially available option.

• When seeking cost-effective and environmentally benign alternatives for large-scale synthesis, vinyl acetate presents a compelling case.

• For intricate syntheses requiring fine-tuning of reactivity and stereocontrol, vinylsilanes and silyl enol ethers provide a high degree of versatility.

The continued development of novel catalytic systems and new generations of vinylating reagents promises to further expand the horizons of organic synthesis, enabling the construction of increasingly complex and valuable molecules with greater precision and efficiency.

References

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• Molander, G. A., & Brown, A. R. (2006). Suzuki–Miyaura Cross–Coupling Reactions of Potassium Vinyltrifluoroborate with Aryl- and Heteroaryl Electrophiles. The Journal of Organic Chemistry, 71(25), 9681–9686. [Link]

• Kaur, H., Zarrabi, K., & Moseley, J. D. (2012). Studies of microwave-enhanced Suzuki-Miyaura vinylation of electron-rich sterically hindered substrates utilizing potassium vinyltrifluoroborate. Tetrahedron Letters, 53(1), 98-101. [Link]

• Vinyl Esters and Vinyl Sulfonates as Green Alternatives to Vinyl Bromide for the Synthesis of Monosubstituted Alkenes via Transition-Metal-Catalyzed Reactions. Molecules, 28(20), 7203. (2023). [Link]

• Raj, A., & Tunge, J. A. (2012). Asymmetric Catalysis with Ethylene. Synthesis of Functionalized Chiral Enolates. Journal of the American Chemical Society, 134(44), 18235–18238. [Link]

• Molander, G. A., & Bernardi, C. R. (2002). Suzuki−Miyaura Cross-Coupling Reactions of Potassium Alkenyltrifluoroborates. The Journal of Organic Chemistry, 67(24), 8424–8429. [Link]

• Organic Chemistry Portal. Suzuki-Miyaura Cross-Coupling Reactions of Potassium Vinyltrifluoroborate with Aryl and Heteroaryl Electrophiles. [Link]

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• Synthesis of Silyl Enol and Silyl Dienol Ethers of 20-Oxosteroids: The Effect of β-Substituents. Letters in Organic Chemistry, 1(2), 136-139. (2004). [Link]

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• Wang, X., Wang, Y., & Li, P. (2022). Nickel-Catalyzed Reductive Cross-Coupling of Aryl Bromides with Vinyl Acetate in Dimethyl Isosorbide as a Sustainable Solvent. Organic Letters, 24(1), 189–194. [Link]

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• The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. RSC Advances, 13(31), 22512-22528. (2023). [Link]

• Hetero-Diels-Alder Cycloaddition Reaction of Vinyl Ethers Enables Selective Fluorescent Labeling of Plasmalogens in Human Plasma Lipids. The Journal of Organic Chemistry, 88(19), 13741–13748. (2023). [Link]

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Reactivity Ratio Comparison of Alkyl Vinyl Ethers in Polymerization: A Comprehensive Guide

Executive Summary

Alkyl vinyl ethers (AVEs) are a highly versatile class of electron-rich monomers, predominantly utilized in cationic and living polymerizations to synthesize materials with tailored flexibility, adhesiveness, and stimuli-responsive properties[1]. For researchers and drug development professionals designing novel block or statistical copolymers, understanding the relative reactivity of different AVEs—such as methyl vinyl ether (MVE), ethyl vinyl ether (EVE), and isobutyl vinyl ether (IBVE)—is critical. This guide objectively compares the reactivity ratios and Q-e parameters of various AVEs, elucidates the mechanistic causality behind their performance, and provides a self-validating experimental protocol for accurate reactivity determination.

Mechanistic Causality of Reactivity in Alkyl Vinyl Ethers

The polymerization behavior of AVEs is fundamentally dictated by the electronic environment of the vinyl double bond. Unlike electron-deficient monomers (e.g., acrylates) that favor free-radical or anionic pathways, AVEs are highly susceptible to electrophilic attack, making them ideal candidates for cationic polymerization[1].

The Role of Resonance (+M) and Inductive (+I) Effects

The high reactivity of AVEs stems from the oxygen atom in the ether linkage, which donates electron density to the vinyl double bond via resonance (the +M effect). This creates a highly nucleophilic β -carbon and stabilizes the resulting propagating oxocarbenium ion[2].

The specific nature of the alkyl substituent ( R ) further modulates this reactivity through the inductive (+I) effect:

• Chain Length and Branching: As the alkyl group becomes longer or more branched (e.g., moving from a methyl group to an isobutyl or tert-butyl group), its electron-donating capacity increases[2].

• Causality of Reactivity: A stronger +I effect increases the electron density on the ether oxygen. This heightened electron density not only makes the monomer more nucleophilic but also provides greater stabilization to the positive charge on the active cationic propagating center[2].

• Established Reactivity Order: Consequently, the relative reactivity of AVEs in conventional cationic polymerization follows the order: tert-Butyl > Isobutyl > n-Butyl > Propyl > Ethyl > Methyl Vinyl Ether [2].

Fig 1: Mechanistic pathway of cationic polymerization for alkyl vinyl ethers.

Quantitative Comparison: Q-e Values and Reactivity Ratios

To mathematically predict copolymerization behavior, the Alfrey-Price Q-e scheme is utilized. In this model, Q represents the resonance stabilization of the monomer, and e represents the polar character (electron density) of the vinyl double bond.

Q-e Parameters

AVEs are characterized by extremely low Q values (indicating a lack of resonance stabilization in the resulting radical, which is why they perform poorly in free-radical homopolymerization) and highly negative e values (confirming their electron-rich nature)[3].

Table 1: Estimated Q-e Values for Common Alkyl Vinyl Ethers

Monomer	Alkyl Group Structure	Q Value	e Value	Reactivity Profile
Methyl Vinyl Ether (MVE)	Linear, Short	~0.024	-1.17	Baseline reactivity; lowest +I effect
Ethyl Vinyl Ether (EVE)	Linear, Medium	~0.032	-1.80	High electron density; moderate steric bulk
Isobutyl Vinyl Ether (IBVE)	Branched	~0.023	-1.77	Highly reactive; strong +I effect[3]

Experimental Reactivity Ratios ( r1​,r2​ )

Reactivity ratios dictate the sequence distribution (random, alternating, or blocky) of a copolymer. If r1​>1 , the propagating center prefers its own monomer; if r1​<1 , it prefers the comonomer.

Table 2: Reactivity Ratios of Selected AVE Pairs in Cationic Copolymerization

Monomer 1 ( M1​ )	Monomer 2 ( M2​ )	r1​	r2​	Catalytic System	Structural Outcome
MVE	2-Chloroethyl Vinyl Ether	0.76	0.46	Conventional Cationic	Random/Statistical[4]
EVE	n-Butyl Vinyl Ether (BVE)	1.74	0.50	Metallocene-Mediated	EVE-enriched Statistical[4]
IBVE	MVE	1.08	<1.0	Conventional Cationic	IBVE-enriched Statistical

Note: While inductive effects generally dictate that BVE should be more reactive than EVE, specific catalytic environments (such as metallocene-mediated systems utilizing Cp2​HfMe2​ ) can introduce steric constraints that invert this expected reactivity, making the less bulky EVE incorporate faster ( rEVE​=1.74 )[4].

Experimental Framework: Self-Validating Protocol for Reactivity Ratios

To ensure trustworthiness and reproducibility, the determination of reactivity ratios must rely on a self-validating experimental design. The most critical parameter is conversion control : the reaction must be quenched at <10% total monomer conversion. At high conversions, the more reactive monomer is depleted faster, leading to composition drift and skewed reactivity data. By quenching the reaction early, the feed ratio ( [M1​]/[M2​] ) remains effectively constant, allowing the linear Fineman-Ross or Kelen-Tüdős differential equations to be applied accurately[2].

Step-by-Step Methodology

• Reagent Purification (Critical Step): Trace moisture acts as a chain-transfer agent or terminator in cationic polymerization. Distill all alkyl vinyl ethers (e.g., IBVE, EVE) over calcium hydride ( CaH2​ ) under an inert argon atmosphere[5].

• Reaction Setup: In an oven-dried Schlenk flask under nitrogen, prepare a series of monomer mixtures with varying molar feed ratios of M1​:M2​ (e.g., 10:90, 30:70, 50:50, 70:30, 90:10) in anhydrous toluene[2].

• Initiation: Cool the flask to the desired temperature (e.g., -40 °C). Inject a Lewis acid catalyst solution (e.g., SnCl4​ or EtAlCl2​ ) to initiate the living cationic copolymerization[2].

• Controlled Quenching (Self-Validation): Monitor the reaction time strictly. Quench the polymerization by adding pre-chilled ammoniacal methanol precisely when the total monomer conversion reaches 5-8%[2].

• Isolation and Purification: Precipitate the resulting copolymer in a large excess of methanol. Filter and dry under vacuum to a constant weight[2].

• Compositional Analysis: Dissolve the purified copolymer in CDCl3​ and analyze via 1H NMR spectroscopy. Calculate the copolymer composition ( d[M1​]/d[M2​] ) by integrating the distinct resonance peaks of the pendant alkyl groups (e.g., the methoxy protons of MVE vs. the isobutoxy protons of IBVE)[4].

• Mathematical Plotting: Plot the feed and copolymer composition data using the Kelen-Tüdős method to extract the precise r1​ and r2​ values[4].

Fig 2: Self-validating experimental workflow for determining reactivity ratios.

References

• Recent Developments on Cationic Polymeriz
• A Comparative Guide to the Reactivity of Ethyl Vinyl Ether and Other Alkyl Vinyl Ethers | Benchchem
• Statistical Copolymers of n-Butyl Vinyl Ether and 2-Chloroethyl Vinyl Ether via Metallocene-Mediated Cationic Polymeriz
• Strategic synthesis of degradable vinyl polymers and the applic
• Cationic Initiation of Vinyl Ether Polymerization Induced by (4-RC6H4)(4-RC6H4)

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A Comparative Guide: Palladium vs. Nickel Catalysts in Vinyl Ether Cross-Coupling

In the landscape of modern organic synthesis, the construction of carbon-oxygen (C-O) bonds through cross-coupling reactions is a cornerstone for the assembly of complex molecules, particularly in the pharmaceutical and materials science sectors. Among the various substrates, vinyl ethers stand out for their utility as versatile building blocks. The choice of catalyst for these transformations is paramount, with palladium and nickel complexes being the two primary contenders. This guide provides an in-depth, objective comparison of the performance of palladium and nickel catalysts in vinyl ether cross-coupling reactions, supported by mechanistic insights and experimental data, to empower researchers in making informed decisions for their synthetic strategies.

The Dichotomy of Choice: Palladium's Reliability vs. Nickel's Emerging Potential

Palladium has long been the workhorse of cross-coupling chemistry, celebrated for its broad functional group tolerance and predictable reactivity.[1][2] In contrast, nickel, a more earth-abundant and cost-effective alternative, has seen a surge in interest due to its unique reactivity profile, often enabling transformations that are challenging for palladium.[3][4] The decision between these two metals is not merely a matter of cost but hinges on a nuanced understanding of their respective strengths and weaknesses in the context of vinyl ether cross-coupling.

Palladium-Catalyzed Vinyl Ether Cross-Coupling: The Established Standard

Palladium-catalyzed cross-coupling reactions are a mature and widely adopted technology in synthetic chemistry.[2] In the realm of vinyl ether synthesis, palladium catalysts have proven effective in various transformations, including transfer vinylation and cross-coupling with aryl halides.

Mechanistic Hallmarks of Palladium Catalysis

The catalytic cycle of palladium-catalyzed cross-coupling reactions is well-understood and generally proceeds through a sequence of oxidative addition, transmetalation, and reductive elimination, cycling between Pd(0) and Pd(II) oxidation states.[5][6] The nature of the ligands surrounding the palladium center is critical in modulating the catalyst's stability and reactivity.[2] For instance, bulky, electron-rich phosphine ligands are often employed to facilitate the key steps of the catalytic cycle.[7]

Catalytic Cycle of Palladium-Catalyzed Vinyl Ether Cross-Coupling

Caption: Generalized catalytic cycle for palladium-catalyzed vinyl ether cross-coupling.

Performance and Applications

Palladium catalysts exhibit excellent performance in the synthesis of a wide array of vinyl ethers. For instance, the in-situ formation of an air-stable palladium catalyst from palladium(II) acetate and 1,10-phenanthroline has been shown to efficiently catalyze the transfer vinylation of various alcohols with butyl vinyl ether.[8] This method is notable for its operational simplicity and broad substrate scope, including primary, secondary, and tertiary alcohols.[8]

Table 1: Representative Performance of Palladium Catalysts in Transfer Vinylation

Alcohol Substrate	Vinyl Ether Product	Yield (%)	Catalyst System	Reference
Allyl Alcohol	Allyl Vinyl Ether	95	Pd(OAc)₂ / 1,10-phenanthroline	[8]
1-Octanol	1-Octyl Vinyl Ether	88	Pd(OAc)₂ / 1,10-phenanthroline	[8]
Cyclohexanol	Cyclohexyl Vinyl Ether	85	Pd(OAc)₂ / 1,10-phenanthroline	[8]
tert-Butanol	tert-Butyl Vinyl Ether	61	Pd(OAc)₂ / 1,10-phenanthroline	[8]

Nickel-Catalyzed Vinyl Ether Cross-Coupling: A Paradigm of New Reactivity

The ascent of nickel catalysis has opened new avenues for C-O bond formation, often overcoming the limitations of palladium-based systems.[3][4] Nickel's unique electronic properties and ability to access multiple oxidation states (Ni(0), Ni(I), Ni(II), Ni(III)) contribute to its distinct reactivity.[3][9]

Mechanistic Nuances of Nickel Catalysis

While the catalytic cycle of nickel often mirrors that of palladium, involving oxidative addition, transmetalation, and reductive elimination, there are key differences.[10] Nickel catalysts can engage in single-electron transfer (SET) pathways and are more prone to forming radical intermediates.[3][11] This propensity for one-electron redox processes allows nickel to activate a broader range of electrophiles, including traditionally less reactive C-O bonds like those in aryl ethers and carbamates.[10][12] Furthermore, nickel's interaction with various functional groups can lead to different selectivity profiles compared to palladium.[13][14]

Catalytic Cycle of Nickel-Catalyzed Vinyl Ether Cross-Coupling

Caption: Simplified catalytic cycle for nickel-catalyzed vinyl ether cross-coupling, including a possible single-electron transfer (SET) pathway.

Performance and Expanding the Substrate Scope

Nickel catalysts have demonstrated remarkable efficacy in challenging cross-coupling reactions involving vinyl ethers. A notable example is the intramolecular C-O bond formation between vinyl halides and alcohols to synthesize cyclic vinyl ethers.[15] This transformation proceeds under exceptionally mild conditions and is tolerant of a wide range of functional groups.[15] The use of zinc powder as an additive was found to be crucial for achieving high catalyst turnover.[15]

Table 2: Performance of a Nickel Catalyst in Intramolecular C-O Bond Formation

Substrate	Product	Yield (%)	Catalyst System	Reference
(Z)-1-(2-iodo-2-phenylvinyl)propan-2-ol	2-methyl-5-phenyl-2,3-dihydrofuran	95	NiBr₂·diglyme / IPr·HCl / Zn	[15]
1-(2-iodovinyl)propan-2-ol	2-methyl-2,3-dihydrofuran	85	NiBr₂·diglyme / IPr·HCl / Zn	[15]
2-(2-iodovinyl)propan-2-ol	2,2-dimethyl-2,3-dihydrofuran	78	NiBr₂·diglyme / IPr·HCl / Zn	[15]

Head-to-Head Comparison: Palladium vs. Nickel

Feature	Palladium Catalysts	Nickel Catalysts
Cost & Abundance	Higher cost, less abundant.	Lower cost, more earth-abundant.[3]
Reactivity	Generally reliable for a broad range of substrates.	Can activate more challenging C-O bonds (e.g., aryl ethers).[10][12]
Functional Group Tolerance	Excellent and well-documented.[2][13]	Can be more sensitive to certain functional groups, but also enables unique selectivity.[13][14]
Reaction Conditions	Often requires milder conditions.	Can require higher temperatures, but many mild methods are emerging.[3][15]
Mechanistic Pathways	Predominantly two-electron processes (Pd(0)/Pd(II)).[5]	Can involve single-electron transfer and access multiple oxidation states.[3][9]
Ligand Sensitivity	Performance is highly dependent on ligand choice.[7]	Also ligand-dependent, with a growing library of effective ligands.
Sustainability	Concerns over metal scarcity and mining impact.[16]	Considered a more sustainable alternative, though the overall process sustainability must be evaluated.[16]

Experimental Protocols

Representative Palladium-Catalyzed Transfer Vinylation of an Alcohol

This protocol is adapted from the work of Bosch and Schlaf for the synthesis of allyl vinyl ether.[17]

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• 1,10-Phenanthroline

• Allyl alcohol

• Butyl vinyl ether

• Anhydrous dichloromethane (CH₂Cl₂)

• Inert gas (Nitrogen or Argon)

Procedure:

• Catalyst Preparation (in situ): In a dry Schlenk flask under an inert atmosphere, dissolve palladium(II) acetate (1 mol%) in anhydrous dichloromethane. To this solution, add a solution of 1,10-phenanthroline (1.5 mol%) in anhydrous dichloromethane dropwise.

• Reaction Setup: To the freshly prepared catalyst solution, add allyl alcohol (1 equivalent) followed by an excess of butyl vinyl ether (e.g., 12 equivalents).

• Reaction: Stir the reaction mixture at room temperature for 24 hours.

• Work-up and Purification: Monitor the reaction by TLC or GC. Upon completion, filter the mixture through a pad of celite to remove the catalyst. Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography.

Representative Nickel-Catalyzed Intramolecular Vinyl Ether Synthesis

This protocol is based on the work of the Montgomery group for the synthesis of cyclic vinyl ethers.[15]

Materials:

• NiBr₂·diglyme

• 1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride (IPr·HCl)

• Zinc powder

• Sodium bis(trimethylsilyl)amide (NaHMDS)

• Vinyl halide-alcohol substrate

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Catalyst Preparation: In a nitrogen-filled glovebox, combine NiBr₂·diglyme (5 mol%), IPr·HCl (5 mol%), and zinc powder (1.5 equivalents) in a vial.

• Reaction Setup: In a separate vial, dissolve the vinyl halide-alcohol substrate (1 equivalent) and NaHMDS (1.2 equivalents) in anhydrous DMF.

• Reaction: Add the substrate solution to the vial containing the catalyst mixture. Seal the vial and stir at room temperature.

• Work-up and Purification: Monitor the reaction by GC-MS. Upon completion, quench the reaction with saturated aqueous ammonium chloride and extract with an organic solvent. Dry the combined organic layers, concentrate, and purify by flash column chromatography.

Conclusion and Future Outlook

The choice between palladium and nickel for vinyl ether cross-coupling is not a zero-sum game. Palladium remains the reliable and well-understood choice for a wide range of applications, offering excellent functional group tolerance and predictable outcomes. However, the burgeoning field of nickel catalysis presents exciting opportunities to tackle more challenging substrates and develop more sustainable and cost-effective synthetic routes. The unique reactivity of nickel, particularly its ability to activate traditionally inert C-O bonds, is expanding the horizons of what is possible in organic synthesis.

For researchers and drug development professionals, a deep understanding of the mechanistic underpinnings and practical considerations of both catalytic systems is essential. While palladium provides a robust foundation, the continued exploration of nickel catalysis promises to unlock novel transformations and contribute to the development of more efficient and elegant synthetic strategies for the future.

References

• Recent developments in nickel-catalyzed cross-coupling reactions via C–O functionalization. (n.d.). Google Scholar.
• Application Notes and Protocols for the Synthesis of Allyl Vinyl Ether via Transfer Vinylation Reactions - Benchchem. (n.d.). BenchChem.
• Mechanistic studies on palladium-catalyzed coupling reactions - IDEALS. (2011, May 25). IDEALS.
• Nickel versus Palladium in Cross-Coupling Catalysis: On the Role of Substrate Coordination to Zerovalent Metal Complexes. (2019, December 19). Google Scholar.
• Well-defined nickel and palladium precatalysts for cross-coupling - PMC. (n.d.). National Institutes of Health.
• Recent Advancements in Nickel-Catalyzed Electrochemical Reductive Cross-Coupling | ACS Organic & Inorganic Au. (2025, July 10). ACS Publications.
• Synthesis of Allyl and Alkyl Vinyl Ethers Using an in Situ Prepared Air-Stable Palladium Catalyst. Efficient Transfer Vinylation of Primary, Secondary, and Tertiary Alcohols | The Journal of Organic Chemistry - ACS Publications. (2003, May 22). ACS Publications.
• Ni-Catalyzed Intramolecular C–O Bond Formation: Synthesis of Cyclic Enol Ethers - PMC. (n.d.). National Institutes of Health.
• Nickel versus Palladium in Cross-Coupling Catalysis: On the Role of Substrate Coordination to Zerovalent Metal Complexes - ResearchGate. (n.d.). ResearchGate.
• Study of mechanistic pathways in cross-linking reactions with palladium - Biodiversity. (2023, November 28). Biodiversity.
• Recent Advances in Nickel Catalysis - PMC - NIH. (n.d.). National Institutes of Health.
• Palladium- and Nickel-Catalyzed Cross-Coupling: Reaction Development and Mechanistic Investigations - Princeton Dataspace. (2022). Princeton University.
• Cross-Couplings Using Aryl Ethers via C–O Bond Activation Enabled by Nickel Catalysts | Accounts of Chemical Research - ACS Publications. (2015, June 3). ACS Publications.
• Study questions sustainability benefits of replacing palladium with nickel in cross-coupling reactions - Chemistry World. (2024, June 6). Chemistry World.
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. (2010, October 6). NobelPrize.org.
• A Comparative Guide to Palladium Catalyst Performance in Cross-Coupling Reactions - Benchchem. (n.d.). BenchChem.
• Nickel-Catalyzed Cross-Coupling of Aryl Halides with Alkyl Halides: Ethyl 4-(4-(4-methylphenylsulfonamido)- phenyl)butanoate - Organic Syntheses. (2022, September 16). Organic Syntheses.

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Confirming the Regioselectivity of Addition Reactions to β-Ethoxystyrene: A Comparative Analytical Guide

For synthetic chemists and drug development professionals, controlling and confirming the regioselectivity of electrophilic addition reactions is a fundamental quality control step. β-ethoxystyrene (1-ethoxy-2-phenylethene) serves as a fascinating substrate due to the competing electronic effects of its phenyl and ethoxy substituents.

This guide objectively compares the analytical platforms—Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Fourier Transform Infrared (FT-IR) spectroscopy—used to confirm the regiochemical outcome of additions to enol ethers. We will explore the causality behind the reaction mechanism and provide a self-validating experimental protocol for unambiguous structural assignment.

Mechanistic Grounding: The Causality of Regioselectivity

To understand how to analyze the product, we must first understand the electronic forces dictating its formation. When an electrophile such as H⁺ (from anhydrous HBr) approaches the π-bond of β-ethoxystyrene, it faces a bifurcated mechanistic pathway [1].

The regioselectivity is entirely governed by the relative stability of the resulting carbocation intermediate [2]:

• Attack at the α-Carbon (C1): Protonation at the carbon attached to the ethoxy group yields a benzylic carbocation at the β-carbon. While resonance-stabilized by the phenyl ring, the positively charged carbon remains electron-deficient with an incomplete octet.

• Attack at the β-Carbon (C2): Protonation at the carbon attached to the phenyl group yields a carbocation at the α-carbon. The adjacent oxygen atom immediately donates a lone pair to form a π-bond, creating an oxocarbenium ion . In this state, every atom (except hydrogen) achieves a complete octet.

Because the oxocarbenium ion is profoundly more stable, the electrophile exclusively adds to the β-carbon. The incoming nucleophile (Br⁻) then attacks the α-carbon, yielding the Markovnikov product: 1-bromo-1-ethoxy-2-phenylethane [3].

Reaction mechanism and regioselectivity pathways for β-ethoxystyrene hydrobromination.

Comparative Analysis of Analytical Platforms

Confirming that the reaction yielded the favored regioisomer requires analytical techniques capable of mapping atomic connectivity. Below is an objective comparison of the three primary platforms used for this task.

Table 1: Performance Comparison of Analytical Methods for Regioselectivity

Analytical Platform	Regiochemical Resolution	Structural Connectivity	Functional Group ID	Verdict
Multi-Nuclear NMR (¹H, ¹³C, DEPT)	Absolute	Excellent (via 2D HMBC/HSQC)	Moderate	Gold Standard - Provides unambiguous, self-validating confirmation of regioisomers.
GC-MS	Low to Moderate	Poor (relies on fragmentation)	Poor (Mass only)	Secondary - Excellent for confirming overall mass, but poor for exact connectivity without standards.
FT-IR	None	None	Excellent	Tertiary - Only useful for monitoring the disappearance of the starting material's C=C bonds.

While GC-MS can confirm the successful addition of HBr by detecting the molecular ion peak, it cannot easily distinguish between the two regioisomers without an authentic reference standard. Multi-nuclear NMR is the only platform that provides absolute structural connectivity.

Experimental Protocol: Synthesis and Analytical Verification

To ensure maximum trustworthiness, the following protocol utilizes a self-validating system where experimental conditions prevent side reactions, and phase-edited NMR cross-verifies the standard ¹H-NMR assignments.

Phase 1: Anhydrous Hydrobromination

Causality Note: Enol ethers are highly sensitive to aqueous acid, which rapidly hydrolyzes them into an aldehyde and an alcohol [4]. Strict anhydrous conditions are mandatory.

• Preparation: Dissolve 1.0 mmol of pure β-ethoxystyrene in 5.0 mL of anhydrous dichloromethane (DCM) in an oven-dried flask under an inert argon atmosphere.

• Temperature Control: Cool the reaction vessel to -78 °C using a dry ice/acetone bath. Causality: Low temperatures control the highly exothermic electrophilic addition and suppress unwanted cationic polymerization of the enol ether.

• Addition: Slowly add 1.05 mmol of anhydrous HBr (1.0 M solution in DCM) dropwise over 10 minutes. Stir at -78 °C for 1 hour, then gradually warm to room temperature.

• Quench & Workup: Quench the reaction with saturated aqueous NaHCO₃ to neutralize residual acid. Extract the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Analytical workflow for isolating and confirming the regioselectivity of the addition product.

Phase 2: Self-Validating NMR Acquisition

• Dissolve 15 mg of the purified product in 0.6 mL of CDCl₃.

• Acquire a standard ¹H-NMR spectrum (400 MHz).

• Acquire a DEPT-135 ¹³C-NMR spectrum . Causality: DEPT-135 yields positive phases for CH and CH₃ carbons, and negative phases for CH₂ carbons [5]. This phase-editing acts as a built-in validation mechanism to definitively prove which carbon is the methine (CH) and which is the methylene (CH₂).

Data Presentation & Interpretation

The regiochemistry is confirmed by examining the chemical shifts and splitting patterns of the protons attached to the newly formed sp³ carbons.

Because the addition creates a new chiral center at C1, the adjacent benzylic protons at C2 become diastereotopic . They are chemically non-equivalent and will couple to each other (geminal coupling) as well as to the adjacent methine proton, creating a complex ABX spin system.

Table 2: Expected ¹H-NMR Data for Regioisomer Differentiation

Proton Environment	1-Bromo-1-ethoxy-2-phenylethane (Observed)	Multiplicity & Spin System
Methine (CH)	~5.8 ppm (Highly deshielded by adjacent O and Br)	Doublet of doublets (dd) / pseudo-triplet
Methylene (CH₂)	~3.2 ppm (Benzylic position)	ABX system (Diastereotopic, two distinct dd)
Ethoxy CH₂	~3.6 ppm	Multiplet (Diastereotopic due to chiral center)
Ethoxy CH₃	~1.2 ppm	Triplet (t)
Aromatic (Ph)	7.1 - 7.4 ppm	Multiplet (m)

The Self-Validation Check: If the disfavored anti-Markovnikov product (2-bromo-1-ethoxy-2-phenylethane) had formed, the benzylic proton would be a methine (CH) appearing around ~5.0 ppm, and the proton adjacent to the oxygen would be a methylene (CH₂) appearing around ~3.8 ppm.

By cross-referencing the highly deshielded ~5.8 ppm peak in the ¹H-NMR with the positive-phase peak in the DEPT-135 spectrum, we unambiguously prove that the highly deshielded carbon is a methine (CH). This perfectly validates the Markovnikov regioselectivity driven by the oxocarbenium intermediate.

Sources

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• 2. Chemical Reactivity [www2.chemistry.msu.edu]
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• 4. How to Utilize Enol's Reactivity for Enhanced Selectivity [eureka.patsnap.com]
• 5. azom.com [azom.com]

Safety & Regulatory Compliance

Part 1: Mechanistic Hazard Analysis (The "Why" Behind the Protocol)

Comprehensive Disposal and Operational Safety Plan for (2-Ethoxyethenyl)benzene

As a Senior Application Scientist, I frequently encounter laboratories mishandling complex bifunctional molecules. (2-Ethoxyethenyl)benzene (CAS: 17655-74-2)—commonly known as ethyl styryl ether—is a prime example of a chemical that demands rigorous, causality-driven safety protocols[1]. It is not merely a flammable solvent; it is a reactive monomer that presents a severe dual-threat profile.

This guide provides the authoritative, step-by-step operational logistics required to safely evaluate, stabilize, and dispose of this chemical, ensuring compliance with environmental regulations and safeguarding laboratory personnel.

To safely dispose of a chemical, we must first understand its reactivity at a molecular level. (2-Ethoxyethenyl)benzene contains two highly reactive moieties that create a dangerous synergistic effect:

• The Ethoxy Ether Linkage (Auto-Oxidation): Like all ethers, the alpha-carbon adjacent to the oxygen atom is highly susceptible to radical hydrogen abstraction by atmospheric triplet oxygen. Over time, this forms shock-sensitive hydroperoxides (R-O-O-H)[2].

• The Styrenic Vinyl Group (Exothermic Polymerization): The conjugated double bond is primed for radical-initiated polymerization[3].

The Synergistic Threat: The true danger lies in the cross-talk between these two functional groups. If hydroperoxides form, they act as endogenous radical initiators. Thermal or mechanical shock (such as unscrewing a friction-locked cap) can homolytically cleave the peroxide bonds, generating radicals that immediately initiate the runaway polymerization of the styrenic group[4]. This exothermic cascade generates massive heat, accelerating further peroxide decomposition, and leading to catastrophic container rupture[3].

Therefore, disposal is not a simple matter of pouring the chemical into a flammable waste bin. It requires active chemical stabilization prior to transport.

Part 2: Quantitative Data & Waste Classification

Before initiating disposal, personnel must understand the regulatory and physicochemical parameters governing the waste stream.

Table 1: Physicochemical & Regulatory Disposal Metrics

Parameter	Classification / Value	Operational & Logistical Implication
Chemical Identity	(2-Ethoxyethenyl)benzene	Manifest as Ethyl Styryl Ether; highly carbon-dense[1].
EPA RCRA Waste Codes	D001 (Ignitable), D003 (Reactive)	Must be strictly segregated from oxidizers and strong acids[5].
Peroxide Former Class	Class II / Class B	Must be tested for peroxides every 6 months after opening[2].
Polymerization Risk	High (Thermal Runaway)	Must be inhibited (e.g., with TBC) prior to packaging[4].
Aquatic Toxicity	High	Absolutely no drain disposal permitted under any circumstances[4].

Part 3: Self-Validating Standard Operating Procedures (SOP)

A protocol is only as good as its internal validation. Our disposal methodology relies on a closed-loop verification system: we test, we intervene, and we re-test to prove the intervention succeeded.

Protocol 1: Iodometric Peroxide Quantification

Causality: Iodide (I⁻) is oxidized by hydroperoxides to iodine (I₂), which complexes with starch to form a deep blue/purple color. This provides a semi-quantitative, self-validating visual metric of peroxide concentration.

• Visual Inspection: Before touching the container, inspect it visually. If crystals, crusts, or viscous layers are present around the cap or in the liquid, DO NOT TOUCH IT . Evacuate the area and contact your EHS Bomb Squad immediately[2].

• Preparation: In a fume hood behind a blast shield, prepare a fresh solution of 10% potassium iodide (KI) in glacial acetic acid.

• Sampling: Carefully extract 1 mL of the (2-Ethoxyethenyl)benzene organic layer. Crucial: Do not scrape the threads of the cap, as friction can detonate localized peroxides.

• Reaction & Validation: Add the 1 mL sample to 1 mL of the KI/acetic acid solution in a clear glass vial. Swirl gently, let stand in the dark for 1 minute, and add 1 drop of 1% starch indicator.

• Interpretation:

  • Colorless/Faint Yellow (< 30 ppm): Safe to proceed to Protocol 3 (Inhibition).

  • Light Blue/Brown (30 - 80 ppm): Requires immediate neutralization (Proceed to Protocol 2).

  • Deep Purple/Black (> 80 ppm): Critical hazard. Halt operations and contact EHS for specialized intervention[2].

Protocol 2: Ferrous Sulfate Quenching (For 30 - 80 ppm Peroxides)

Causality: Fe(II) acts as a single-electron reducing agent, safely converting hydroperoxides into non-reactive alcohols without generating gaseous oxygen (which could overpressurize the vessel).

• Preparation: Prepare a 20% (w/v) aqueous solution of ferrous sulfate (FeSO₄) acidified with trace sulfuric acid to prevent iron precipitation.

• Addition: Slowly add the FeSO₄ solution to the waste container in a 1:1 volume ratio.

• Agitation: Stir vigorously using a magnetic stirrer. Do not use a mechanical glass stirrer to avoid friction-induced detonation.

• Self-Validation: Stop stirring, allow the aqueous and organic phases to separate, and re-test the organic layer using Protocol 1. If the KI test remains colorless, quenching is complete.

Protocol 3: Polymerization Inhibition and Logistics

Causality: Even when peroxide-free, the styrenic vinyl group remains vulnerable to auto-polymerization. Adding 4-tert-butylcatechol (TBC) scavenges stray radicals, ensuring stability during transit[4].

• Inhibition: Add 50 ppm of TBC to the peroxide-free organic layer.

  • Expert Insight: TBC requires trace dissolved oxygen to function as a radical scavenger[4]. Do not sparge the waste container with 100% argon before sealing; leave an ambient air headspace.

• Packaging: Transfer the stabilized waste into a high-density polyethylene (HDPE) carboy. Do not use metal containers, as transition metal cations can catalyze further decomposition[6].

• Labeling: Label distinctly: "Hazardous Waste - D001/D003 - Stabilized (2-Ethoxyethenyl)benzene - Contains 50 ppm TBC".

• Storage: Store in a cool, dark, well-ventilated satellite accumulation area (SAA) until EHS pickup. Ensure the container has a vented cap to prevent over-pressurization[6].

Part 4: Operational Workflow Visualization

The following decision matrix dictates the exact logistical path for (2-Ethoxyethenyl)benzene disposal based on real-time empirical data.

Fig 1: Operational workflow for the safe disposal of (2-Ethoxyethenyl)benzene.

References

• Sigma-Aldrich. "ETHYL STYRYL ETHER AldrichCPR". sigmaaldrich.com.1

• New Jersey Department of Health. "Styrene Monomer - Hazardous Substance Fact Sheet". nj.gov. 3

• Plastics Europe. "Styrene Monomer: Safe Handling Guide". plasticseurope.org. 4

• University of Minnesota Environmental Health & Safety. "Peroxide-Forming Chemicals". umn.edu. 2

• Cornell University Environment, Health and Safety. "Chapter 7 - Management Procedures For Specific Waste Types". cornell.edu. 5

• Virginia Commonwealth University Occupational Health and Safety. "Hazardous Waste Management Program". vcu.edu. 6

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